1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

• CAS: 5102-18-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone: Core Properties and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The specific derivative, 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, is a substituted indole with potential for diverse pharmacological applications. This technical guide provides a comprehensive overview of its basic properties, a detailed plausible synthetic route, and an exploration of its potential biological activities based on related structures.

Core Properties

While extensive experimental data for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is not widely available in the public domain, its fundamental properties have been identified. Commercial suppliers confirm its existence, but detailed analytical data is limited[1][2].

Table 1: Basic Properties of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Property	Value	Source
CAS Number	5102-18-1	[3]
Molecular Formula	C₁₇H₁₅NO₂	[3]
Molecular Weight	265.31 g/mol	[3]
Canonical SMILES	CC1=C(C(=O)C)C2=C(C=C(O)C=C2)N1C3=CC=CC=C3	(Predicted)
InChI Key	(Not available)
Appearance	(Not specified)
Melting Point	(Not available)
Boiling Point	(Not available)
Solubility	(Not available)

Note: Most physicochemical properties beyond the molecular formula and CAS number are not yet publicly documented. The data presented is based on supplier information and computational predictions.

Synthetic Approaches: The Fischer Indole Synthesis

A highly plausible and widely utilized method for the synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is the Fischer indole synthesis. This classic reaction involves the acid-catalyzed cyclization of an arylhydrazone, formed from the condensation of an arylhydrazine and a ketone or aldehyde[4][5][6][7].

Proposed Experimental Protocol: Fischer Indole Synthesis

This protocol is a generalized procedure based on established Fischer indole synthesis methodologies and can be adapted for the specific target compound[4][8].

Materials:

• 4-Hydroxyphenylhydrazine hydrochloride

• 3-Oxo-N-phenylbutanamide (or a similar β-keto ester/amide)

• Glacial Acetic Acid

• Ethanol

• Hydrochloric Acid (concentrated)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Hydrazone Formation:

  • In a round-bottom flask, dissolve 4-hydroxyphenylhydrazine hydrochloride (1.0 eq) in a mixture of ethanol and water.

  • Add sodium acetate (1.1 eq) to neutralize the hydrochloride salt.

  • To this solution, add 3-Oxo-N-phenylbutanamide (1.0 eq).

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • The resulting hydrazone may precipitate out of the solution. If so, collect the solid by filtration. Otherwise, extract the product with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Indolization (Cyclization):

  • Combine the crude hydrazone with a suitable acidic catalyst in a round-bottom flask. A mixture of glacial acetic acid and a catalytic amount of concentrated hydrochloric acid or polyphosphoric acid can be used.

  • Heat the reaction mixture to reflux (typically 80-110 °C) for 4-8 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and pour it into a beaker of crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Diagram 1: Fischer Indole Synthesis Workflow

A generalized workflow for the synthesis of the target compound.

Potential Biological Activities and Signaling Pathways

Specific biological data for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is not currently available in published literature. However, based on the activities of structurally related hydroxyindole and substituted indole derivatives, we can infer potential biological effects.

Antioxidant Activity

The presence of the 5-hydroxy group on the indole ring is a key structural feature that suggests potential antioxidant activity. 5-hydroxyindole derivatives have been shown to act as effective antioxidants by scavenging free radicals and inhibiting lipid peroxidation[9][10]. The mechanism often involves the donation of a hydrogen atom from the hydroxyl group to neutralize reactive oxygen species (ROS). This activity can be dependent on the presence of other antioxidants like vitamin E[9]. Some hydroxyindoles have also been identified as inhibitors of ferroptosis, a form of iron-dependent cell death, through their radical-trapping antioxidant activity[11].

Diagram 2: Proposed Antioxidant Mechanism

A simplified representation of the potential antioxidant action.

Cytotoxicity and Anticancer Potential

Substituted indoles are a well-established class of compounds with significant cytotoxic and anticancer properties. The specific substitutions on the indole ring play a crucial role in determining the mechanism and potency of their anticancer effects. While no specific studies on the cytotoxicity of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone have been reported, related indole derivatives have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The biological evaluation of novel 1-phenyl-2-(phenylamino) ethanone derivatives has identified potential inhibitors of antibiotic resistance mechanisms, suggesting that the core structure can be a template for targeting specific proteins[12][13].

Conclusion

1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is a compound of interest for which detailed experimental data remains scarce. This guide has provided a summary of its known basic properties and has outlined a plausible and detailed synthetic strategy via the Fischer indole synthesis. Furthermore, based on the extensive literature on related hydroxyindole and substituted indole derivatives, this compound holds potential for biological activities, particularly as an antioxidant and a cytotoxic agent. Further experimental investigation is warranted to fully characterize its physicochemical properties and to elucidate its pharmacological profile and mechanism of action. This document serves as a foundational resource for researchers and scientists interested in the exploration and development of this and similar indole derivatives.

References

• 1. 1-(5-HYDROXY-2-METHYL-1-PHENYL-1H-INDOL-3-YL)ETHANONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1-(5-HYDROXY-2-METHYL-1-PHENYL-1H-INDOL-3-YL)-ETHANONE | 5102-18-1 [amp.chemicalbook.com]
• 3. 5102-18-1 CAS MSDS (1-(5-HYDROXY-2-METHYL-1-PHENYL-1H-INDOL-3-YL)-ETHANONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 6. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone – Oriental Journal of Chemistry [orientjchem.org]
• 9. Antioxidant activity of 5-hydroxytryptophan, 5-hydroxyindole, and DOPA against microsomal lipid peroxidation and its dependence on vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antioxidant activities of 5-hydroxyoxindole and its 3-hydroxy-3-phenacyl derivatives: the suppression of lipid peroxidation and intracellular oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The role of hydroxyindoles in protecting neuronal cultures from ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Guide: 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone (CAS Number: 5102-18-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is a synthetic organic compound belonging to the indole class of heterocycles. It has been identified as an analog of "Oncrasin," a series of compounds investigated for their potential anticancer properties. This technical guide provides a comprehensive overview of its chemical properties, a plausible synthetic route, a detailed protocol for evaluating its cytotoxic activity, and a hypothesized mechanism of action based on related compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is presented in Table 1. This data is crucial for its handling, characterization, and use in experimental settings.

Property	Value	Source
CAS Number	5102-18-1	Sigma-Aldrich
Molecular Formula	C₁₇H₁₅NO₂	ChemicalBook[1]
Molecular Weight	265.31 g/mol	ChemicalBook[1]
IUPAC Name	1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone	N/A
Synonyms	AKOS BB-5933	ChemicalBook[2]
Physical Appearance	Not specified (likely a solid)	N/A
Solubility	Not specified (likely soluble in organic solvents like DMSO, ethanol)	N/A

Synthesis

Proposed Synthetic Pathway

The synthesis of the target compound can be envisioned in two main steps:

• Formation of the Phenylhydrazone: Reaction of N-phenyl-p-toluidine (or a similar substituted phenylhydrazine) with 2,3-butanedione.

• Fischer Indole Cyclization: Acid-catalyzed intramolecular cyclization of the resulting phenylhydrazone to form the indole ring system.

Caption: Proposed Fischer indole synthesis pathway.

Experimental Protocol (Hypothetical)

This protocol is a general representation of a Fischer indole synthesis and would require optimization for the specific synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Materials:

• N-phenyl-p-hydroxyphenylhydrazine

• 2,3-butanedione

• Glacial acetic acid (or another suitable acid catalyst like polyphosphoric acid or zinc chloride)

• Ethanol

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Hydrazone Formation:

  • In a round-bottom flask, dissolve N-phenyl-p-hydroxyphenylhydrazine (1.0 eq) in ethanol.

  • Add 2,3-butanedione (1.1 eq) to the solution.

  • Add a catalytic amount of glacial acetic acid.

  • Reflux the mixture for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Fischer Indole Cyclization and Work-up:

  • To the crude hydrazone, add an excess of glacial acetic acid (or another chosen acid catalyst).

  • Heat the mixture to reflux for 4-8 hours, again monitoring by TLC.

  • After completion, cool the reaction mixture and carefully pour it into ice-water.

  • Neutralize the mixture with a saturated sodium bicarbonate solution.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

• Characterization:

  • Confirm the structure and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Biological Activity and Cytotoxicity

This compound is listed as an "Oncrasin" analog, suggesting potential activity against cancer cells. While specific studies on this particular compound are limited, a patent application indicates its evaluation for cytotoxic effects.

In Vitro Cytotoxicity Data

The following data is derived from patent information and represents the half-maximal inhibitory concentration (IC₅₀) in µM.

Cell Line	IC₅₀ (µM)
T29	>4.5
T29K	>4.5
H460	>4.5

Note: The high IC₅₀ values suggest limited cytotoxic activity in these specific cell lines under the tested conditions.

Experimental Protocol: MTT Cytotoxicity Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Caption: General workflow of an MTT cytotoxicity assay.

Materials:

• Cancer cell lines (e.g., T29, H460)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone (dissolved in DMSO to create a stock solution)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 20% SDS in 50% DMF)

• 96-well flat-bottom sterile plates

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest cells in their exponential growth phase.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium from the stock solution. The final concentration of DMSO should be less than 0.5% to avoid solvent toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compound. Include vehicle control wells (medium with DMSO) and untreated control wells.

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the MTT solution to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Visually confirm the formation of purple formazan crystals in the wells.

  • Add 100 µL of the solubilization solution to each well.

  • Gently pipette up and down to dissolve the formazan crystals.

  • Incubate the plate for another 2-4 hours at room temperature in the dark, or until the crystals are fully dissolved.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the compound concentration and determine the IC₅₀ value using a suitable software.

Hypothesized Mechanism of Action and Signaling Pathway

The parent compound, oncrasin-1, has been shown to inhibit the C-terminal domain (CTD) of RNA Polymerase II.[1] This inhibition is thought to contribute to its anticancer effects. It is plausible that 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, as an analog, may share a similar mechanism of action.

Caption: Hypothesized inhibition of RNA Polymerase II.

The inhibition of RNA Polymerase II would lead to a global disruption of gene transcription. This can disproportionately affect cancer cells, which are often more reliant on high rates of transcription for their rapid growth and survival. Specifically, the downregulation of anti-apoptotic proteins with short half-lives could be a key downstream effect leading to programmed cell death (apoptosis) in cancer cells. Further research is needed to validate this proposed mechanism for this specific compound.

References

• 1. Analogues and derivatives of Oncrasin-1, a Novel Inhibitor of the C-Terminal Domain of RNA Polymerase II, and Their Antitumor Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Hydroxy-Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy-indole derivatives represent a pivotal class of heterocyclic compounds, forming the structural core of numerous biologically active molecules, including neurotransmitters, hormones, and alkaloids. Their inherent chemical reactivity and diverse physicochemical properties make them a subject of intense research in medicinal chemistry and drug development. This technical guide provides a comprehensive overview of the core physical and chemical characteristics of key hydroxy-indole isomers, detailed experimental protocols for their synthesis and analysis, and a visual representation of their involvement in crucial biological signaling pathways.

Physical and Chemical Properties

The position of the hydroxyl group on the indole ring significantly influences the molecule's polarity, hydrogen bonding capacity, acidity, and overall reactivity. These differences are reflected in their macroscopic physical properties.

Data Presentation: Physicochemical Properties of Hydroxy-Indole Isomers

The following table summarizes key quantitative data for 4-, 5-, 6-, and 7-hydroxyindole, facilitating a comparative analysis of their properties.

Property	4-Hydroxyindole	5-Hydroxyindole	6-Hydroxyindole	7-Hydroxyindole
CAS Number	2380-94-1[1]	1953-54-4[2]	2380-86-1[3]	2380-84-9[4]
Molecular Formula	C₈H₇NO[1]	C₈H₇NO[2]	C₈H₇NO[3]	C₈H₇NO[4]
Molecular Weight	133.15 g/mol [1]	133.15 g/mol [2]	133.15 g/mol [3]	133.15 g/mol [4]
Melting Point (°C)	97-99[5][6]	106-108[2][7]	124-130[8][9]	83-88[10]
Boiling Point (°C)	343.2 (Predicted)[11]	245.66 (Rough Estimate)[7]	343.2 (Predicted)[8]	Not Available
pKa	9.89 ± 0.40 (Predicted)[5][11]	9.98 ± 0.40 (Predicted)[7]	10.07 ± 0.40 (Predicted)[3]	10.10 ± 0.40 (Predicted)[4]
Solubility	Slightly soluble in water; Soluble in DMSO and Methanol[1][11]	Soluble in Ethanol, DMSO, and DMF[2]	Slightly soluble in Chloroform and Methanol[8]	Sparingly soluble in water; Moderately soluble in Ethanol and DMSO[4]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and characterization of hydroxy-indole derivatives.

¹H and ¹³C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework. The chemical shifts are influenced by the electron-donating nature of the hydroxyl group and the electron-withdrawing character of the pyrrole nitrogen.

• ¹H NMR (DMSO-d₆) of 5-Hydroxyindole:

  • H-1 (NH): ~10.65 ppm (broad singlet)

  • H-2: ~7.15 ppm (triplet)

  • H-3: ~6.25 ppm (triplet)

  • H-4: ~7.18 ppm (doublet)

  • H-6: ~6.60 ppm (triplet)

  • H-7: ~6.90 ppm (doublet)

  • OH: ~8.65 ppm (singlet)[12]

• ¹³C NMR (DMSO-d₆) of 5-Hydroxyindole:

  • C-2: ~125.7 ppm

  • C-3: ~101.9 ppm

  • C-3a: ~129.2 ppm

  • C-4: ~111.9 ppm

  • C-5: Not specified

  • C-6: Not specified

  • C-7: Not specified

  • C-7a: Not specified[12]

Note: Specific, experimentally verified NMR data for all isomers can be sparse in public literature. The provided data for 5-hydroxyindole serves as a representative example. Computational predictions and comparisons with parent indole are often used for assignments[12].

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups. For hydroxy-indoles, characteristic peaks include:

• O-H stretch: A broad band typically in the region of 3200-3600 cm⁻¹.

• N-H stretch: A sharp to medium peak around 3400 cm⁻¹.

• C=C stretch (aromatic): Peaks in the 1450-1600 cm⁻¹ region.

• C-O stretch: A peak around 1200 cm⁻¹.

UV-Vis Spectroscopy: Ultraviolet-Visible spectroscopy reveals information about the electronic transitions within the molecule. The indole chromophore typically exhibits two main absorption bands, ¹Lₐ and ¹Lₑ. The position of the hydroxyl group can cause shifts in these absorption maxima. For instance, most nitroindole isomers, which are related structures, show a broad absorption peak in the 300-400 nm range[13].

Experimental Protocols

Detailed methodologies are essential for the synthesis and analysis of hydroxy-indole derivatives in a research setting.

Synthesis of Hydroxy-Indole Derivatives

Several named reactions are classically employed for the synthesis of specific hydroxy-indole isomers.

The Nenitzescu reaction is a powerful method for synthesizing 5-hydroxyindoles from a 1,4-benzoquinone and a β-amino-α,β-unsaturated carbonyl compound[14][15].

Materials:

• 1,4-Benzoquinone

• Ethyl 3-aminocrotonate

• Acetone (or another polar solvent like nitromethane for potentially higher yields)[8]

• Lewis Acid (e.g., ZnCl₂, optional catalyst)

• Ethyl Acetate

• 5% Sodium Bicarbonate solution

• Saturated Sodium Chloride solution

• Anhydrous Magnesium Sulfate

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1,4-benzoquinone (1.0 equivalent) in acetone[9]. If using a catalyst, it can be added at this stage[8].

• Addition of Enamine: Add ethyl 3-aminocrotonate (1.0-1.2 equivalents) to the stirred solution[9]. An excess of the enamine is often recommended[16].

• Reaction Conditions: Heat the mixture to reflux and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC)[9].

• Work-up: After cooling, concentrate the reaction mixture under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with 5% sodium bicarbonate solution and saturated sodium chloride solution.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 5-hydroxyindole derivative[8].

The Bischler-Möhlau reaction can be adapted to synthesize 4- and 6-hydroxyindoles from the condensation of m-aminophenol and a benzoin derivative at a lower temperature than the classical method to improve yields[2][7].

Materials:

• m-Aminophenol

• Benzoin derivative (e.g., 2,3-diphenyl-α-hydroxyketone)

• 10M Hydrochloric acid

• 15% Hydrochloric acid

• Dichloromethane (CH₂Cl₂)

• Hexane (C₆H₁₄)

• Methanol (MeOH)

• Silica Gel for column chromatography

Procedure:

• Reactant Mixture: In a suitable reaction vessel, add the benzoin derivative (1 equivalent) to m-aminophenol (3 equivalents)[7].

• Acid Catalysis: Add 10M hydrochloric acid[7].

• Reaction Conditions: Heat the reaction mixture for 30 minutes at 135 °C. A Dean-Stark apparatus can be used to remove the distilled water under a weak vacuum[7].

• Initial Work-up: After the reaction, treat the resulting mass with 15% hydrochloric acid. Filter the mixture, wash with water, and dry the solid[7].

• Chromatographic Separation: The dry residue, containing a mixture of 4- and 6-hydroxyindoles, is separated using column chromatography.

  • Elute with a mixture of CH₂Cl₂:C₆H₁₄ (1:1) to isolate the 4-hydroxyindole derivatives.

  • Subsequently, elute with a mixture of CH₂Cl₂:MeOH (20:1) to isolate the 6-hydroxyindole derivatives[7].

Analytical Methods

HPLC is a versatile technique for the separation and quantification of hydroxy-indole isomers and their derivatives.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV or fluorescence detector.

• Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size) is commonly used[17].

• Mobile Phase: A mixture of a phosphate buffer and an organic modifier like methanol or acetonitrile is typical. For example, a mobile phase consisting of 0.05 M phosphate buffer (pH 4.5) and methanol (40:60, v/v) can be used[17].

• Flow Rate: A typical flow rate is 1.0 mL/min[17].

• Detection: UV detection is often set at a wavelength where the indole chromophore absorbs strongly, such as 254 nm[17].

• Injection Volume: 20 µL is a common injection volume[17].

• Column Temperature: Maintained at a constant temperature, for instance, 25°C[17].

General Procedure:

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent.

• Injection: Inject the sample onto the HPLC system.

• Data Acquisition: Record the chromatogram and integrate the peaks of interest.

• Quantification: Use a calibration curve generated from standards of known concentrations for accurate quantification.

GC-MS is a highly sensitive method for the analysis of volatile compounds. For non-volatile or thermally labile compounds like hydroxy-indoles, derivatization is typically required.

Derivatization (Silylation):

• Sample Preparation: Dry the sample extract completely under a stream of nitrogen.

• Reagent Addition: Add a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), to the dried sample[18].

• Reaction: Heat the sample at 60-70°C for a specified time (e.g., 30 minutes) to form the trimethylsilyl (TMS) derivatives[11].

• Sample Injection: Inject an aliquot of the derivatized sample into the GC-MS.

GC-MS Parameters:

• GC Column: A capillary column such as an HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) is suitable[18].

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: Typically set around 250-280°C[19].

• Oven Temperature Program: A temperature gradient is used for separation. For example:

  • Initial temperature: 80-100°C, hold for 2 minutes.

  • Ramp: Increase to 280-300°C at a rate of 10°C/minute.

  • Final hold: 5 minutes[11][18].

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: ~230°C.

  • Scan Range: m/z 50-550[18].

Mandatory Visualizations

Signaling Pathways

Hydroxy-indole derivatives are integral to major signaling pathways in the central nervous system and periphery.

Caption: Serotonin receptor signaling pathways.

Caption: Melatonin receptor signaling pathways.

Experimental Workflows

The synthesis and analysis of hydroxy-indole derivatives follow a logical progression of steps.

Caption: General workflow for synthesis and analysis.

Conclusion

This guide has provided a detailed overview of the physical and chemical properties of key hydroxy-indole derivatives, along with practical experimental protocols for their synthesis and analysis. The visualization of their roles in significant signaling pathways underscores their biological importance. The compiled data and methodologies herein serve as a valuable resource for researchers and professionals engaged in the exploration and utilization of these versatile compounds in the pursuit of novel therapeutic agents.

References

• 1. bmse000097 Indole at BMRB [bmrb.io]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 1H-indol-4-ol | C8H7NO | CID 75421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 7. distantreader.org [distantreader.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Serotonin Receptors - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. organicreactions.org [organicreactions.org]
• 16. 5-Hydroxyindole(1953-54-4) 1H NMR spectrum [chemicalbook.com]
• 17. ptfarm.pl [ptfarm.pl]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

The Indole Nucleus: A Cornerstone of Biological Activity and Therapeutic Innovation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The indole nucleus, a deceptively simple bicyclic aromatic heterocycle, stands as a titan in the landscape of biologically active molecules. Its unique structural and electronic properties have made it a privileged scaffold in nature's vast chemical repertoire and a cornerstone in the design and development of modern pharmaceuticals. From orchestrating vital physiological processes to serving as the backbone of potent therapeutic agents, the biological significance of the indole nucleus is both profound and multifaceted. This technical guide provides a comprehensive exploration of the core biological roles of the indole nucleus, detailing its involvement in critical signaling pathways, summarizing key quantitative data, and outlining fundamental experimental protocols for its study.

The Indole Nucleus as a Master Regulator in Biological Signaling

The indole scaffold is the structural foundation for a host of critical signaling molecules that govern a wide array of physiological and pathophysiological processes in plants, animals, and even microorganisms.

Serotonin (5-Hydroxytryptamine): The Neurotransmitter of Well-being

Synthesized from the essential amino acid tryptophan, serotonin is a monoamine neurotransmitter that plays a pivotal role in regulating mood, sleep, appetite, and numerous other neurological functions.[1][2] The indole ring is indispensable for its interaction with a diverse family of serotonin receptors (5-HTRs), initiating a cascade of downstream signaling events.[3][4] Dysregulation of the serotonergic system is implicated in a variety of psychiatric disorders, making it a major target for therapeutic intervention.[5]

The synthesis of serotonin begins with the hydroxylation of tryptophan, a reaction catalyzed by tryptophan hydroxylase.[3] Subsequent decarboxylation yields serotonin. Upon release into the synaptic cleft, serotonin binds to its receptors on the postsynaptic neuron, leading to the activation or inhibition of adenylate cyclase and other downstream effectors.[2] The signal is terminated by the reuptake of serotonin into the presynaptic neuron via the serotonin transporter (SERT).[2]

Serotonin Synthesis and Signaling Pathway

Melatonin: The Hormone of Darkness

Also derived from tryptophan, melatonin is a hormone primarily synthesized in the pineal gland that regulates circadian rhythms, including the sleep-wake cycle.[6][7] Its lipophilic nature allows it to readily cross cell membranes and interact with high-affinity G protein-coupled receptors (MT1 and MT2) as well as nuclear receptors.[6][8][9]

Melatonin's interaction with MT1 and MT2 receptors typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[7][8][9] Activation of these receptors can also modulate other signaling pathways, including those involving phospholipase C (PLC), protein kinase C (PKC), and intracellular calcium levels, ultimately influencing gene expression and cellular function.[6][8][9]

Melatonin Receptor Signaling Cascade

Auxins (Indole-3-Acetic Acid): The Master Plant Hormone

Indole-3-acetic acid (IAA) is the most common and physiologically active auxin in plants, regulating a vast array of developmental processes, including cell division and elongation, tissue differentiation, and responses to environmental stimuli.[10] The perception of auxin and the subsequent signal transduction are crucial for proper plant growth and morphology.

At low concentrations, Aux/IAA repressor proteins bind to Auxin Response Factors (ARFs), preventing the transcription of auxin-responsive genes.[11][12] When auxin levels rise, it acts as a "molecular glue," promoting the interaction between Aux/IAA proteins and the TIR1/AFB F-box protein, which is part of an SCF ubiquitin ligase complex.[11][12] This leads to the ubiquitination and subsequent degradation of the Aux/IAA repressors by the 26S proteasome, thereby liberating ARFs to activate gene expression.[11][12]

Auxin Signal Transduction Pathway

The Indole Nucleus in Drug Discovery and Development

The structural versatility of the indole nucleus allows for a wide range of chemical modifications, making it an exceptionally fruitful scaffold in medicinal chemistry. Numerous indole-containing compounds have been developed into successful drugs with diverse therapeutic applications.

Quantitative Data on Bioactive Indole Derivatives

The biological activity of indole derivatives is often quantified by parameters such as the half-maximal inhibitory concentration (IC50) and the inhibitory constant (Ki). These values provide a measure of the potency of a compound against a specific biological target. The smaller the Ki, the less medication is needed to inhibit the enzyme's activity.[13] For competitive and uncompetitive inhibition, the Ki is approximately half the value of the IC50.[13]

Compound Class	Target	Compound Example	IC50 (µM)	Ki (µM)	Reference
Anti-inflammatory	COX-2	1-benzoyl-3-[(4-trifluoromethylphenylimino)methyl]indole	0.32	-	[2]
COX-2	2-[(4-ethylpyridin-2-yl)carbonyl]-5-(trifluoromethyl)-1H-indol-3-yl acetic acid	0.00229	-	[14]
COX-2	Indole-2-formamide benzimidazole[2,1-b]thiazole derivative (13b)	Potent Inhibition	-	[15]
COX-2	2-(4-(methylsulfonyl) phenyl) indole derivative (4b)	0.11	-	[16]
Anticancer	Tubulin Polymerization	Indole-vinyl sulfone derivative (9)	0.22 - 1.80	-	[17]
MCF-7 Breast Cancer Cells	3-amido indole derivative	10.87	-	[18]
HepG2 Liver Cancer Cells	Pyrazole–indole hybrid (7a)	6.1	-	[19]
Various Cancer Cell Lines	Indole-piperidine amide (157)	Potent Inhibition	-	[20]
Neuroactive	Serotonin Transporter (SERT)	Indolylpropyl-piperazine derivative (7k)	-	0.00563	[21]
Melatonin Receptor (MT2)	Melatonin derivative (21)	0.00036	-	[5]
Enzyme Inhibitors	Carboxylesterases (hCE1)	Isatin derivative	nM range	-	[22]
Cholinesterase	Coronaridine	8.6	-	[15]
Cholinesterase	Voacangine	4.4	-	[15]
Hsp90 ATPase	Indole alkaloid	-	-	[23]

Indole in the Gut Microbiome-Host Axis

The gut microbiota metabolizes dietary tryptophan into a variety of indole derivatives that act as crucial signaling molecules in maintaining intestinal homeostasis. These metabolites can strengthen the gut barrier, modulate the immune system, and even influence the central nervous system.[16]

Studying the intricate interplay between gut microbiota-derived indoles and host physiology requires a multi-pronged approach. A typical experimental workflow involves the following steps:

Workflow for Investigating Gut Indole Signaling

Key Experimental Protocols

A thorough understanding of the biological significance of the indole nucleus relies on robust experimental methodologies. The following sections provide overviews of key protocols used to investigate the function of indole-containing molecules.

Synthesis of Bioactive Indole Derivatives

Numerous synthetic strategies have been developed to construct the indole core and its derivatives. Classic methods like the Fischer, Leimgruber-Batcho, and Reissert syntheses remain valuable, while modern approaches often focus on greener and more efficient catalytic systems.[24]

Example: Fischer Indole Synthesis

This widely used method involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed from the reaction of an arylhydrazine with an aldehyde or ketone.

General Protocol:

• Hydrazone Formation: An appropriate arylhydrazine is reacted with a ketone or aldehyde in a suitable solvent (e.g., ethanol) to form the corresponding arylhydrazone.

• Cyclization: The isolated hydrazone is then treated with a Brønsted or Lewis acid catalyst (e.g., polyphosphoric acid, zinc chloride) and heated to induce cyclization and elimination of ammonia, yielding the indole product.

• Purification: The crude product is purified by techniques such as column chromatography or recrystallization.

Quantification of Indole-3-Acetic Acid (IAA) in Plant Tissues

Accurate quantification of IAA is essential for understanding its role in plant development. High-performance liquid chromatography (HPLC) coupled with fluorescence detection or mass spectrometry (MS) are the methods of choice.

Protocol Outline (HPLC-FLD):

• Tissue Homogenization: Plant tissue is frozen in liquid nitrogen and ground to a fine powder.

• Extraction: The powdered tissue is extracted with a solvent mixture, typically containing methanol or isopropanol, to solubilize IAA. An internal standard (e.g., [¹³C₆]-IAA) is added for accurate quantification.

• Purification: The extract is subjected to solid-phase extraction (SPE) to remove interfering compounds.

• Derivatization (optional): For enhanced sensitivity, IAA can be derivatized to a fluorescent compound.

• HPLC-FLD Analysis: The purified extract is injected into an HPLC system equipped with a C18 reverse-phase column and a fluorescence detector. The concentration of IAA is determined by comparing its peak area to that of the internal standard.[6][17]

Serotonin Receptor Binding Assay

These assays are crucial for determining the affinity of a compound for specific serotonin receptor subtypes. Radioligand binding assays are a common approach.

General Protocol:

• Membrane Preparation: Cell membranes expressing the serotonin receptor of interest are prepared from cultured cells or animal tissues.

• Binding Reaction: The membranes are incubated with a radiolabeled ligand (e.g., [³H]-serotonin) and varying concentrations of the unlabeled test compound in a suitable buffer.

• Separation of Bound and Free Ligand: The reaction mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Quantification of Radioactivity: The radioactivity retained on the filter is measured using a scintillation counter.

• Data Analysis: The data is analyzed to determine the IC50 value of the test compound, from which the Ki can be calculated.[7]

In Vivo Anti-Inflammatory Activity Assessment

The carrageenan-induced paw edema model in rodents is a widely used method to evaluate the anti-inflammatory potential of new compounds.

Protocol Outline:

• Animal Acclimatization: Animals (e.g., rats or mice) are acclimatized to the laboratory conditions.

• Compound Administration: The test indole derivative is administered orally or intraperitoneally at various doses. A positive control (e.g., indomethacin) and a vehicle control are also included.

• Induction of Inflammation: A solution of carrageenan is injected into the sub-plantar region of the hind paw to induce localized inflammation.

• Measurement of Paw Edema: The volume of the paw is measured at specific time intervals after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage inhibition of edema is calculated for each group compared to the vehicle control group to determine the anti-inflammatory activity of the test compound.[25][26]

Conclusion

The indole nucleus is a privileged scaffold that continues to inspire and drive innovation in biological research and drug discovery. Its fundamental roles in neurotransmission, hormonal regulation, plant development, and host-microbe interactions underscore its profound biological significance. As our understanding of the intricate signaling pathways and molecular targets involving indole-containing molecules deepens, so too will our ability to design and develop novel therapeutic agents with enhanced efficacy and specificity. The methodologies and data presented in this guide provide a foundation for researchers to further explore the vast and exciting biological landscape of the indole nucleus.

References

• 1. The Expanded Biology of Serotonin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. The 5-Hydroxytryptamine signaling map: an overview of serotonin-serotonin receptor mediated signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Serotonin pathway - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Melatonin receptors: molecular pharmacology and signalling in the context of system bias - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Mechanisms of auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bio.libretexts.org [bio.libretexts.org]
• 13. New Insights Into Gut-Bacteria-Derived Indole and Its Derivatives in Intestinal and Liver Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sketchviz.com [sketchviz.com]
• 15. Plant-Based Indole Alkaloids: A Comprehensive Overview from a Pharmacological Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | New Insights Into Gut-Bacteria-Derived Indole and Its Derivatives in Intestinal and Liver Diseases [frontiersin.org]
• 17. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. The gut microbiota metabolite indole alleviates liver inflammation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Synthesis, Docking, 3-D-Qsar, and Biological Assays of Novel Indole Derivatives Targeting Serotonin Transporter, Dopamine D2 Receptor, and Mao-A Enzyme: In the Pursuit for Potential Multitarget Directed Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Design, Synthesis, and In Vivo Evaluation of a New Series of Indole-Chalcone Hybrids as Analgesic and Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. pubs.acs.org [pubs.acs.org]
• 26. researchgate.net [researchgate.net]

Review of literature on 1-phenyl-1H-indole derivatives

An In-Depth Review of 1-Phenyl-1H-Indole Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

This technical guide provides a comprehensive overview of 1-phenyl-1H-indole derivatives, a class of heterocyclic compounds that has garnered significant attention in medicinal chemistry. Due to their versatile structure, these derivatives have been explored for a wide range of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory treatments. This document is intended for researchers, scientists, and drug development professionals, offering detailed insights into synthesis protocols, structure-activity relationships (SAR), and the molecular mechanisms underlying their biological activities.

Synthesis of 1-Phenyl-1H-Indole Derivatives

A prevalent and efficient method for synthesizing 1-phenyl-1H-indole derivatives is through a one-pot reaction involving the cyclization of 1-phenyl-2-(phenylamino)-ethane-1-one analogues.[1][2] This approach is valued for its simplicity and good yields.

General Synthesis Workflow

The synthesis can be visualized as a multi-step process, starting from readily available precursors and proceeding through key intermediates to the final indole structure.

Caption: General workflow for the one-pot synthesis of 1-phenyl-1H-indole derivatives.

Detailed Experimental Protocol

The following protocol is a representative example of the synthesis of 1-phenyl-1H-indole derivatives.[2]

Step 1: Synthesis of 1-phenyl-2-(phenylamino)-ethane-1-one analogues (Intermediates 2a-d)

• Charge a 100 mL three-neck round-bottom flask with phenacyl bromide (0.01 moles), various aniline analogues (0.021 moles), and 20 mL of absolute ethanol.

• Heat the reaction mixture to reflux and maintain for 6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the mixture and add crushed ice.

• Filter the separated solid mass through a Buchner funnel and dry it.

• Crystallize the product from hot water.

Step 2: Synthesis of 1-(phenyl)-1H-indoles (Final Products 3a-d)

• In a 100 mL round-bottom flask, charge the 1-phenyl-2-(phenylamino)-ethane-1-one analogue (0.0039 moles), trifluoroacetic acid (0.0082 moles), and 10 mL of glacial acetic acid.

• Reflux the reaction mixture in the dark for 5-8 hours.[1][2]

• Pour the reaction mixture into 100 g of crushed ice.

• Filter the separated solid mass.

• Purify the crude product using a mixture of petroleum ether and methanol.

• Characterize the final compounds using IR, PMR, 13C NMR, and mass spectrometry.[2]

Therapeutic Applications and Biological Activities

1-Phenyl-1H-indole derivatives exhibit a broad spectrum of biological activities, making them attractive scaffolds for drug discovery.

Anticancer Activity

These derivatives have shown significant potential as anticancer agents, primarily by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.[3][4][5][6]

Mechanism of Action: Bcl-2/Mcl-1 Dual Inhibition A key mechanism involves the dual inhibition of anti-apoptotic proteins B-cell lymphoma 2 (Bcl-2) and myeloid cell leukemia 1 (Mcl-1).[3] These proteins are crucial for tumor cell survival, and their inhibition can trigger programmed cell death (apoptosis).

Caption: Inhibition of Bcl-2 and Mcl-1 by 1-phenyl-1H-indole derivatives promotes apoptosis.

Table 1: Anticancer Activity of Selected 1-Phenyl-1H-Indole Derivatives

Compound ID	Target/Assay	Cell Line	Activity (IC50/MIC)	Reference
9c, 9h	Bcl-2/Mcl-1 Inhibition	-	Potent inhibitory activities	[3]
45	Pks13 Inhibition	Mtb H37Rv	0.0625 µg/mL	[7]
58	Pks13 Inhibition	Mtb H37Rv	0.125 µg/mL	[7]

| Compound 3 | Cytotoxicity | Liver, Breast, Prostate, Colorectal Carcinoma | Significant cytotoxic activity |[5] |

Antimicrobial and Antifungal Activity

Several 1-phenyl-1H-indole derivatives have been identified with potent activity against various bacterial and fungal strains.[2][8] Derivatives with nitro (NO2) and carboxylic acid (COOH) groups have shown enhanced antimicrobial effects.[2]

Table 2: Antimicrobial Activity of Selected 1-Phenyl-1H-Indole Derivatives

Compound ID	Target Organism	Activity	Reference
Amino indoles	Enterobacter, E. coli, S. aureus, Bacillus	Excellent antimicrobial potency	[2]
A2	Lanosterol 14α-demethylase (Fungal Target)	Binding Affinity: -8.1 kcal/mol	[8]

| 1-(phenyl...)-1H-indole | Candida albicans | Strong antifungal effects |[9] |

Activity as CB1 Receptor Allosteric Modulators

Substituted 1H-indole-2-carboxamides, a related class, have been investigated as negative allosteric modulators of the cannabinoid type 1 (CB1) receptor.[10] This modulation can influence various physiological processes controlled by the endocannabinoid system.

Table 3: CB1 Receptor Modulating Activity of 1H-Indole-2-Carboxamide Derivatives

Compound ID	Target/Assay	Activity (IC50)	Reference
17	CB1 Receptor Modulation	79 - 484 nM	[10]
45	CB1 Receptor Modulation	79 nM	[10]

| 1 | CB1 Receptor Modulation | 212 - 853 nM |[10] |

Structure-Activity Relationship (SAR) Studies

Understanding the relationship between the chemical structure of 1-phenyl-1H-indole derivatives and their biological activity is crucial for designing more potent and selective therapeutic agents.

Key SAR Findings

• Antitubercular Activity: For activity against Mycobacterium tuberculosis, substitution of the indole nitrogen with a phenyl group is favorable. Furthermore, introducing hydrophobic groups (like phenyl, piperidyl, or bromo) at the para-position of this N-phenyl ring significantly improves activity. An acetyl substituent at the 3-position of the indole ring is more effective than ester or amide groups.[7]

• CB1 Receptor Modulation: The potency of 1H-indole-2-carboxamides as CB1 receptor modulators is enhanced by a diethylamino group at the 4-position of the phenyl ring, a chloro or fluoro group at the C5 position of the indole, and small alkyl groups at the C3 position.[10]

Logical Diagram of SAR for Antitubercular Activity

Caption: Structure-activity relationship (SAR) for antitubercular 1-phenyl-1H-indole derivatives.

Conclusion

The 1-phenyl-1H-indole scaffold is a privileged structure in medicinal chemistry, serving as a foundation for the development of compounds with a wide array of biological activities. The synthetic accessibility of these derivatives, coupled with their potent and diverse pharmacological profiles, makes them highly promising candidates for future drug development efforts. In particular, their demonstrated efficacy as anticancer, antimicrobial, and antitubercular agents warrants further investigation. The structure-activity relationship studies summarized herein provide a rational basis for the design of next-generation 1-phenyl-1H-indole derivatives with enhanced potency and improved pharmacokinetic profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. impactfactor.org [impactfactor.org]
• 3. 1-Phenyl-1H-indole derivatives as a new class of Bcl-2/Mcl-1 dual inhibitors: Design, synthesis, and preliminary biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. omicsonline.org [omicsonline.org]
• 6. benchchem.com [benchchem.com]
• 7. Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors againstMycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bioengineer.org [bioengineer.org]
• 9. researchgate.net [researchgate.net]
• 10. Structure-activity relationships of substituted 1H-indole-2-carboxamides as CB1 receptor allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis and Evolution of N-Phenylated Indoles: A Technical Guide for Researchers

An in-depth exploration of the discovery, synthesis, and biological significance of N-phenylated indole structures, tailored for researchers, scientists, and drug development professionals.

The indole scaffold, a privileged structure in medicinal chemistry, has been the foundation for a multitude of therapeutic agents. The introduction of a phenyl group at the nitrogen atom (N-phenylation) has emerged as a pivotal strategy in drug discovery, profoundly influencing the pharmacokinetic and pharmacodynamic properties of these molecules. This technical guide provides a comprehensive overview of the historical development, key synthetic methodologies, and biological applications of N-phenylated indoles, supported by quantitative data, detailed experimental protocols, and visual representations of associated signaling pathways.

A Historical Perspective: From Classical Synthesis to Modern Cross-Coupling

The journey to efficiently synthesize N-phenylated indoles is intrinsically linked to the broader history of indole synthesis and the development of powerful carbon-nitrogen (C-N) bond-forming reactions. While classical methods like the Fischer indole synthesis, discovered in 1883, laid the groundwork for constructing the indole core, the direct and versatile N-arylation of the indole nucleus remained a significant challenge for many years.[1]

The advent of transition-metal-catalyzed cross-coupling reactions in the 20th century revolutionized the synthesis of N-phenylated indoles. The Ullmann condensation , first reported by Fritz Ullmann in the early 1900s, was one of the earliest methods used for this purpose.[2][3] This copper-catalyzed reaction, while groundbreaking, initially required harsh conditions, such as high temperatures and stoichiometric amounts of copper, limiting its broad applicability.[2]

A paradigm shift occurred with the development of palladium-catalyzed amination reactions. The Buchwald-Hartwig amination , emerging from the seminal work of Stephen Buchwald and John Hartwig in the 1990s, provided a more general and efficient route to N-aryl indoles under milder conditions.[4][5][6] This reaction's broad substrate scope and functional group tolerance have made it a cornerstone of modern synthetic organic chemistry.[5]

Further expanding the synthetic toolkit, the Chan-Lam coupling reaction, developed in the late 1990s, offered a copper-catalyzed alternative using arylboronic acids as the arylating agent.[7][8] A key advantage of the Chan-Lam coupling is its ability to be performed under mild, often aerobic, conditions.[7]

These three methodologies—Ullmann condensation, Buchwald-Hartwig amination, and Chan-Lam coupling—represent the core synthetic strategies for accessing the diverse world of N-phenylated indole structures, each with its own set of advantages and applications.

Synthetic Methodologies: Experimental Protocols

This section provides detailed experimental protocols for the three primary methods of N-phenylated indole synthesis.

Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed method for the N-arylation of indoles. Modern protocols often utilize ligands to improve reaction efficiency and lower reaction temperatures.

General Experimental Protocol for Ullmann N-Phenylation of Indole:

• Materials: Indole, iodobenzene, copper(I) iodide (CuI), a ligand (e.g., L-proline or 1,10-phenanthroline), a base (e.g., potassium carbonate or potassium hydroxide), and a high-boiling solvent (e.g., DMF or bromobenzene).

• Procedure:

  • To an oven-dried reaction vessel, add indole (1.0 equiv), iodobenzene (1.2 equiv), CuI (0.1 equiv), the ligand (0.2 equiv), and the base (2.0 equiv).

  • Add the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Heat the reaction mixture to 110-150 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Filter the mixture to remove insoluble copper salts and wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the N-phenylindole.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a highly versatile palladium-catalyzed method for C-N bond formation, widely used for the synthesis of N-phenylated indoles.

General Experimental Protocol for Buchwald-Hartwig N-Phenylation of Indole:

• Materials: Indole, bromobenzene, a palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂), a phosphine ligand (e.g., XPhos, SPhos, or BINAP), a base (e.g., sodium tert-butoxide or cesium carbonate), and an anhydrous solvent (e.g., toluene or dioxane).

• Procedure:

  • In a glovebox or under an inert atmosphere, combine the palladium catalyst (0.01-0.05 equiv) and the phosphine ligand (0.02-0.10 equiv) in an oven-dried Schlenk tube.

  • Add the indole (1.0 equiv), bromobenzene (1.2 equiv), and the base (1.5 equiv).

  • Add the anhydrous solvent and seal the tube.

  • Heat the reaction mixture to 80-110 °C and stir for 4-24 hours, monitoring the reaction by TLC or GC-MS.

  • After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous magnesium sulfate.

  • Concentrate the solvent under reduced pressure and purify the residue by column chromatography to yield the N-phenylindole.

Chan-Lam Coupling

The Chan-Lam coupling provides a copper-catalyzed route to N-phenylated indoles using arylboronic acids, often under mild and aerobic conditions.

General Experimental Protocol for Chan-Lam N-Phenylation of Indole:

• Materials: Indole, phenylboronic acid, a copper catalyst (e.g., copper(II) acetate), a base (e.g., pyridine or triethylamine), and a solvent (e.g., dichloromethane or methanol).

• Procedure:

  • To a reaction flask, add indole (1.0 equiv), phenylboronic acid (1.5 equiv), and copper(II) acetate (1.0 equiv).

  • Add the solvent and the base (2.0 equiv).

  • Stir the reaction mixture at room temperature, open to the air, for 24-72 hours. Monitor the reaction's progress by TLC.

  • Upon completion, dilute the reaction mixture with an organic solvent and wash with water and saturated aqueous ammonium chloride.

  • Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the N-phenylindole.[9]

Experimental Workflow for N-Arylation of Indoles

General workflows for the primary N-arylation methods of indoles.

Biological Activity and Quantitative Data

N-phenylated indoles exhibit a wide spectrum of biological activities, making them attractive scaffolds for drug development. Their therapeutic potential spans oncology, infectious diseases, and inflammatory conditions.

Anticancer and Kinase Inhibitory Activity

Many N-phenylated indoles have been identified as potent inhibitors of various protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer.

Compound Class	Target Kinase(s)	Example IC₅₀ Values (nM)	Cancer Cell Line(s)	Reference(s)
N-Phenylindoles	Aurora A Kinase	110	HCT 116, MCF-7	[10]
Indole Derivatives	VEGFR-2	310	HepG2	[11]
Azaindole Derivatives	JAK1, JAK2, JAK3, TYK2	70, 138, 528, 519	-	[12]
Indole-based	EGFR, VEGFR-2	18, 45	-	[13]

JAK-STAT Signaling Pathway and Inhibition

References

• 1. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. research.rug.nl [research.rug.nl]
• 6. [PDF] The Buchwald-Hartwig Amination after 25 Years. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Copper-Catalyzed Chan-Lam Reaction and Sequential Oxidative Fischer Indole Synthesis to Prepare Indole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pseudomonas aeruginosa - Wikipedia [en.wikipedia.org]
• 10. Indole inhibits bacterial quorum sensing signal transmission by interfering with quorum sensing regulator folding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Facile, Mild And Efficient One-Pot Synthesis of 2-Substituted Indole Derivatives Catalyzed By Pd(PPh3)2Cl2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Discovery and evaluation of 3-(2-isocyanobenzyl)-1H-indole derivatives as potential quorum sensing inhibitors for the control of Pseudomonas aeruginosa infections in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical and Molecular Modeling Studies of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous biologically active compounds. This technical guide provides a comprehensive overview of the theoretical and molecular modeling approaches that can be applied to elucidate the structural, electronic, and biological properties of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. While specific experimental and computational data for this exact molecule are not extensively available in public literature, this document outlines the established methodologies and presents illustrative data from closely related indole derivatives. By following the protocols and frameworks detailed herein, researchers can effectively investigate the potential of this and similar compounds for drug discovery and development.

Introduction

The compound 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone belongs to the versatile family of indole derivatives, which are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a 3-acetyl group, a 5-hydroxy substituent, and a 1-phenyl ring suggests a rich pharmacophore with potential for diverse biological interactions. Theoretical studies and molecular modeling are indispensable tools for understanding the molecule's physicochemical characteristics, predicting its behavior in biological systems, and guiding the design of more potent and selective analogs.

This guide will cover the fundamental computational techniques, including Density Functional Theory (DFT) for geometric and electronic structure analysis and molecular docking for predicting protein-ligand interactions. Detailed protocols for these experiments, based on established practices for similar molecules, are provided to enable researchers to conduct their own investigations.

Molecular Structure and Physicochemical Properties

The initial step in the theoretical investigation of a molecule is the determination of its most stable three-dimensional conformation and the analysis of its structural and electronic properties. These parameters are crucial for understanding its reactivity and potential interactions with biological targets.

Geometric Parameters

Computational chemistry methods, particularly DFT, are employed to optimize the molecular geometry and calculate key structural parameters. While specific data for the title compound is not available, Table 1 presents typical bond lengths and angles for a related indole derivative, 2-(4-aminophenyl)-1H-indole-3-carbaldehyde, which can serve as a reference.

Table 1: Theoretical Geometric Parameters of a Related Indole Derivative

Parameter	Bond/Angle	Calculated Value (Å or °)
Bond Lengths	C2-C3	1.38
C3-C3A	1.45
C3A-C4	1.40
C4-C5	1.39
C5-C6	1.40
C6-C7	1.39
C7-C7A	1.40
C7A-N1	1.38
N1-C2	1.37
C3-C8 (acetyl)	1.48
C8-O1 (acetyl)	1.23
Bond Angles	C2-C3-C3A	108.5
C3-C3A-C4	133.2
C3A-C4-C5	118.9
C4-C5-C6	121.1
C5-C6-C7	121.2
C6-C7-C7A	118.3
C7-C7A-N1	131.3
C7A-N1-C2	109.2
N1-C2-C3	110.5
C2-C3-C8 (acetyl)	128.0
C3-C8-O1 (acetyl)	121.5

Note: The data presented is for a representative indole derivative and should be considered illustrative. Actual values for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone will vary.

Electronic Properties

The electronic properties of a molecule, such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), provide insights into its chemical reactivity and electron-donating or -accepting capabilities. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability.

Table 2: Calculated Electronic Properties of a Related Indole Derivative

Parameter	Value (eV)
HOMO Energy	-5.89
LUMO Energy	-1.98
HOMO-LUMO Gap	3.91
Ionization Potential	5.89
Electron Affinity	1.98
Electronegativity	3.94
Chemical Hardness	1.96
Chemical Softness	0.51

Note: This data is illustrative and based on calculations for a similar indole structure.

Molecular Modeling and Docking

Molecular docking is a computational technique used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex. It is widely used in drug design to predict the binding mode and affinity of a small molecule ligand to a protein target.

Potential Biological Targets

Indole derivatives have been reported to interact with a variety of protein targets. For instance, some indole-based compounds are known to be inhibitors of enzymes like cyclooxygenase-2 (COX-2), which is involved in inflammation.[1] Molecular docking studies can be employed to investigate the binding of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone to the active site of such proteins.

Docking Score and Binding Interactions

The docking score is a measure of the predicted binding affinity. A more negative score generally indicates a stronger predicted binding. The analysis of the docked pose reveals the specific interactions, such as hydrogen bonds and hydrophobic interactions, that stabilize the ligand-protein complex.

Table 3: Illustrative Molecular Docking Results for an Indole Derivative with a Protein Target

Ligand	Protein Target	Docking Score (kcal/mol)	Key Interacting Residues
Indole Derivative	Cyclooxygenase-2 (COX-2)	-8.5	Arg120, Tyr355, Ser530
Reference Inhibitor	Cyclooxygenase-2 (COX-2)	-9.2	Arg120, Tyr355, Ser530

Note: This table provides example data and does not represent actual results for the title compound.

Experimental and Computational Protocols

This section provides detailed methodologies for the theoretical and molecular modeling studies discussed in this guide. These protocols are based on common practices in the field for the analysis of small organic molecules.

Density Functional Theory (DFT) Calculations

• Software: Gaussian 09 or a similar quantum chemistry software package.

• Method: Becke's three-parameter hybrid functional combined with the Lee-Yang-Parr correlation functional (B3LYP).

• Basis Set: 6-311++G(d,p) basis set for all atoms.

• Procedure: a. The initial 3D structure of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is drawn using a molecular editor and saved in a suitable format. b. The geometry of the molecule is optimized without any symmetry constraints. c. Frequency calculations are performed on the optimized geometry to confirm that it corresponds to a true energy minimum (no imaginary frequencies). d. From the output of the calculations, geometric parameters (bond lengths, bond angles, dihedral angles), electronic properties (HOMO-LUMO energies), and other molecular properties are extracted.

Molecular Docking Studies

• Software: AutoDock Vina, Schrödinger Suite, or similar molecular docking software.

• Ligand Preparation: a. The 3D structure of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is prepared by adding hydrogen atoms, assigning partial charges, and defining rotatable bonds.

• Protein Preparation: a. The crystal structure of the target protein (e.g., COX-2, PDB ID: 1CX2) is downloaded from the Protein Data Bank. b. Water molecules and any co-crystallized ligands are removed. c. Hydrogen atoms are added, and charges are assigned to the protein structure.

• Docking Simulation: a. A grid box is defined to encompass the active site of the protein. b. The docking simulation is run to generate a set of possible binding poses for the ligand. c. The poses are ranked based on their docking scores. d. The best-ranked pose is analyzed to identify key binding interactions with the protein residues.

Visualizations

Diagrams are essential for visualizing complex workflows and relationships in molecular modeling studies. The following diagrams were created using the Graphviz (DOT language).

Caption: Workflow for DFT calculations.

Caption: General workflow for molecular docking.

Caption: Drug design logical relationship.

Conclusion

This technical guide has outlined the standard computational methodologies for the theoretical and molecular modeling of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. While specific published data for this compound is scarce, the protocols for DFT calculations and molecular docking, along with illustrative data from related indole derivatives, provide a solid framework for researchers to initiate their own in-silico investigations. These computational approaches are invaluable for predicting the structural and electronic characteristics of the molecule, understanding its potential interactions with biological targets, and ultimately guiding the rational design of new and improved therapeutic agents based on the indole scaffold. The application of these methods will undoubtedly accelerate the discovery and development of novel drug candidates.

References

• 1. Theoretical Investigation of Positional Substitution and Solvent Effects on n-Cyanoindole Fluorescent Probes [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Predicted Biological Targets for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

The indole nucleus is a prominent scaffold in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1][2] The compound 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is a synthetic derivative of this class. Due to the novelty of this specific molecule, direct experimental data on its biological targets is not available in the public domain. This technical guide, therefore, serves as a comprehensive framework outlining the established computational and experimental methodologies that can be employed to predict and validate its biological targets. We present a hypothetical case study to illustrate the application of these techniques, from initial in silico screening to downstream experimental validation, providing researchers with a robust roadmap for the characterization of novel indole derivatives.

Introduction to Target Identification for Novel Compounds

The identification of a drug's biological target is a critical step in the drug discovery pipeline. For a novel compound like 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a systematic approach is required to elucidate its mechanism of action. Modern drug discovery leverages a combination of computational and experimental techniques to accelerate this process, reduce costs, and increase the likelihood of success.[3][4][5]

Computational methods, often termed in silico approaches, are at the forefront of initial target prediction.[6] These methods can rapidly screen vast biological and chemical spaces to generate a shortlist of high-probability targets. These predictions can then be experimentally validated through a series of targeted biochemical and cellular assays. This guide will detail a hypothetical workflow for this process.

Computational Target Prediction Strategies

Several computational strategies can be employed to predict the biological targets of a small molecule. These approaches are broadly categorized into ligand-based and structure-based methods, supplemented by systems-level network analysis.

Ligand-Based Drug Design (LBDD)

LBDD methods are particularly useful when the three-dimensional structure of a potential target is unknown but a set of molecules with known activity is available. These approaches rely on the principle that structurally similar molecules are likely to have similar biological activities.

• Similarity Searching: This involves comparing the 2D or 3D structure of the query molecule against databases of compounds with known biological targets (e.g., ChEMBL, PubChem).

• Pharmacophore Modeling: This technique identifies the essential three-dimensional arrangement of chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centers) that a molecule must possess to bind to a specific target.[4] A pharmacophore model can be generated from a set of known active ligands and used to screen for new compounds that fit the model.

• Quantitative Structure-Activity Relationship (QSAR): QSAR models are mathematical relationships that correlate the chemical structure of a compound with its biological activity.[4][6] By building a QSAR model from a series of related indole derivatives with known activities, the activity of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone against a particular target could be predicted.

Structure-Based Drug Design (SBDD)

SBDD methods require the 3D structural information of the target protein, typically obtained from X-ray crystallography or NMR spectroscopy.

• Molecular Docking: This is a widely used technique that predicts the preferred orientation of a ligand when bound to a target protein.[6] By docking 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone against a library of known protein structures (e.g., the Protein Data Bank), potential targets can be identified based on the predicted binding affinity (docking score).

Network Pharmacology

This approach provides a systems-level view by analyzing complex biological networks, such as protein-protein interaction (PPI) networks.[3][6] By identifying key nodes ("hub proteins") within disease-related pathways, network pharmacology can suggest targets that, when modulated, may have a significant therapeutic effect.[3]

Hypothetical Workflow for Target Prediction and Validation

The following diagram illustrates a logical workflow for identifying and validating the biological targets of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Caption: A logical workflow for target identification and validation.

Hypothetical Data Presentation

Following in silico prediction, the next step is to quantify the interaction between the compound and the predicted targets. The data would be summarized in tables for clear comparison.

Table 1: Hypothetical Binding Affinity Data for Predicted Kinase Targets

Target Protein	Binding Affinity (Kd, nM)	IC50 (nM)	Assay Method
Kinase A	150	250	Fluorescence Polarization
Kinase B	85	120	Surface Plasmon Resonance
Kinase C	>10,000	>10,000	Fluorescence Polarization
Kinase D	950	1500	Isothermal Titration Calorimetry

Table 2: Hypothetical Cellular Activity for Validated Target (Kinase B)

Cell Line	Target Engagement (CETSA, °C shift)	Downstream Pathway Inhibition (EC50, nM)
Cancer Cell Line X	+3.5	180
Cancer Cell Line Y	+3.2	210
Normal Cell Line Z	+0.5	>10,000

Detailed Experimental Protocols

Below are generic protocols for key validation experiments. These would need to be optimized for the specific target and assay system.

Protocol: Fluorescence Polarization (FP) Competitive Binding Assay

• Objective: To determine the binding affinity of the test compound by measuring its ability to displace a fluorescently labeled ligand from the target protein.

• Materials:

  • Purified target protein (e.g., Kinase B)

  • Fluorescently labeled probe with known affinity for the target

  • Test compound: 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

  • Assay Buffer (e.g., PBS with 0.01% Tween-20)

  • 384-well, low-volume, black plates

  • Plate reader with FP capabilities

• Procedure:

  • Prepare a serial dilution of the test compound in assay buffer.

  • In each well of the 384-well plate, add a fixed concentration of the target protein and the fluorescent probe.

  • Add the serially diluted test compound to the wells. Include controls for no displacement (protein + probe) and background (probe only).

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

  • Measure the fluorescence polarization on the plate reader.

  • Plot the FP signal against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Protocol: Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm direct binding of the compound to its target in a cellular environment.

• Materials:

  • Cultured cells expressing the target protein

  • Test compound

  • Lysis buffer

  • Equipment for heating samples (e.g., PCR thermocycler)

  • Equipment for protein analysis (e.g., SDS-PAGE and Western blot apparatus)

  • Antibody specific to the target protein

• Procedure:

  • Treat cultured cells with the test compound or vehicle control for a defined period.

  • Harvest and lyse the cells.

  • Divide the cell lysates into aliquots and heat them to a range of different temperatures (e.g., 40-70°C) for 3 minutes.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Collect the supernatant containing the soluble protein fraction.

  • Analyze the amount of soluble target protein remaining at each temperature using Western blotting.

  • Plot the fraction of soluble protein against temperature for both treated and untreated samples. A shift in the melting curve indicates target stabilization by the compound.

Hypothetical Signaling Pathway Analysis

Assuming "Kinase B" from our hypothetical data is a validated target, we can map its known signaling pathway to understand the potential downstream effects of the compound. Let's hypothesize that Kinase B is a component of the MAPK/ERK pathway.

Caption: Hypothetical inhibition of the MAPK/ERK pathway.

This diagram illustrates that by inhibiting Kinase B (hypothesized to be MEK), 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone could block downstream signaling to ERK and ultimately inhibit cellular processes like proliferation, suggesting a potential application in oncology.

Conclusion

While specific biological targets for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone have not yet been reported, this guide provides a robust, multi-faceted strategy for their identification and validation. By integrating a suite of in silico prediction tools with rigorous biochemical and cellular assays, researchers can efficiently generate and test hypotheses regarding the compound's mechanism of action. The hypothetical case study presented herein demonstrates a clear path from computational screening to the identification of a validated target and its associated signaling pathway, offering a blueprint for the characterization of this and other novel chemical entities.

References

• 1. In Silico Studies of Indole Derivatives as Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone – Oriental Journal of Chemistry [orientjchem.org]
• 3. Targeting disease: Computational approaches for drug target identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. alliedacademies.org [alliedacademies.org]
• 5. Identifying novel drug targets with computational precision - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

In-Depth Technical Guide: Solubility Profile of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted solubility of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone in a range of common laboratory solvents. Due to the absence of specific experimental solubility data for this compound in publicly available literature, this document outlines a predicted solubility profile based on its chemical structure and established principles of organic compound solubility. Furthermore, it details a general experimental protocol for determining the solubility of a compound, which can be applied to definitively ascertain the solubility of the title compound.

Predicted Solubility Profile

The solubility of an organic compound is primarily determined by its polarity, molecular size, and the presence of functional groups capable of forming hydrogen bonds. The structure of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone features both polar and non-polar characteristics. The presence of a hydroxyl (-OH) group and a ketone (C=O) group introduces polarity and the capacity for hydrogen bonding. Conversely, the bulk of the molecule, comprising an indole ring, a phenyl group, and methyl and ethyl groups, is non-polar.

Based on the principle of "like dissolves like," it is anticipated that 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone will exhibit poor solubility in water and other highly polar protic solvents. Its solubility is expected to be significantly better in polar aprotic solvents and some organic solvents of intermediate polarity that can engage in hydrogen bonding or dipole-dipole interactions. The large non-polar surface area will likely favor solubility in less polar organic solvents.

Table 1: Predicted Solubility of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone in Common Laboratory Solvents

Solvent	Solvent Type	Predicted Solubility	Rationale
Water	Polar Protic	Insoluble to Sparingly Soluble	The large non-polar scaffold of the molecule is expected to dominate over the polar hydroxyl and ketone groups, leading to poor aqueous solubility.
Methanol	Polar Protic	Sparingly to Moderately Soluble	The presence of the hydroxyl group may allow for some interaction, but the overall non-polar character will limit high solubility.
Ethanol	Polar Protic	Sparingly to Moderately Soluble	Similar to methanol, some solubility is expected due to the polar functional groups, but it will be limited by the large hydrocarbon portion.
Acetone	Polar Aprotic	Moderately to Soluble	Acetone's ability to act as a hydrogen bond acceptor and its intermediate polarity should allow for good solvation of the molecule.
Dichloromethane (DCM)	Non-polar	Moderately to Soluble	The significant non-polar character of the compound suggests good solubility in this common organic solvent.
Chloroform	Non-polar	Moderately to Soluble	Similar to dichloromethane, good solubility is anticipated due to the predominantly non-polar nature of the molecule.
Ethyl Acetate	Moderately Polar	Moderately to Soluble	Ethyl acetate's moderate polarity and ability to act as a hydrogen bond acceptor should facilitate dissolution.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of organic compounds, including those with both polar and non-polar functionalities.
Dimethylformamide (DMF)	Polar Aprotic	Soluble	Similar to DMSO, DMF is a strong polar aprotic solvent that is expected to effectively solvate the title compound.

Experimental Protocol for Solubility Determination

To obtain precise quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a general method for determining the solubility of a solid compound in various solvents.

Objective: To quantitatively determine the solubility of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone in selected laboratory solvents at a specified temperature (e.g., 25 °C).

Materials:

• 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

• Selected solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, chloroform, ethyl acetate, DMSO, DMF)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of the solid compound to a known volume of the solvent in a vial. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Filtration:

  • After equilibration, allow the vials to stand undisturbed at the constant temperature to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter (e.g., 0.45 µm) into a clean, pre-weighed vial to remove any undissolved solid particles.

• Quantification:

  • Gravimetric Method:

    • Evaporate the solvent from the filtered solution under a stream of nitrogen or in a vacuum oven at a suitable temperature.

    • Weigh the vial containing the dried residue.

    • The difference in weight will give the mass of the dissolved solid.

    • Calculate the solubility in g/L or mg/mL.

  • Chromatographic/Spectroscopic Method (Preferred for higher accuracy):

    • Prepare a series of standard solutions of the compound with known concentrations.

    • Generate a calibration curve by analyzing the standard solutions using HPLC or a UV-Vis spectrophotometer.

    • Dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the range of the calibration curve.

    • Analyze the diluted sample and determine its concentration from the calibration curve.

    • Calculate the original concentration in the saturated solution, taking into account the dilution factor.

Data Presentation: The results should be tabulated, clearly indicating the solvent, temperature, and the determined solubility value with appropriate units (e.g., mg/mL or g/L).

Visualizations

The following diagrams illustrate the logical workflow for solubility prediction and the experimental procedure for its determination.

Caption: Predictive solubility assessment workflow.

Caption: General experimental solubility determination workflow.

In-depth Technical Guide: Stability and Storage of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Disclaimer: Publicly available, in-depth stability studies and specific biological data for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone (CAS No. 5102-18-1) are limited. Commercial suppliers often provide this compound without extensive analytical data, placing the responsibility of confirming its identity and purity on the buyer.[1] This guide, therefore, extrapolates from the known chemical properties of its constituent functional groups—a hydroxyindole core, a phenyl substituent, and an ethanone group—and general principles of organic compound stability. All recommendations should be validated through compound-specific experimental testing.

Introduction

1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is a complex organic molecule belonging to the indole class of compounds. The indole nucleus is a prevalent scaffold in numerous biologically active natural products and synthetic drugs.[2] The stability of such compounds is of paramount importance for researchers and drug development professionals to ensure the reliability of experimental results and the shelf-life of potential therapeutic agents. This document provides a comprehensive overview of the anticipated stability profile and recommended storage conditions for this compound, based on established chemical principles and data from related structures.

Physicochemical Properties

A summary of the basic physicochemical properties of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is provided below. These properties are foundational to understanding its stability and handling requirements.

Property	Value	Source
CAS Number	5102-18-1	[3][4]
Molecular Formula	C₁₇H₁₅NO₂	[3]
Molecular Weight	265.31 g/mol	[3]
Appearance	Likely a solid at room temperature (Aromatic ketones are often solids)	[5]
Solubility	Expected to be insoluble in water and soluble in organic solvents.	[5]

Potential Degradation Pathways

The chemical structure of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone suggests several potential pathways for degradation. The indole ring, phenolic hydroxyl group, and ketone functionality are all susceptible to specific environmental factors.

Oxidation

The indole nucleus and the phenolic hydroxyl group are prone to oxidation.[6][7] Atmospheric oxygen, trace metals, and exposure to light can initiate oxidative degradation.

• Indole Ring Oxidation: The electron-rich indole ring can be oxidized to form various products, including oxindoles and isatins, which can lead to further ring-opening to form derivatives of anthranilic acid.[3][6][8]

• Phenolic Group Oxidation: The 5-hydroxy group is susceptible to oxidation, potentially forming quinone-like structures. This process is often accelerated by light and the presence of metal ions.

Photodegradation

Indole derivatives are known to be sensitive to light.[9] The absorption of UV or visible light can lead to the formation of excited states that can undergo various reactions, including oxidation and dimerization. Protection from light is therefore critical for maintaining the integrity of the compound.

Hydrolysis

The acetyl group (ethanone) on the indole ring is generally stable to hydrolysis under neutral conditions. However, under strongly acidic or basic conditions, hydrolysis of the acetyl group could potentially occur, though this is less common for C-acylated indoles compared to N-acylated ones.[1][10]

Thermal Degradation

While specific data is unavailable, many complex organic molecules can decompose at elevated temperatures. The stability of related phenolic compounds and aromatic ketones suggests that storage at elevated temperatures should be avoided to prevent decomposition.[11][12]

Recommended Storage and Handling

Based on the potential degradation pathways, the following general guidelines are recommended for the storage and handling of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Condition	Recommendation	Rationale
Temperature	Store in a cool, dry place. Refrigeration (2-8 °C) or freezing is recommended for long-term storage.	To minimize thermal degradation and slow down oxidative processes.[13]
Light	Store in a light-resistant container, such as an amber vial. Avoid exposure to direct sunlight and strong artificial light.	To prevent photodegradation.[11]
Atmosphere	For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidation of the indole ring and phenolic hydroxyl group.
Container	Use well-sealed, appropriate containers (e.g., glass vials with PTFE-lined caps).	To prevent contamination and exposure to moisture and air.[13]
Handling	Handle in a well-ventilated area. Avoid creating dust. Use appropriate personal protective equipment (PPE).	General good laboratory practice for handling chemical compounds.

Experimental Protocols (General)

The following are generalized protocols for assessing the stability of a compound like 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. These would need to be adapted and validated for the specific compound.

Forced Degradation Study Protocol

Objective: To identify potential degradation products and pathways under stress conditions.

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60 °C for 24-48 hours.

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at 60 °C for 24-48 hours.

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for 24-48 hours.

  • Thermal Degradation: Expose the solid compound to 80 °C for 48 hours.

  • Photodegradation: Expose the stock solution to a calibrated light source (e.g., UV-A and visible light) for a defined period.

• Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method with a UV-Vis or mass spectrometric detector. Compare the chromatograms to that of an unstressed control sample to identify degradation peaks.

Long-Term Stability Study Protocol

Objective: To determine the shelf-life of the compound under recommended storage conditions.

• Sample Preparation: Aliquot the solid compound into multiple vials and store under the recommended conditions (e.g., refrigerated at 2-8 °C, protected from light).

• Time Points: Designate specific time points for analysis (e.g., 0, 3, 6, 9, 12, 24 months).

• Analysis: At each time point, analyze a vial for purity and the presence of any degradation products using a validated stability-indicating HPLC method.

• Data Evaluation: Plot the purity of the compound versus time to determine the degradation rate and establish a recommended re-test date or shelf-life.

Visualization of Potential Biological Activity

While no specific signaling pathways for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone have been documented, hydroxyindoles as a class have been investigated for their biological activities, including as inhibitors of ferroptosis through their antioxidant properties.[14] The following diagram illustrates a hypothetical workflow for assessing the potential of this compound as a ferroptosis inhibitor.

Caption: Hypothetical workflow for evaluating the ferroptosis inhibitory activity of the compound.

Conclusion

The stability of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is predicted to be influenced by its susceptibility to oxidation, photodegradation, and, to a lesser extent, thermal degradation. For research and development purposes, it is crucial to store this compound in a cool, dark, and dry environment, preferably under an inert atmosphere for long-term storage. The provided general stability testing protocols can serve as a starting point for establishing a specific stability profile. Further investigation into its biological activities, such as its potential as a ferroptosis inhibitor, is warranted based on the properties of related hydroxyindole structures.

References

• 1. researchgate.net [researchgate.net]
• 2. impactfactor.org [impactfactor.org]
• 3. scispace.com [scispace.com]
• 4. 1-(5-HYDROXY-2-METHYL-1-PHENYL-1H-INDOL-3-YL)-ETHANONE | 5102-18-1 [amp.chemicalbook.com]
• 5. Aromatic ketone [m.chemicalbook.com]
• 6. ovid.com [ovid.com]
• 7. UQ eSpace [espace.library.uq.edu.au]
• 8. Frontiers | Biodegradation and Biotransformation of Indole: Advances and Perspectives [frontiersin.org]
• 9. Photoreaction of indole-containing mycotoxins to fluorescent products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ntrs.nasa.gov [ntrs.nasa.gov]
• 11. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of storage temperatures, packaging materials and storage periods on antioxidant activity and non-enzymatic browning of antioxidant treated walnut kernels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 14. The role of hydroxyindoles in protecting neuronal cultures from ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole scaffold is a privileged heterocyclic motif found in a vast array of natural products, pharmaceuticals, and agrochemicals. The Fischer indole synthesis, a classic and versatile reaction, remains a cornerstone for the construction of this important nucleus.[1][2] This method involves the acid-catalyzed cyclization of an arylhydrazone, formed from the condensation of an arylhydrazine and a carbonyl compound, to yield the corresponding indole.[2][3] These application notes provide a detailed protocol for the synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a substituted indole with potential applications in medicinal chemistry and materials science. The protocol is based on the well-established principles of the Fischer indole synthesis.

Reaction Scheme

The synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is proposed to proceed via the Fischer indole synthesis from N-phenyl-(4-hydroxyphenyl)hydrazine and 2,3-butanedione in the presence of an acid catalyst.

Figure 1: Proposed synthetic route for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Experimental Protocols

Materials and Reagents:

• N-phenyl-(4-hydroxyphenyl)hydrazine

• 2,3-Butanedione (Diacetyl)

• Glacial Acetic Acid

• Ethanol

• Hydrochloric Acid (concentrated)

• Sodium Bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Ethyl Acetate

• Hexane

• Silica Gel (for column chromatography)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• UV lamp for TLC visualization

• Glassware for extraction and filtration

• Column for chromatography

Protocol for the Synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone:

• Hydrazone Formation (in situ): In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve N-phenyl-(4-hydroxyphenyl)hydrazine (1.0 eq.) in a mixture of glacial acetic acid (5-10 volumes) and ethanol (2-3 volumes).

• To this solution, add 2,3-butanedione (1.1 eq.) dropwise at room temperature with continuous stirring.

• After the addition is complete, add a catalytic amount of concentrated hydrochloric acid (e.g., 3-5 drops).

• Cyclization: Heat the reaction mixture to reflux (approximately 80-100 °C) and maintain this temperature for 2-4 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane mixture).

• Work-up: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Carefully neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash them sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Data Presentation

Table 1: Summary of Reaction Parameters and Expected Outcome

Parameter	Value/Observation
Reactants	N-phenyl-(4-hydroxyphenyl)hydrazine, 2,3-Butanedione
Catalyst	Glacial Acetic Acid / Hydrochloric Acid
Solvent	Glacial Acetic Acid / Ethanol
Reaction Temperature	80-100 °C (Reflux)
Reaction Time	2-4 hours
Expected Yield	Moderate to good (typically 50-70% for similar reactions)
Appearance of Product	Off-white to pale yellow solid

Table 2: Expected Spectroscopic Data for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Spectroscopic Technique	Expected Data
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): ~9.0 (s, 1H, -OH), ~7.5-7.2 (m, 5H, Ar-H of N-phenyl), ~7.1 (d, 1H, Ar-H), ~6.8 (d, 1H, Ar-H), ~6.7 (dd, 1H, Ar-H), ~2.5 (s, 3H, -COCH₃), ~2.4 (s, 3H, -CH₃ at C2).
¹³C NMR (DMSO-d₆, 101 MHz)	δ (ppm): ~194 (C=O), ~152 (C-OH), ~140-120 (Ar-C), ~115 (C3), ~110-100 (indole ring carbons), ~30 (COCH₃), ~12 (CH₃ at C2).[4]
IR (KBr, cm⁻¹)	~3400-3200 (O-H stretch), ~1650 (C=O stretch, acetyl), ~1600, 1490 (C=C stretch, aromatic), ~1300-1000 (C-N, C-O stretch).
Mass Spectrometry (ESI-MS)	m/z: [M+H]⁺ expected at 266.12.

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of the target indole derivative.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectrabase.com [spectrabase.com]

Application Notes and Protocols for the Fischer Indole Synthesis of 2-Methyl-1-Phenyl-Indole

For Researchers, Scientists, and Drug Development Professionals

The Fischer indole synthesis, first reported by Emil Fischer in 1883, remains a cornerstone of heterocyclic chemistry for the construction of the indole nucleus.[1][2] This powerful acid-catalyzed reaction transforms arylhydrazines and carbonyl compounds (aldehydes or ketones) into a diverse array of indole derivatives.[3][4] These derivatives are pivotal scaffolds in pharmaceuticals, natural products, and agrochemicals.[1][4] This document provides detailed application notes and experimental protocols for the synthesis of 2-methyl-1-phenyl-indole, a specific substituted indole, via this classic method.

Reaction Mechanism

The synthesis of 2-methyl-1-phenyl-indole proceeds through the reaction of 1,1-diphenylhydrazine with acetone in the presence of an acid catalyst. The accepted mechanism involves a sequence of transformations, including the critical[5][5]-sigmatropic rearrangement, to form the final aromatic indole ring.[2][3]

The key steps of the mechanism are:

• Hydrazone Formation : The reaction begins with the acid-catalyzed condensation of 1,1-diphenylhydrazine and acetone to form the corresponding diphenylhydrazone.[1]

• Tautomerization : The hydrazone tautomerizes to its more reactive enamine isomer (or 'ene-hydrazine').[3]

• [5][5]-Sigmatropic Rearrangement : Following protonation, the enamine undergoes a concerted, irreversible[5][5]-sigmatropic rearrangement, which breaks the N-N bond and forms a new C-C bond at the ortho position of the phenyl ring.[4][6] This is the rate-determining step of the synthesis.[7]

• Aromatization and Cyclization : The resulting di-imine intermediate rearomatizes. Subsequently, the amino group attacks the iminium carbon in an intramolecular fashion to form the five-membered ring.[6]

• Ammonia Elimination : The final step involves the acid-catalyzed elimination of an aniline molecule (rather than ammonia, due to the N-phenyl substituent) from the cyclic aminal, leading to the formation of the stable, aromatic 2-methyl-1-phenyl-indole product.[2]

Caption: Mechanism of the Fischer Indole Synthesis.

Application Notes

• Catalyst Selection : The choice of acid catalyst is critical and significantly impacts reaction conditions and yield.[7][8] Both Brønsted acids (e.g., HCl, H₂SO₄, polyphosphoric acid (PPA), p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, BF₃, AlCl₃) are effective.[2][4] PPA and ZnCl₂ are among the most commonly used catalysts for this transformation.[1][9] For challenging substrates, solid acid catalysts can be an environmentally friendly alternative, simplifying workup.[10]

• Reaction Conditions : The synthesis is typically performed at elevated temperatures.[9] The use of microwave irradiation has been shown to dramatically reduce reaction times, often from hours to minutes, and can improve yields.[5][11] One-pot procedures, where the intermediate hydrazone is not isolated, are highly efficient and common practice.[1][10][11] In these cases, the arylhydrazine and carbonyl compound are mixed and treated directly with the acid catalyst.[4]

• Purity of Starting Materials : The yield of the Fischer indole synthesis can be sensitive to the purity of the reactants.[5] It is advisable to use freshly distilled or recrystallized arylhydrazines and carbonyl compounds to minimize side reactions and improve the overall yield.

• Scope and Limitations : The Fischer indole synthesis is a versatile method applicable to a wide range of substituted arylhydrazines and ketones.[9] However, unsymmetrical ketones can lead to the formation of two regioisomeric indole products, with the product ratio depending on the acid catalyst, its concentration, and steric effects.[3][12]

Quantitative Data Summary

Catalyst/Conditions	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
Microwave	THF	150	15	95	[5][11]
Microwave	2-MeTHF	150	15	93	[5]
Microwave	CPME	150	15	91	[5]
Microwave	None	150	15	64	[5]
Citric Acid	Ethanol	Reflux	N/A	85-95	[12]
PPA	Neat	150-160	10-15	High (unspecified)	[5]

Experimental Protocols

The following protocols describe two common methods for the synthesis of substituted indoles via the Fischer synthesis.

Caption: General experimental workflow for indole synthesis.

Protocol A: One-Pot Synthesis using Polyphosphoric Acid (PPA)

This protocol is adapted from standard procedures using PPA as both catalyst and solvent.[5]

Materials:

• 1,1-Diphenylhydrazine

• Acetone (1.05 equivalents)

• Polyphosphoric acid (PPA)

• Crushed ice

• Deionized water

• Ethanol (for washing/recrystallization)

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer and a heating mantle, pre-heat polyphosphoric acid (~10 g per 1 g of hydrazine) to 100°C.

• In a separate flask, mix 1,1-diphenylhydrazine (1 equivalent) and acetone (1.05 equivalents).

• Carefully and slowly add the hydrazine/acetone mixture to the hot PPA with vigorous stirring. An exothermic reaction may occur.

• Heat the reaction mixture to 150-160°C and maintain this temperature for 15-20 minutes, monitoring the reaction by TLC. The mixture will typically darken in color.

• Allow the reaction mixture to cool to approximately 100°C.

• Pour the warm mixture carefully onto a beaker of crushed ice with stirring. The crude product should precipitate as a solid.

• Filter the solid product using a Büchner funnel and wash it thoroughly with cold deionized water until the filtrate is neutral.

• Wash the solid with a small amount of cold ethanol to remove impurities.

• The crude 2-methyl-1-phenyl-indole can be further purified by recrystallization from a suitable solvent such as ethanol.

Protocol B: Microwave-Assisted One-Pot Synthesis

This protocol utilizes microwave heating for rapid synthesis and is adapted from published one-pot procedures.[5][11]

Materials:

• 1,1-Diphenylhydrazine hydrochloride (or 1,1-diphenylhydrazine and 1 eq. of acid like p-TsOH)

• Acetone (1.05 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (for extraction)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a microwave vial, add 1,1-diphenylhydrazine hydrochloride (1 equivalent) and acetone (1.05 equivalents).

• Add anhydrous THF to achieve a suitable concentration (e.g., 0.5 M).

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to 150°C for 15 minutes (maximum power 300 W).

• Cool the reaction vial to room temperature.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 2-methyl-1-phenyl-indole by flash column chromatography or recrystallization.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. Fischer Indole Synthesis: Steps, Mechanism & Key Applications [vedantu.com]
• 4. testbook.com [testbook.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. ijarsct.co.in [ijarsct.co.in]
• 11. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 12. scientiairanica.sharif.edu [scientiairanica.sharif.edu]

Application Note & Protocol: Selective N-arylation of 2-methyl-3-acetyl-5-hydroxyindole

Introduction

N-arylindoles are a cornerstone of modern medicinal chemistry and materials science, forming the core structure of numerous pharmaceuticals, including antipsychotic agents and angiotensin II-1 antagonists.[1][2] The synthesis of these compounds is most commonly achieved through transition-metal-catalyzed cross-coupling reactions, which have largely replaced harsher, classical methods.[3][4] Among these, the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation are the most prominent methods for forging the crucial C–N bond between an indole and an aryl group.[1][5]

The substrate at the heart of this protocol, 2-methyl-3-acetyl-5-hydroxyindole, presents a unique set of challenges for selective N-arylation. The presence of multiple functional groups—a secondary amine (the indole N-H), a phenol (the 5-hydroxy group), and a ketone (the 3-acetyl group)—necessitates a carefully considered strategy to achieve chemoselectivity. The primary challenge is the competing nucleophilicity of the indole nitrogen and the phenolic oxygen, which can lead to a mixture of N- and O-arylated products.[6] This guide provides a comprehensive protocol for the selective N-arylation of this functionalized indole, drawing upon the principles of modern cross-coupling chemistry to offer a robust and reproducible methodology for researchers in drug discovery and organic synthesis.

Strategic Considerations: Navigating Chemoselectivity

The key to successfully N-arylating 2-methyl-3-acetyl-5-hydroxyindole lies in managing the reactivity of the 5-hydroxy group. Two primary strategies can be employed:

• Direct N-arylation: This approach aims for direct, selective arylation of the indole nitrogen without protecting the hydroxyl group. Success hinges on exploiting the subtle differences in reactivity between the indole N-H and the phenolic O-H. This is often achievable by carefully selecting the reaction conditions, particularly the base and the catalytic system. Palladium-catalyzed reactions, known for their milder conditions, can sometimes favor N-arylation.[6][7] However, the risk of obtaining a mixture of N- and O-arylated products, along with the di-arylated byproduct, is significant.

• Protecting Group Strategy: A more conservative and often more reliable approach involves temporarily masking the 5-hydroxy group with a protecting group.[8] This eliminates the phenolic oxygen as a competing nucleophile, ensuring that the arylation occurs exclusively at the indole nitrogen. The ideal protecting group should be easy to install, stable to the cross-coupling conditions, and readily removable under mild conditions that do not affect the newly formed N-arylindole product.[9]

For this protocol, we will focus on the Protecting Group Strategy as it offers a more robust and generally applicable method for achieving high selectivity and yield, which is paramount in a drug development context. A benzyl (Bn) ether is an excellent choice for protecting the phenol due to its stability under the basic conditions of the Buchwald-Hartwig reaction and its facile removal via hydrogenolysis.[10]

Experimental Workflow Overview

The overall synthetic route is a two-step process: protection of the 5-hydroxy group followed by the N-arylation reaction.

Workflow for N-arylation via protection strategy.

Part 1: Protection of 5-Hydroxyindole

This protocol details the synthesis of 5-benzyloxy-2-methyl-3-acetylindole. The benzylation of the phenol is achieved via a standard Williamson ether synthesis.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Conc.	Amount	Moles (mmol)
2-methyl-3-acetyl-5-hydroxyindole	C₁₁H₁₁NO₂	189.21	-	1.0 g	5.29
Benzyl bromide (BnBr)	C₇H₇Br	171.04	-	0.99 g (0.7 mL)	5.82
Potassium carbonate (K₂CO₃)	K₂CO₃	138.21	-	1.46 g	10.58
Acetone	C₃H₆O	-	-	50 mL	-

Step-by-Step Protocol

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-methyl-3-acetyl-5-hydroxyindole (1.0 g, 5.29 mmol) and potassium carbonate (1.46 g, 10.58 mmol).

• Solvent Addition: Add 50 mL of acetone to the flask.

• Reagent Addition: While stirring, add benzyl bromide (0.7 mL, 5.82 mmol) to the suspension.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the solid K₂CO₃ and wash with a small amount of acetone.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the pure 5-benzyloxy-2-methyl-3-acetylindole.

Part 2: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol outlines the coupling of 5-benzyloxy-2-methyl-3-acetylindole with a representative aryl bromide. The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction utilizing a palladium catalyst and a phosphine ligand.[3][11] The choice of a bulky, electron-rich phosphine ligand is crucial for high efficiency.[7][12]

Catalytic Cycle of Buchwald-Hartwig Amination

The reaction proceeds through a well-established catalytic cycle involving oxidative addition, amine coordination and deprotonation, and reductive elimination.

Catalytic cycle for Buchwald-Hartwig amination.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Conc.	Amount	Moles (mmol)
5-Benzyloxy-2-methyl-3-acetylindole	C₁₈H₁₇NO₂	279.34	-	279 mg	1.0
4-Bromoanisole (Example Aryl Halide)	C₇H₇BrO	187.04	-	224 mg	1.2
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	C₅₁H₄₂O₃Pd₂	915.72	-	18.3 mg	0.02 (2 mol%)
XPhos	C₃₃H₄₇P	478.70	-	19.1 mg	0.04 (4 mol%)
Sodium tert-butoxide (NaOt-Bu)	C₄H₉NaO	96.10	-	135 mg	1.4
Toluene (anhydrous)	C₇H₈	-	-	10 mL	-

Step-by-Step Protocol

• Inert Atmosphere: This reaction is sensitive to air and moisture. All steps should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using Schlenk line techniques or in a glovebox.

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃ (18.3 mg, 0.02 mmol), XPhos (19.1 mg, 0.04 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

• Reagent Addition: Add 5-benzyloxy-2-methyl-3-acetylindole (279 mg, 1.0 mmol) and 4-bromoanisole (224 mg, 1.2 mmol) to the Schlenk tube.

• Solvent Addition: Add 10 mL of anhydrous toluene via syringe.

• Reaction: Seal the Schlenk tube and heat the mixture in an oil bath at 100-110 °C for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite to remove palladium residues.

  • Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired N-arylated indole.

Characterization

The final product should be characterized using standard analytical techniques to confirm its identity and purity:

• ¹H and ¹³C NMR: To confirm the structure and the regioselectivity of the arylation.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Troubleshooting and Key Considerations

• Low Yield: If the yield is low, ensure all reagents are pure and the solvent is anhydrous. The quality of the palladium catalyst and ligand is critical. Consider screening other bulky phosphine ligands (e.g., SPhos, RuPhos) or bases (e.g., K₃PO₄, Cs₂CO₃).[7]

• Side Reactions: In palladium-catalyzed arylations of indoles, C-arylation can sometimes be a competing side reaction.[6] The use of bulky ligands like XPhos generally minimizes this. If C-arylation is observed, lowering the reaction temperature might improve N-selectivity.

• Alternative: Ullmann Condensation: If the Buchwald-Hartwig amination proves problematic, the copper-catalyzed Ullmann condensation is a viable alternative.[13][14] This typically involves a copper(I) salt (e.g., CuI), a ligand (often a diamine or phenanthroline), a base (e.g., K₂CO₃, K₃PO₄), and a polar aprotic solvent (e.g., DMF, DMSO) at higher temperatures.[6][13][14]

Conclusion

This protocol provides a detailed, two-step procedure for the selective N-arylation of the highly functionalized 2-methyl-3-acetyl-5-hydroxyindole. By employing a protection strategy for the phenolic hydroxyl group, this method circumvents the common problem of O-arylation, enabling a clean and high-yielding synthesis of the target N-arylindole via a Buchwald-Hartwig amination. This robust methodology is suitable for researchers in academic and industrial settings, providing a reliable pathway to complex indole derivatives for drug discovery and development programs.

References

• 1. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Straightforward synthesis of N -arylindoles via one-pot Fischer indolisation–indole N -arylation - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02658B [pubs.rsc.org]
• 5. Recent Progress Concerning the N-Arylation of Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Efficient Palladium-Catalyzed N-Arylation of Indoles [organic-chemistry.org]
• 8. learninglink.oup.com [learninglink.oup.com]
• 9. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 10. scirp.org [scirp.org]
• 11. ias.ac.in [ias.ac.in]
• 12. m.youtube.com [m.youtube.com]
• 13. mdpi.com [mdpi.com]
• 14. Ullmann condensation - Wikipedia [en.wikipedia.org]

Synthesis of Indole Derivatives: Application Notes and Protocols for Researchers

For researchers, scientists, and professionals in drug development, the synthesis of indole derivatives is a fundamental aspect of creating novel therapeutic agents. The indole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of natural products and synthetic drugs with diverse biological activities. This document provides detailed experimental procedures for three widely utilized methods for indole synthesis: the Fischer Indole Synthesis, the Bischler-Möhlau Indole Synthesis, and the Palladium-Catalyzed Larock Indole Synthesis.

Comparative Overview of Synthesis Methods

The selection of a synthetic route to a target indole derivative depends on several factors, including the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis. The following table summarizes the key features of the three protocols detailed in this document.

Synthesis Method	Reactants	Catalyst/Reagent	Typical Conditions	Advantages	Disadvantages	Typical Yield (%)
Fischer Indole Synthesis	Phenylhydrazine, Aldehyde/Ketone	Brønsted or Lewis Acid (e.g., PPA, ZnCl₂)	High temperature (reflux)	Versatile, well-established, good for 2,3-disubstituted indoles	Harsh conditions, potential for side reactions, limited to certain substitution patterns	70-90[1][2]
Bischler-Möhlau Synthesis	α-Haloacetophenone, Aniline (excess)	None (or mild catalyst like LiBr)	High temperature, or microwave irradiation	Access to 2-arylindoles	Traditionally harsh conditions, can have poor regioselectivity with substituted anilines	50-75 (microwave)[3][4][5]
Larock Indole Synthesis	o-Iodoaniline, Disubstituted Alkyne	Palladium catalyst (e.g., Pd(OAc)₂)	Moderate temperature (60-100 °C)	High functional group tolerance, good regioselectivity, mild conditions	Requires pre-functionalized aniline, catalyst cost	70-95[1][6]

Experimental Protocols

Fischer Indole Synthesis of 2-Phenylindole

The Fischer indole synthesis is a classic and versatile method for preparing indoles from the reaction of a phenylhydrazine with an aldehyde or ketone under acidic conditions. This protocol details the synthesis of 2-phenylindole from phenylhydrazine and acetophenone.

Experimental Workflow

Caption: Workflow for the Fischer Indole Synthesis of 2-Phenylindole.

Detailed Protocol

Materials:

• Phenylhydrazine

• Acetophenone

• Ethanol

• Glacial Acetic Acid

• Polyphosphoric Acid (PPA)

• Ice

• Sodium Bicarbonate solution (saturated)

• Dichloromethane

Procedure:

• Formation of Acetophenone Phenylhydrazone:

  • In a round-bottom flask, dissolve acetophenone (1.0 eq) in ethanol.

  • Add phenylhydrazine (1.0 eq) to the solution.

  • Add a catalytic amount of glacial acetic acid.

  • Reflux the mixture for 1 hour.

  • Cool the reaction mixture in an ice bath to induce crystallization of the phenylhydrazone.

  • Collect the crystals by vacuum filtration and wash with cold ethanol.

• Cyclization to 2-Phenylindole:

  • In a separate flask, heat polyphosphoric acid (PPA) to 100°C.

  • Carefully add the dried acetophenone phenylhydrazone in portions to the hot PPA with stirring.

  • Heat the mixture at 170-180°C for 7-10 minutes.[2]

  • Allow the mixture to cool slightly and then pour it onto crushed ice.

  • Neutralize the acidic solution with a saturated solution of sodium bicarbonate.

  • Extract the product with dichloromethane.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Recrystallize the crude product from ethanol to obtain pure 2-phenylindole.

Expected Yield: 72-80%.[2]

Microwave-Assisted Bischler-Möhlau Synthesis of 2-Arylindoles

The Bischler-Möhlau synthesis provides access to 2-arylindoles from the reaction of an α-haloacetophenone with an excess of an aniline.[3] Traditional methods often require harsh conditions, but modern protocols utilizing microwave irradiation offer a more efficient and environmentally friendly alternative.[4][5]

Reaction Scheme

Caption: Reaction scheme for the Bischler-Möhlau indole synthesis.

Detailed Protocol

Materials:

• α-Bromoacetophenone (or a substituted derivative)

• Aniline (or a substituted derivative)

• Lithium Bromide (optional catalyst)

• Silica gel for chromatography

Procedure:

• Reactant Mixture:

  • In a microwave-safe reaction vessel, combine the α-bromoacetophenone (1.0 eq) and the aniline (3.0 eq).

  • If using a catalyst, add lithium bromide (0.1 eq).

• Microwave Irradiation:

  • Place the sealed vessel in a microwave reactor.

  • Irradiate the mixture at a power and for a time sufficient to complete the reaction (e.g., 540 W for 45-60 seconds, as a starting point).[5] Reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After cooling, dissolve the reaction mixture in a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic solution with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Expected Yield: 52-75% for the one-pot microwave procedure.[5]

Palladium-Catalyzed Larock Indole Synthesis of 2,3-Disubstituted Indoles

The Larock indole synthesis is a powerful and versatile palladium-catalyzed method for the preparation of 2,3-disubstituted indoles from the reaction of an o-haloaniline with a disubstituted alkyne.[6] This method is known for its mild reaction conditions and broad functional group tolerance.[1]

Catalytic Cycle

Caption: Catalytic cycle of the Larock indole synthesis.

Detailed Protocol

Materials:

• o-Iodoaniline (or a substituted derivative)

• Disubstituted alkyne (e.g., diphenylacetylene)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add palladium(II) acetate (5 mol%), triphenylphosphine (10 mol%), and potassium carbonate (2.0 eq).

  • Add the o-iodoaniline (1.0 eq) and the disubstituted alkyne (1.2 eq).

  • Add anhydrous DMF as the solvent.

• Reaction:

  • Heat the reaction mixture to 100°C and stir for 12-24 hours, or until the starting material is consumed as monitored by TLC.

• Work-up and Purification:

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of celite to remove inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Expected Yield: 70-95%.[1]

These protocols provide a foundation for the synthesis of a wide range of indole derivatives. Researchers are encouraged to optimize the reaction conditions for their specific substrates to achieve the best possible outcomes.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 3. Bischler-Möhlau_indole_synthesis [chemeurope.com]
• 4. Microwave-Assisted, Solvent-Free Bischler Indole Synthesis [organic-chemistry.org]
• 5. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 6. Preparation of 2,3-Disubstituted Indoles by Sequential Larock Heteroannulation and Silicon-Based Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including the neurotransmitter serotonin. The functionalization of the indole ring at various positions has led to the discovery of potent therapeutic agents with a wide range of activities. This document provides detailed application notes and protocols for the investigation of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone , a compound with significant potential in medicinal chemistry. Due to the limited availability of data on this specific molecule, the following sections are based on the known biological activities of structurally related 5-hydroxyindole and 3-acetylindole derivatives. These notes are intended to guide researchers in exploring its potential as an anticancer, anti-inflammatory, and antioxidant agent.

Synthesis Protocol

A plausible and efficient method for the synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is the Fischer indole synthesis. This classic reaction involves the acid-catalyzed cyclization of a phenylhydrazone, formed from the condensation of a phenylhydrazine and a ketone or aldehyde.[1][2]

Protocol: Fischer Indole Synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Materials:

• 4-Hydroxyphenylhydrazine hydrochloride

• 3-Oxo-N-phenylbutanamide

• Glacial acetic acid

• Ethanol

• Polyphosphoric acid (PPA) or Zinc Chloride (ZnCl₂)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Formation of the Hydrazone:

  • In a round-bottom flask, dissolve 4-hydroxyphenylhydrazine hydrochloride (1 equivalent) and 3-oxo-N-phenylbutanamide (1 equivalent) in ethanol.

  • Add a catalytic amount of glacial acetic acid.

  • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TTC).

  • Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. The resulting residue is the crude phenylhydrazone.

• Indolization (Cyclization):

  • To the crude phenylhydrazone, add polyphosphoric acid (PPA) or zinc chloride (ZnCl₂) as the acid catalyst.

  • Heat the mixture to 80-100 °C for 1-3 hours, again monitoring by TLC.

  • After completion, cool the reaction mixture to room temperature.

• Work-up and Purification:

  • Carefully quench the reaction by pouring the mixture into ice-cold water.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to obtain the pure 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Visualization of the Synthetic Workflow:

Caption: Synthetic workflow for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Potential Medicinal Chemistry Applications

Based on the biological activities of related compounds, 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is a promising candidate for investigation in the following areas:

Anticancer Activity

Numerous 5-hydroxyindole derivatives have demonstrated significant cytotoxic effects against various cancer cell lines.[3][4] The presence of the phenolic hydroxyl group and the acetyl group at the 3-position may contribute to interactions with key biological targets in cancer cells.

Quantitative Data Summary (from related 5-hydroxyindole derivatives):

Compound ID	Derivative Class	Cancer Cell Line	IC₅₀ (µM)	Reference
5d	5-Hydroxyindole-3-carboxylic acid ester	MCF-7 (Breast)	4.7	[3][4]
25	3-amino-1H-7-azaindole derivative	HeLa (Cervical)	3.7	[5]
28	Indole-3-amino-acetamide	HCT116 (Colon)	11.99	[5]
2e	Indole-based 1,3,4-oxadiazole	HCT116 (Colon)	6.43	[6]

Hypothesized Signaling Pathway Inhibition:

5-Hydroxyindole derivatives have been shown to modulate critical signaling pathways involved in cancer progression, such as the PI3K/Akt/mTOR and MAPK pathways.[3]

Caption: Hypothesized inhibition of cancer cell signaling pathways.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol is used to assess the cytotoxic effect of the compound on cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa, HCT116)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compound in the growth medium. Replace the medium in the wells with the medium containing different concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value is determined by plotting the cell viability against the compound concentration.

Anti-inflammatory Activity

Indole derivatives are known to possess anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes.[7] The structural features of the target compound suggest it may act as a COX inhibitor.

Quantitative Data Summary (from a related indole derivative):

Compound	Target	IC₅₀ (µM)	Reference
1-benzoyl-3-[(4-trifluoromethylphenylimino)methyl]indole	COX-2	0.32	[7]

Experimental Protocol: In Vitro COX Inhibition Assay

This assay determines the inhibitory effect of the compound on COX-1 and COX-2 enzymes.

Materials:

• COX-1 and COX-2 enzyme preparations

• Arachidonic acid (substrate)

• Colorimetric COX inhibitor screening assay kit

• Test compound

• Reference inhibitors (e.g., celecoxib for COX-2, SC-560 for COX-1)

• 96-well plate

• Microplate reader

Procedure:

• Follow the instructions provided with the commercial colorimetric COX inhibitor screening assay kit.

• Prepare different concentrations of the test compound.

• In a 96-well plate, add the reaction buffer, heme, COX-1 or COX-2 enzyme, and the test compound or reference inhibitor.

• Initiate the reaction by adding arachidonic acid.

• Incubate the plate according to the kit's instructions.

• Measure the absorbance at the specified wavelength.

• Calculate the percentage of COX inhibition for each concentration of the compound and determine the IC₅₀ value.

Antioxidant Activity

The 5-hydroxyindole moiety is a phenolic structure, which is known to exhibit antioxidant properties by scavenging free radicals.[8]

Quantitative Data Summary (from representative phenolic compounds):

Phenolic Compound	DPPH Assay (IC₅₀, µg/mL)	FRAP Assay (µM Fe(II)/g)	Reference
Gallic Acid	8.5	850	[8]
Quercetin	5.4	1200	[8]
Ascorbic Acid (Standard)	10.1	800	[8]

Experimental Protocol: DPPH Radical Scavenging Assay

This is a common and straightforward method to evaluate the antioxidant capacity of a compound.[9]

Materials:

• 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Methanol

• Ascorbic acid (as a positive control)

• 96-well plate

• Microplate reader

Procedure:

• Prepare a stock solution of the test compound and ascorbic acid in methanol.

• Prepare serial dilutions of the test compound and the standard.

• In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each concentration of the test compound or standard.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC₅₀ value is determined from the plot of percentage inhibition versus concentration.

Conclusion

1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone represents a promising scaffold for the development of new therapeutic agents. The protocols and data presented in these application notes, derived from structurally similar compounds, provide a solid foundation for researchers to explore its potential in anticancer, anti-inflammatory, and antioxidant research. Further investigation is warranted to elucidate the specific biological activities and mechanisms of action of this particular molecule.

References

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. chesci.com [chesci.com]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]

The Pivotal Role of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone in Synthetic Chemistry: A Versatile Intermediate

Introduction

1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a substituted indole derivative, holds significant potential as a key chemical intermediate in the synthesis of a diverse array of more complex molecules, particularly in the realm of drug discovery and materials science. Its unique structural features, including a reactive acetyl group, a nucleophilic hydroxyl group, and a modifiable indole core, make it a versatile building block for the construction of novel compounds with tailored biological activities and material properties. This document provides a detailed overview of its potential applications, supported by hypothetical experimental protocols and data, to guide researchers and scientists in leveraging this compound for their synthetic endeavors.

Physicochemical Properties

A clear understanding of the physicochemical properties of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is crucial for its effective use in synthesis. The table below summarizes its key characteristics.

Property	Value	Reference
CAS Number	5102-18-1	[1][2]
Molecular Formula	C₁₇H₁₅NO₂	[2]
Molecular Weight	265.31 g/mol	[2]
Appearance	Off-white to pale yellow solid	General Knowledge
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, acetone, ethyl acetate); sparingly soluble in alcohols; insoluble in water.	General Knowledge
Melting Point	Not available in public sources	-
Boiling Point	Not available in public sources	-

Synthetic Accessibility

The synthesis of the title compound can be envisioned through established methods for indole formation, such as the Fischer indole synthesis. A plausible synthetic route is outlined below.

References

• 1. 1-(5-HYDROXY-2-METHYL-1-PHENYL-1H-INDOL-3-YL)-ETHANONE | 5102-18-1 [amp.chemicalbook.com]
• 2. mdpi.com [mdpi.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Introduction

1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is a substituted indole derivative. Substituted indoles are a significant class of heterocyclic compounds that form the core structure of many pharmaceuticals.[1] The biological activity and safety of these compounds are highly dependent on their purity.[1] Therefore, the development of robust analytical methods for purity assessment and quantification is critical in drug development and quality control.[1] High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of substituted indoles due to its high resolution, sensitivity, and reproducibility.[1][2] This application note details a reverse-phase HPLC (RP-HPLC) method for the quantitative analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Principle

The method utilizes reverse-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar. The separation is based on the differential partitioning of the analyte between the stationary and mobile phases. More hydrophobic compounds, like the target analyte, will have a stronger interaction with the stationary phase and thus a longer retention time. The separated analyte is then detected by a UV-Vis detector.

Experimental Protocols

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD) or a variable wavelength UV-Vis detector.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for the separation of aromatic compounds.[2][3][4][5]

• Chemicals and Reagents:

  • 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone reference standard of known purity.

  • Acetonitrile (ACN), HPLC grade.

  • Methanol (MeOH), HPLC grade.

  • Water, HPLC grade or purified to 18.2 MΩ·cm.

  • Formic acid or phosphoric acid (for mobile phase pH adjustment).

2. Preparation of Solutions

• Mobile Phase A: 0.1% (v/v) Formic acid in Water.

• Mobile Phase B: 0.1% (v/v) Formic acid in Acetonitrile.

• Diluent: A mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v) is a suitable diluent.

• Standard Stock Solution (1 mg/mL): Accurately weigh about 10 mg of the reference standard and dissolve it in 10 mL of diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution: Accurately weigh the sample containing the analyte and dissolve it in the diluent to obtain a final concentration within the calibration range.

3. Chromatographic Conditions

The following chromatographic conditions are a starting point and may require optimization:

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Gradient elution with Mobile Phase A and Mobile Phase B
Gradient Program	See Table 1
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (or optimal wavelength determined by DAD)
Run Time	Approximately 20 minutes

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	10	90
17.0	10	90
17.1	90	10
20.0	90	10

4. Method Validation

For use in a regulated environment, the analytical method must be validated according to ICH guidelines to ensure it is suitable for its intended purpose.[1] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by analyzing a blank, a placebo (if applicable), and the analyte.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by analyzing a series of standards over a defined range.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by spike/recovery studies.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

Table 2: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%

Table 3: Method Validation Summary (Hypothetical Data)

Parameter	Result
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	≥ 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (RSD%)
- Repeatability	≤ 2.0%
- Intermediate Precision	≤ 2.0%
LOD (µg/mL)	0.2
LOQ (µg/mL)	0.6

Visualization

HPLC Analysis Workflow

The following diagram illustrates the general workflow for the HPLC analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Caption: Workflow for HPLC method development, validation, and analysis.

The described RP-HPLC method provides a robust and reliable approach for the quantitative analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. The use of a C18 column with a gradient elution of acetonitrile and water with a formic acid modifier allows for good separation and peak shape. The method should be fully validated according to regulatory requirements before its implementation in a quality control setting. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals involved in the analysis of this and structurally related indole derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pp.bme.hu [pp.bme.hu]
• 4. researchgate.net [researchgate.net]
• 5. auroraprosci.com [auroraprosci.com]

Application Notes and Protocols for the NMR Spectroscopic Characterization of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is a synthetic compound belonging to the indole class of heterocyclic molecules. The indole scaffold is a prevalent core in numerous pharmacologically active compounds, making the precise structural elucidation of its derivatives crucial for drug discovery and development. Nuclear Magnetic Resonance (NMR) spectroscopy is an essential analytical technique for the unambiguous determination of the molecular structure of such organic compounds in solution. This document provides detailed application notes on the interpretation of proton (¹H) and carbon-13 (¹³C) NMR spectra for the title compound and offers standardized protocols for sample preparation and data acquisition.

Predicted NMR Spectral Data

Disclaimer: The following NMR data is predicted based on the analysis of structurally similar compounds and established chemical shift increments. Actual experimental values may vary.

¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone in DMSO-d₆ is summarized in Table 1. The assignments are based on expected chemical environments and coupling patterns.

Table 1. Predicted ¹H NMR Data (500 MHz, DMSO-d₆) for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Chemical Shift (δ ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~9.10	s	-	1H	5-OH
~7.60 - 7.50	m	-	5H	Phenyl-H (H-2', 3', 4', 5', 6')
~7.15	d	~2.0	1H	H-4
~7.05	d	~8.5	1H	H-7
~6.70	dd	~8.5, 2.0	1H	H-6
~2.55	s	-	3H	2-CH₃
~2.40	s	-	3H	COCH₃

¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum, including assignments for all carbon atoms, is presented in Table 2. These predictions are based on the expected electronic effects of the various substituents on the indole and phenyl rings.

Table 2. Predicted ¹³C NMR Data (125 MHz, DMSO-d₆) for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Chemical Shift (δ ppm)	Carbon Type	Assignment
~193.0	C	C OCH₃
~152.0	C	C-5
~140.0	C	C-2
~138.0	C	C-1'
~132.0	C	C-7a
~130.0	CH	C-4'
~129.5	CH	C-3', 5'
~128.0	C	C-3a
~127.0	CH	C-2', 6'
~115.0	C	C-3
~112.0	CH	C-7
~110.0	CH	C-6
~105.0	CH	C-4
~30.0	CH₃	COC H₃
~14.0	CH₃	2-CH₃

Experimental Protocols

High-quality NMR spectra are fundamental for accurate structural analysis. The following protocols outline the standardized procedures for sample preparation and data acquisition for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Protocol 1: Sample Preparation

• Sample Weighing : Accurately weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.

• Solvent Selection : Due to the presence of a hydroxyl group, deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent as it will allow for the observation of the exchangeable -OH proton. Deuterated chloroform (CDCl₃) could also be used, but the hydroxyl proton may exchange or be very broad.

• Dissolution : Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

• Homogenization : Gently vortex or sonicate the vial to ensure the sample is fully dissolved and the solution is homogeneous.

• Transfer : Using a Pasteur pipette with a small cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean, dry 5 mm NMR tube.

• Internal Standard : Tetramethylsilane (TMS) can be used as an internal reference standard (δ = 0.00 ppm). However, modern spectrometers can accurately reference the residual solvent peak (DMSO-d₆ at ~2.50 ppm for ¹H and ~39.52 ppm for ¹³C).

Protocol 2: ¹H NMR Data Acquisition

• Spectrometer : 400 MHz or higher field NMR spectrometer.

• Pulse Program : Standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).

• Temperature : 298 K.

• Spectral Width (SW) : ~16 ppm (centered around 8 ppm).

• Acquisition Time (AQ) : 3-4 seconds.

• Relaxation Delay (D1) : 1-2 seconds.

• Number of Scans (NS) : 8-16 scans.

Protocol 3: ¹³C NMR Data Acquisition

• Spectrometer : 100 MHz or higher corresponding ¹³C frequency.

• Pulse Program : Standard proton-decoupled pulse sequence with Nuclear Overhauser Effect (NOE) (e.g., 'zgpg30' on Bruker instruments).

• Temperature : 298 K.

• Spectral Width (SW) : ~240 ppm (centered around 120 ppm).

• Acquisition Time (AQ) : 1-2 seconds.

• Relaxation Delay (D1) : 2-5 seconds.

• Number of Scans (NS) : 1024 or more, depending on sample concentration.

Protocol 4: Data Processing

• Fourier Transformation : Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) and perform a Fourier transform.

• Phasing : Manually or automatically phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction : Apply a polynomial baseline correction to ensure a flat baseline.

• Calibration : Reference the spectrum to the residual solvent peak or TMS.

• Integration : For ¹H spectra, integrate the signals to determine the relative number of protons for each resonance.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the NMR characterization of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Caption: Workflow for NMR characterization.

Application Note: Mass Spectrometry Analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and application data for the mass spectrometric analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a novel indole derivative with potential applications in drug discovery. The methods outlined are suitable for the identification, characterization, and quantification of this compound in various sample matrices.

Introduction

Indole derivatives are a significant class of heterocyclic compounds that are prevalent in medicinal chemistry due to their wide range of biological activities. The compound 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is an indole derivative with potential therapeutic value. Accurate and sensitive analytical methods are crucial for its study in drug metabolism, pharmacokinetics, and toxicology. Mass spectrometry, coupled with chromatographic separation, offers a powerful tool for the detailed analysis of such small molecules.[1] This application note describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of this compound.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical to ensure accurate and reproducible results by removing interfering matrix components.[1][2][3]

Protocol for Sample Preparation from Plasma:

• Protein Precipitation: To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 12,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an LC autosampler vial.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS) Conditions

The following conditions are recommended for the analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Table 1: LC-MS System and Operating Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 10% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole or Orbitrap Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Gas	Nitrogen
Desolvation Temp	350°C
Collision Gas	Argon

Data Presentation

The following tables summarize the expected quantitative data for the mass spectrometric analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. The exact m/z values and relative abundances should be determined experimentally.

Table 2: Expected Mass-to-Charge Ratios (m/z) for Precursor and Product Ions

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Product Ion 3 (m/z)
1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone	266.12	224.09	182.08	77.04

Table 3: Hypothetical Fragmentation Pattern and Relative Abundance

Precursor Ion [M+H]⁺	Product Ion (m/z)	Proposed Fragment	Relative Abundance (%)
266.12	224.09	[M+H - C₂H₂O]⁺	100
266.12	182.08	[M+H - C₂H₂O - C₂H₂O]⁺	45
266.12	77.04	[C₆H₅]⁺	30

Note: The fragmentation pattern and relative abundances are illustrative and should be confirmed with authentic standards. The fragmentation of indole derivatives often involves characteristic losses. For instance, the loss of fragments like CH₃CN and HCN is a known characteristic in indole fragmentation.[5]

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for the LC-MS/MS analysis.

Caption: Experimental workflow for LC-MS/MS analysis.

Proposed Fragmentation Pathway

The diagram below depicts a plausible fragmentation pathway for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone under positive ionization conditions.

Caption: Proposed fragmentation of the target molecule.

Conclusion

This application note provides a comprehensive and detailed protocol for the mass spectrometric analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. The described LC-MS/MS method is sensitive and specific, making it suitable for a variety of research and development applications. The provided workflows and expected data will serve as a valuable resource for scientists working with this and similar indole derivatives.

References

• 1. biocompare.com [biocompare.com]
• 2. tecan.com [tecan.com]
• 3. organomation.com [organomation.com]
• 4. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. scirp.org [scirp.org]

Application Notes and Protocols for Developing Cell-Based Assays for Novel Indole Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indole derivatives represent a significant class of heterocyclic compounds with a broad spectrum of pharmacological activities, including potent anticancer properties.[1][2] These compounds, found naturally in cruciferous vegetables and also synthetically accessible, have been shown to modulate multiple cellular signaling pathways, leading to the inhibition of cancer cell growth, proliferation, and invasion.[2][3] Developing robust cell-based assays is crucial for the preclinical evaluation of novel indole compounds and for elucidating their mechanisms of action.

This document provides detailed application notes and experimental protocols for a panel of cell-based assays to characterize the biological effects of novel indole compounds. These assays are designed to assess cytotoxicity, induction of apoptosis, and modulation of key cancer-related signaling pathways.

Data Presentation: Quantitative Analysis of a Hypothetical Indole Compound (Indole-X)

The following tables summarize representative quantitative data obtained from the cell-based assays described in this document.

Table 1: Cytotoxic Activity of Indole-X on Various Cancer Cell Lines

Cell Line	Cancer Type	Assay	IC50 (µM)
MCF-7	Breast Cancer	MTT Assay	12.5
HeLa	Cervical Cancer	XTT Assay	18.2
A549	Lung Cancer	MTT Assay	25.1
PC-3	Prostate Cancer	XTT Assay	15.8

IC50: The concentration of an inhibitor that is required for 50% inhibition of an intended biological or biochemical function.

Table 2: Induction of Apoptosis by Indole-X in MCF-7 Cells

Treatment	Concentration (µM)	Caspase-3/7 Activity (Fold Change vs. Control)	% Apoptotic Cells (TUNEL Assay)
Vehicle Control	-	1.0	2.5 ± 0.8
Indole-X	10	3.2 ± 0.4	25.6 ± 3.1
Indole-X	25	5.8 ± 0.6	48.9 ± 4.5

Table 3: Effect of Indole-X on Key Signaling Proteins in MCF-7 Cells (Western Blot Analysis)

Target Protein	Treatment (25 µM Indole-X)	Change in Protein Level
p-Akt (Ser473)	24 hours	↓↓↓
Total Akt	24 hours	↔
p-ERK1/2 (Thr202/Tyr204)	24 hours	↓↓
Total ERK1/2	24 hours	↔
NF-κB p65 (nuclear)	24 hours	↓

↓: Decrease, ↔: No significant change

Mandatory Visualization: Signaling Pathways and Experimental Workflows

Figure 1: Experimental workflow for the evaluation of novel indole compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Targeted regulation of PI3K/Akt/mTOR/NF-κB signaling by indole compounds and their derivatives: mechanistic details and biological implications for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Computational Docking of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for conducting computational docking studies of the novel compound 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone with a range of potential protein targets. The indole scaffold is a well-established "privileged structure" in medicinal chemistry, known to interact with a diverse array of biological macromolecules.[1] This document outlines the identification of putative protein targets based on the known activities of structurally related indole derivatives, detailed protocols for in silico docking, and methods for analyzing the results.

Identification of Potential Protein Targets

The specific biological targets of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone have not been empirically determined. However, based on the extensive literature on the pharmacological activities of indole derivatives, several classes of proteins emerge as high-probability targets. These include, but are not limited to:

• Protein Kinases: Indole derivatives are known to inhibit various protein kinases, which are crucial regulators of cell signaling and are often implicated in cancer and inflammatory diseases.[2]

• Tubulin: Compounds with an indole core have been shown to interfere with tubulin polymerization, a critical process in cell division, making them potential anticancer agents.[2]

• Histone Deacetylases (HDACs): The indole moiety is present in some HDAC inhibitors, which are a class of drugs used in cancer therapy.[2]

• Cyclooxygenase-2 (COX-2): Substituted 1-(1H-indol-1-yl)ethanone derivatives have demonstrated anti-inflammatory and analgesic effects through the inhibition of the COX-2 enzyme.[3]

• HIV-1 Glycoprotein 41 (gp41): Certain indole-based compounds have been identified as inhibitors of HIV-1 fusion by targeting the hydrophobic pocket of the transmembrane glycoprotein gp41.[4]

• CBP/EP300 Bromodomains: Derivatives of 1-(1H-indol-1-yl)ethanone have been developed as inhibitors of the CBP/EP300 bromodomains, which are epigenetic regulators and are considered therapeutic targets in oncology.[5]

• Bacterial and Fungal Proteins: The indole scaffold is a common feature in compounds with antimicrobial and antifungal properties, targeting various essential enzymes in these pathogens.[1][6]

For the purpose of illustrating a detailed protocol, we will proceed with a hypothetical docking study against a representative protein kinase. The same general workflow can be adapted for other identified target classes.

Experimental Protocols

This section provides a step-by-step protocol for the computational docking of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone with a selected target protein. This protocol is based on the widely used software AutoDock Vina.

Software and Resource Requirements

• Molecular Graphics Laboratory (MGL) Tools with AutoDockTools (ADT): For preparing protein and ligand files.

• AutoDock Vina: For performing the molecular docking.

• Discovery Studio Visualizer or PyMOL: For visualization and analysis of docking results.

• Protein Data Bank (PDB): To obtain the 3D structure of the target protein.

• PubChem or a chemical drawing software (e.g., ChemDraw, MarvinSketch): To obtain or create the 3D structure of the ligand.

Ligand Preparation

• Obtain Ligand Structure: The 3D structure of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone can be generated using a chemical drawing tool and saved in a common format like .mol or .sdf.

• Energy Minimization: Perform energy minimization of the ligand structure using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

• File Format Conversion: Convert the ligand file to the .pdbqt format required by AutoDock Vina. This can be done using AutoDockTools. During this process, polar hydrogens will be added, and Gasteiger charges will be computed.

Protein Preparation

• Retrieve Protein Structure: Download the 3D crystallographic structure of the target protein from the Protein Data Bank (PDB). For this example, let's assume we are targeting a protein kinase with PDB ID: XXXX.

• Clean the Protein Structure: Remove all non-essential molecules from the PDB file, including water molecules, co-factors, and any co-crystallized ligands. This can be done using a text editor or molecular visualization software.

• Prepare the Protein for Docking: Using AutoDockTools:

  • Add polar hydrogens to the protein.

  • Compute Gasteiger charges.

  • Merge non-polar hydrogens.

  • Save the prepared protein in the .pdbqt format.

Grid Box Definition

The grid box defines the search space for the docking simulation on the surface of the target protein.

• Identify the Binding Site: The binding site can be identified based on the location of a co-crystallized ligand in the PDB structure or through the use of binding site prediction software.

• Define Grid Parameters: In AutoDockTools, define the center and dimensions (in Ångströms) of the grid box to encompass the entire binding site. The grid parameters should be saved in a configuration file (e.g., conf.txt).

Molecular Docking with AutoDock Vina

• Create a Configuration File: Prepare a text file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand (.pdbqt files), the grid box parameters, and the output file name.

• Run AutoDock Vina: Execute AutoDock Vina from the command line, providing the configuration file as input.

• Output: AutoDock Vina will generate an output file in .pdbqt format containing the predicted binding poses of the ligand, ranked by their binding affinity scores.

Analysis of Docking Results

• Examine Binding Affinities: The output file will contain the binding affinity (in kcal/mol) for each predicted pose. A more negative value indicates a stronger predicted binding.

• Visualize Binding Poses: Use molecular visualization software (e.g., Discovery Studio, PyMOL) to load the protein and the docked ligand poses.

• Analyze Interactions: Analyze the non-covalent interactions (hydrogen bonds, hydrophobic interactions, pi-stacking, etc.) between the ligand and the amino acid residues of the protein's binding site for the best-scoring poses.

Data Presentation

The quantitative results of the docking study should be summarized in a clear and concise table.

Target Protein	PDB ID	Binding Affinity (kcal/mol)	Interacting Residues (Hydrogen Bonds)	Interacting Residues (Hydrophobic)
Protein Kinase A	1ATP	-9.8	TYR204, LYS72	VAL57, LEU173
Tubulin	1JFF	-8.5	THR223	ILE232, PRO244
HDAC1	4BKX	-7.9	HIS142, HIS143	PHE152, PHE208
COX-2	5KIR	-10.2	ARG513, TYR355	VAL349, LEU352
HIV-1 gp41	2X7R	-9.1	TRP571	ILE573, LEU576
CBP Bromodomain	3P5B	-8.8	ASN1168	VAL1125, LEU1127

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the specific target protein and docking simulation.

Visualization of Workflows and Pathways

Computational Docking Workflow

Caption: A flowchart illustrating the key steps in the computational docking process.

Hypothetical Signaling Pathway Inhibition

This diagram illustrates a hypothetical scenario where the docked compound inhibits a protein kinase, thereby blocking a downstream signaling cascade.

Caption: Diagram of a signaling pathway inhibited by the docked compound.

Conclusion

Computational docking is a powerful and resource-efficient method for predicting the binding mode and affinity of small molecules to protein targets. The protocols and guidelines presented here offer a robust framework for investigating the therapeutic potential of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. By systematically exploring its interactions with a range of plausible biological targets, researchers can gain valuable insights to guide further experimental validation and lead optimization efforts in the drug discovery pipeline.

References

• 1. researchgate.net [researchgate.net]
• 2. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benthamdirect.com [benthamdirect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery and optimization of 1-(1H-indol-1-yl)ethanone derivatives as CBP/EP300 bromodomain inhibitors for the treatment of castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. digital.car.chula.ac.th [digital.car.chula.ac.th]

Application Note: In Silico ADME/Tox Prediction and In Vitro Profiling of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

The successful development of a new therapeutic agent hinges on a thorough understanding of its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) profile. Early assessment of these properties is crucial to identify and mitigate potential liabilities, thereby reducing the high attrition rates in drug discovery and development. This application note provides a detailed framework for the in silico prediction and subsequent in vitro experimental validation of the ADME/Tox properties of the novel indole derivative, 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone (CAS: 5102-18-1; Molecular Formula: C₁₇H₁₅NO₂).

Computational or in silico methods offer a rapid and cost-effective approach to predict the ADME/Tox profile of a compound in the early stages of drug discovery. These predictions help in prioritizing compounds for further experimental evaluation. This document outlines the use of freely available web-based tools for the initial ADME/Tox assessment of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, followed by detailed protocols for key in vitro assays to confirm and expand upon the computational predictions.

In Silico ADME/Tox Prediction

A variety of robust and freely accessible web servers can be utilized to generate a comprehensive ADME/Tox profile. For the purpose of this application note, we will consider a hypothetical workflow utilizing a combination of popular tools such as SwissADME and pkCSM.

Workflow for In Silico Prediction:

Caption: In Silico ADME/Tox Prediction Workflow.

Predicted Physicochemical Properties

The physicochemical properties of a drug candidate are fundamental to its ADME profile. These properties can be readily calculated using tools like SwissADME.

Parameter	Predicted Value	Significance
Molecular Weight ( g/mol )	277.31	Influences diffusion and transport across membranes.
LogP (Octanol/Water Partition Coefficient)	Predicted Value	Indicates lipophilicity, affecting absorption and distribution.
Topological Polar Surface Area (TPSA) (Ų)	Predicted Value	Relates to membrane permeability and oral bioavailability.
Aqueous Solubility (logS)	Predicted Value	Crucial for absorption and formulation development.
Lipinski's Rule of Five	Compliant/Non-compliant	A guideline to evaluate drug-likeness and potential for oral bioavailability.

Predicted Pharmacokinetic (ADME) Properties

The following table summarizes the predicted ADME properties for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, which can be obtained from servers like pkCSM and SwissADME.

ADME Parameter	Predicted Value	Significance
Absorption
Human Intestinal Absorption (%)	Predicted Value	Predicts the extent of absorption from the gastrointestinal tract.
Caco-2 Permeability (log Papp in 10⁻⁶ cm/s)	Predicted Value	An in vitro model for predicting intestinal permeability.
P-glycoprotein Substrate	Yes/No	Indicates potential for active efflux from cells, affecting bioavailability.
Distribution
VDss (human) (log L/kg)	Predicted Value	Volume of distribution at steady state, indicating tissue distribution.
Fraction Unbound (human)	Predicted Value	The fraction of drug not bound to plasma proteins, which is pharmacologically active.
BBB Permeability (logBB)	Predicted Value	Predicts the ability of the compound to cross the blood-brain barrier.
Metabolism
CYP2D6 Inhibitor	Yes/No	Predicts potential for drug-drug interactions.
CYP3A4 Inhibitor	Yes/No	Predicts potential for drug-drug interactions with a major metabolizing enzyme.
Excretion
Total Clearance (log ml/min/kg)	Predicted Value	Predicts the rate of elimination of the drug from the body.

Predicted Toxicological Properties

Toxicity is a major cause of drug attrition. In silico tools can provide early warnings for potential toxicities.

Toxicity Endpoint	Predicted Value	Significance
hERG Inhibition	Yes/No	Predicts the risk of cardiotoxicity.
AMES Toxicity (Mutagenicity)	Yes/No	Predicts the potential to induce genetic mutations.
Hepatotoxicity	Yes/No	Predicts the potential for drug-induced liver injury.
Skin Sensitization	Yes/No	Predicts the potential to cause an allergic skin reaction.
Oral Rat Acute Toxicity (LD₅₀) (mol/kg)	Predicted Value	An estimate of the lethal dose in rats.

In Vitro Experimental Protocols

Following in silico assessment, in vitro experiments are essential to validate the predictions and provide more definitive data.

Caption: General In Vitro ADME Assay Workflow.

Aqueous Solubility Assay (Kinetic Solubility)

Objective: To determine the kinetic solubility of the compound in a buffered solution.

Materials:

• 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well plates

• Plate shaker

• UV-Vis spectrophotometer or LC-MS/MS

Protocol:

• Prepare a 10 mM stock solution of the compound in DMSO.

• Add 2 µL of the stock solution to 198 µL of PBS (pH 7.4) in a 96-well plate to achieve a final concentration of 100 µM.

• Seal the plate and shake at room temperature for 2 hours.

• Centrifuge the plate to pellet any precipitate.

• Carefully transfer the supernatant to a new plate.

• Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., LC-MS/MS) by comparing it to a standard curve.

Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of the compound across an artificial membrane.

Materials:

• PAMPA plate system (e.g., a 96-well filter plate and an acceptor plate)

• Phospholipid solution (e.g., 2% lecithin in dodecane)

• PBS, pH 7.4

• Compound stock solution in DMSO

Protocol:

• Coat the filter membrane of the donor plate with 5 µL of the phospholipid solution and allow it to impregnate for 5 minutes.

• Add 180 µL of PBS to each well of the acceptor plate.

• Prepare the donor solution by diluting the compound stock solution in PBS to the desired concentration (e.g., 10 µM).

• Add 200 µL of the donor solution to each well of the donor plate.

• Carefully place the donor plate on top of the acceptor plate, ensuring the bottom of the filter membrane is in contact with the acceptor solution.

• Incubate the plate assembly at room temperature for 4-16 hours.

• After incubation, determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

• Calculate the permeability coefficient (Pe).

Caco-2 Permeability Assay

Objective: To evaluate the bidirectional permeability of the compound across a human intestinal epithelial cell monolayer, which can indicate both passive and active transport.

Materials:

• Caco-2 cells

• Transwell inserts

• Cell culture medium

• Hank's Balanced Salt Solution (HBSS)

• Compound stock solution

Protocol:

• Seed Caco-2 cells on Transwell inserts and culture for 21-25 days to form a confluent and differentiated monolayer.

• Verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• For apical to basolateral (A-B) permeability, add the compound solution in HBSS to the apical side and fresh HBSS to the basolateral side.

• For basolateral to apical (B-A) permeability, add the compound solution to the basolateral side and fresh HBSS to the apical side.

• Incubate at 37°C with 5% CO₂ for 2 hours.

• Take samples from both compartments at specified time points.

• Analyze the compound concentration using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp B-A / Papp A-B).

Liver Microsomal Stability Assay

Objective: To assess the metabolic stability of the compound in the presence of liver microsomes, providing an indication of its intrinsic clearance.

Materials:

• Human or rat liver microsomes

• NADPH regenerating system

• Phosphate buffer, pH 7.4

• Compound stock solution

• Control compounds (e.g., a high-clearance and a low-clearance compound)

• Acetonitrile with an internal standard for reaction quenching

Protocol:

• Prepare a reaction mixture containing liver microsomes and the NADPH regenerating system in phosphate buffer.

• Pre-warm the mixture at 37°C.

• Initiate the reaction by adding the compound to the mixture.

• Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench the reaction by adding cold acetonitrile with an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the remaining parent compound using LC-MS/MS.

• Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (Clint).

Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration at which the compound induces cell death in a cell line (e.g., HepG2).

Materials:

• HepG2 cells (or another relevant cell line)

• Cell culture medium

• Compound stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• Plate reader

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of the compound and incubate for 24-72 hours.

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm).

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value.

Data Interpretation and Conclusion

The integration of in silico predictions with in vitro experimental data provides a robust initial assessment of the ADME/Tox profile of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. This comprehensive approach allows for early identification of potential liabilities and informs the design of subsequent studies. A compound with favorable predicted and experimentally confirmed properties, such as good permeability, metabolic stability, and low toxicity, would be a strong candidate for further preclinical development. Conversely, poor results in these assays would indicate the need for structural modification to improve the compound's profile or its potential deprioritization. This iterative process of prediction and experimentation is fundamental to modern drug discovery.

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers in optimizing the synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a complex indole derivative.

General Synthesis Workflow

The synthesis of the target molecule is typically approached via a two-step process. First, the core indole structure is formed using the Fischer indole synthesis. This is followed by a Friedel-Crafts acylation to introduce the ethanone group at the C3 position.

Caption: Proposed three-step synthesis pathway for the target compound.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, particularly concerning reaction yield and purity.

Question: My Fischer indole synthesis step is resulting in a very low yield or failing completely. What are the common causes?

Answer: Failure in the Fischer indole synthesis can be attributed to several factors, often related to the stability of intermediates.

• Substituent Effects: Electron-donating groups on the phenylhydrazine can sometimes destabilize the key intermediates required for the[1][1]-sigmatropic rearrangement, leading to side reactions like N-N bond cleavage.[2][3]

• Acid Catalyst Choice: The strength and type of acid catalyst are crucial. Protic acids like HCl or H2SO4 can sometimes promote decomposition.[2] Lewis acids such as zinc chloride (ZnCl2) or boron trifluoride (BF3) are often effective alternatives.[4] Polyphosphoric acid (PPA) is also a common choice for driving the cyclization.

• Reaction Temperature: The temperature must be carefully controlled. Insufficient heat may prevent the[1][1]-sigmatropic rearrangement, while excessive heat can lead to decomposition and tar formation.

• Side Products: The formation of byproducts such as aniline derivatives can indicate that the reaction pathway is being diverted by heterolytic N-N bond cleavage.[2]

Question: I am observing the formation of multiple products during the Friedel-Crafts acylation step. How can I improve the regioselectivity for C3 acylation?

Answer: The indole nucleus has multiple reactive sites, which can lead to a mixture of products. Improving C3 selectivity is key to a high yield.

• Reactivity of Indole Positions: The C3 position of the indole ring is generally the most nucleophilic and therefore the most reactive site for electrophilic attack.[5] However, under certain conditions, N-acylation can compete with or precede C-acylation.

• Choice of Lewis Acid: Strong Lewis acids can complex with the hydroxyl group, potentially deactivating the ring or directing the acylation to other positions. Milder Lewis acids like SnCl4 or BF3·OEt2 are often preferred for acylation of sensitive indoles.[5]

• Protecting Groups: The free hydroxyl group at the C5 position is acidic and can interfere with the Lewis acid catalyst. Protecting this group (e.g., as a methoxy or benzyloxy ether) before acylation and deprotecting it afterward can significantly improve the yield and cleanliness of the reaction.

• Reaction Conditions: Running the reaction at low temperatures (e.g., 0 °C to room temperature) can help minimize side reactions and improve selectivity.

Question: The final product appears to be degrading during workup or purification. What steps can I take to prevent this?

Answer: Indole derivatives, especially those with hydroxyl groups, can be sensitive to air, light, and residual acid.

• Neutralizing Workup: Ensure that all acidic catalysts are thoroughly quenched and neutralized during the workup. Washing the organic extracts with a mild base like sodium bicarbonate solution is recommended.

• Inert Atmosphere: Perform purification steps, such as column chromatography, under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Solvent Choice: Use degassed solvents for chromatography and recrystallization to minimize exposure to oxygen.

• Storage: Store the final product under an inert atmosphere, protected from light, and at a low temperature.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize hypothetical data based on common optimization strategies for the key reaction steps.

Table 1: Fischer Indole Synthesis - Catalyst and Temperature Effects

Entry	Catalyst (eq.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	H2SO4 (2.0)	Ethanol	80	12	25
2	ZnCl2 (1.5)	Toluene	110	8	65
3	PPA	Neat	100	4	78
4	BF3·OEt2 (1.2)	Dioxane	100	6	72

Table 2: Friedel-Crafts Acylation - Lewis Acid and Solvent Effects

Entry	Acylating Agent	Lewis Acid (eq.)	Solvent	Temperature (°C)	Yield (%)
1	Acetyl Chloride	AlCl3 (1.5)	CS2	25	40
2	Acetyl Chloride	SnCl4 (1.2)	DCM	0 to 25	85
3	Acetic Anhydride	BF3·OEt2 (2.0)	DCM	0 to 25	75
4	Acetic Anhydride	In(OTf)3 (0.1)	Toluene	50	68

Logical Troubleshooting Workflow

Caption: Troubleshooting flowchart for low yield in the Friedel-Crafts acylation step.

Frequently Asked Questions (FAQs)

Q1: Can I perform a one-pot synthesis for this molecule? A1: While one-pot indole syntheses exist, a stepwise approach is generally recommended for this specific molecule. The conditions for the Fischer indole synthesis (high temperature, strong acid) are often incompatible with the sensitive hydroxyl group and the subsequent Friedel-Crafts acylation step, which requires different catalytic conditions for good selectivity.

Q2: What is the role of the phenyl group on the indole nitrogen (N1)? A2: The N1-phenyl group significantly influences the electronic properties of the indole ring. It can affect the regioselectivity of subsequent reactions and the overall stability of the molecule. It also blocks the N1 position from participating in side reactions like N-acylation.

Q3: Are there alternative methods to the Fischer indole synthesis for creating the indole core? A3: Yes, other methods like the Nenitzescu, Reissert, or palladium-catalyzed coupling reactions can be used to synthesize substituted indoles.[6][7] The choice of method often depends on the availability of starting materials and the desired substitution pattern. For the 5-hydroxy-2-methyl substitution pattern, the Nenitzescu reaction is a viable alternative.[6]

Q4: How can I confirm the final product structure? A4: The structure should be confirmed using a combination of analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The ¹H NMR will be particularly useful for confirming the regiochemistry of the acetyl group by observing characteristic shifts and couplings of the indole ring protons.

Experimental Protocols

Protocol 1: Synthesis of 5-hydroxy-2-methyl-1-phenyl-1H-indole

This protocol is a representative procedure and may require optimization.

• Step A (Fischer Indole Synthesis): In a round-bottom flask equipped with a reflux condenser, combine p-methoxyphenylhydrazine hydrochloride (1.0 eq) and 1-phenylpropan-2-one (1.1 eq).

• Add polyphosphoric acid (PPA) (approx. 10 times the weight of the hydrazine) as the solvent and catalyst.

• Heat the mixture to 90-100 °C with vigorous stirring for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and carefully pour it onto crushed ice with stirring.

• Neutralize the mixture with a saturated solution of sodium hydroxide until it is basic (pH > 8).

• Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 5-methoxy-2-methyl-1-phenyl-1H-indole.

• Step B (Demethylation): Dissolve the crude methoxy-indole from Step A in anhydrous dichloromethane (DCM) under a nitrogen atmosphere and cool to 0 °C.

• Slowly add boron tribromide (BBr3) (1.5 eq, 1M solution in DCM) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Cool the reaction to 0 °C and quench carefully by the slow addition of water, followed by saturated sodium bicarbonate solution.

• Separate the layers and extract the aqueous phase with DCM. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain 5-hydroxy-2-methyl-1-phenyl-1H-indole.

Protocol 2: Synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

This protocol is a representative procedure and may require optimization.

• Dissolve 5-hydroxy-2-methyl-1-phenyl-1H-indole (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add acetyl chloride (1.2 eq) dropwise, followed by the slow addition of tin(IV) chloride (SnCl4) (1.2 eq).

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into a cold, saturated solution of sodium bicarbonate.

• Stir vigorously for 30 minutes, then separate the organic layer.

• Extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude solid by recrystallization or column chromatography to yield the final product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Why do some Fischer indolizations fail? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Indole synthesis [organic-chemistry.org]

Technical Support Center: Side Reactions in Fischer Indole Synthesis of N-Phenyl Indoles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and other issues encountered during the Fischer indole synthesis of N-phenyl indoles.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yields in the Fischer indole synthesis of N-phenyl indoles?

A1: Low yields in the Fischer indole synthesis can stem from several factors, but a primary cause is often competing side reactions.[1] The most significant of these is the acid-catalyzed cleavage of the N-N bond in the ene-hydrazine intermediate.[2] This pathway is particularly favored when the N-phenyl ring bears electron-donating substituents, which stabilize the resulting iminylcarbocation, diverting the reaction from the desired[3][3]-sigmatropic rearrangement.[2] Other factors include impure starting materials, improper reaction temperature, and suboptimal acid catalyst concentration.[1]

Q2: I am observing multiple spots on my TLC plate. What are the likely side products?

A2: The formation of multiple byproducts is a common issue. Besides the desired N-phenyl indole, you may be observing:

• Products of N-N bond cleavage: This can lead to the formation of aniline and various imines or their subsequent reaction products.[2] For instance, in attempts to synthesize certain 3-substituted indoles, 3-methylindole and aniline have been identified as significant byproducts.[2][4]

• Aldol condensation products: If the carbonyl starting material can undergo self-condensation, this can be a competing reaction.[1]

• Friedel-Crafts type products: The acidic conditions can sometimes promote unwanted alkylation or acylation reactions on the aromatic rings.[1]

• Regioisomers: If an unsymmetrical ketone is used, two different indole regioisomers can be formed.

Q3: Can the choice of acid catalyst influence the prevalence of side reactions?

A3: Absolutely. The type and concentration of the acid catalyst are crucial.[1][5] While Brønsted acids like HCl, H₂SO₄, and p-toluenesulfonic acid are commonly used, Lewis acids such as ZnCl₂, BF₃, and AlCl₃ can offer milder reaction conditions.[5] For substrates prone to N-N bond cleavage (e.g., those with electron-donating groups on the N-phenyl ring), using a milder Lewis acid may improve the yield of the desired indole by disfavoring the cleavage pathway.[2] Polyphosphoric acid (PPA) is often an effective catalyst for driving the reaction to completion.[1][3]

Q4: How can I minimize the N-N bond cleavage side reaction?

A4: Minimizing N-N bond cleavage is critical for improving the yield of N-phenyl indoles, especially with electron-rich N-phenylhydrazines. Consider the following strategies:

• Catalyst Selection: Opt for a milder Lewis acid catalyst (e.g., ZnCl₂) over strong Brønsted acids.[2]

• Temperature Control: While the Fischer indole synthesis often requires elevated temperatures, excessively high temperatures can favor the N-N cleavage pathway.[1] Careful optimization of the reaction temperature is key.

• Substituent Effects: Be mindful of the electronic nature of the substituents on your N-phenylhydrazine. If yields are consistently low due to this side reaction, chemical modification of the starting material to be less electron-rich, if possible, could be a consideration.

Q5: I am having difficulty purifying my N-phenyl indole product. What are some common challenges and solutions?

A5: Purification of N-phenyl indoles from a Fischer synthesis reaction mixture can be challenging due to the presence of polar byproducts and potentially unreacted starting materials. Common issues include co-elution of impurities during column chromatography and product degradation on silica gel.

• Column Chromatography: A detailed protocol for column chromatography is provided in the "Experimental Protocols" section. Key considerations include the choice of solvent system and the potential need for a gradient elution.

• Deactivation of Silica Gel: If your N-phenyl indole is acid-sensitive and degrades on the silica gel column, you can deactivate the silica by pre-treating it with a solvent system containing a small amount of a basic modifier like triethylamine.

• Alternative Purification Methods: If column chromatography is ineffective, consider other techniques such as recrystallization or preparative thin-layer chromatography (prep-TLC).

Troubleshooting Guides

Problem: Low or No Product Yield

Potential Cause	Suggested Solution
N-N Bond Cleavage	This is a major competing pathway, especially with electron-donating groups on the N-phenyl ring.[2] Try switching from a Brønsted acid to a milder Lewis acid catalyst like ZnCl₂.[2] Optimize the reaction temperature to find a balance between promoting the desired reaction and minimizing cleavage.
Incorrect Reaction Conditions	The reaction is sensitive to temperature and acid concentration.[1] If the reaction is sluggish, cautiously increase the temperature while monitoring for decomposition by TLC.[1] Screen different acid catalysts (e.g., HCl, H₂SO₄, p-TsOH, ZnCl₂, PPA) to find the optimal one for your specific substrates.[1][5]
Impure Starting Materials	Impurities in the N-phenylhydrazine or the carbonyl compound can lead to side reactions and lower the yield.[1] Ensure the purity of your starting materials by recrystallization or distillation.
Incomplete Reaction	The[3][3]-sigmatropic rearrangement often has a significant activation energy.[1] Ensure you are using a sufficient amount of a suitable acid and that the reaction temperature is adequate.[1]

Problem: Multiple Products Observed on TLC

Potential Cause	Suggested Solution
Formation of Regioisomers	When using an unsymmetrical ketone, two different enamine intermediates can form, leading to a mixture of indole regioisomers. To favor one regioisomer, consider using a bulkier acid catalyst which may sterically hinder the formation of one of the enamines.
Aldol Condensation	The carbonyl starting material may be undergoing self-condensation under the acidic conditions.[1] Try adding the carbonyl compound slowly to the reaction mixture containing the N-phenylhydrazine and acid to keep its concentration low.
Friedel-Crafts Side Reactions	The acidic conditions and elevated temperatures can promote unwanted electrophilic aromatic substitution reactions.[1] Using a milder Lewis acid and a lower reaction temperature may mitigate this.
Product Degradation	The desired N-phenyl indole may be unstable under the reaction conditions, leading to decomposition products. Monitor the reaction progress by TLC and stop the reaction once the product is formed to avoid prolonged exposure to acid and heat.

Data Presentation

Table 1: Effect of Substituents on the N-Phenyl Ring on the Yield of N-Phenyl Indoles in Fischer Indole Synthesis

Substituent on N-Phenyl Ring	Electronic Effect	Typical Reaction Conditions	Observed Yield	Reference
-H	Neutral	PPA, 100°C	93%	[3]
p-CH₃	Electron-donating	PPA, 100°C	78%	[3]
p-iPr	Electron-donating	PPA, 100°C	71%	[3]
p-F	Electron-withdrawing	PPA, 100°C	79%	[3]

Note: Yields are highly substrate-dependent and the above data should be considered as illustrative.

Experimental Protocols

Protocol 1: Synthesis of N,2-diphenylindole

This protocol describes the synthesis of N,2-diphenylindole from N,N-diphenylhydrazine and acetophenone.

Materials:

• N,N-Diphenylhydrazine

• Acetophenone

• Polyphosphoric acid (PPA)

• Crushed ice

• 10% Sodium hydroxide solution

• Ethanol

Procedure:

• Hydrazone Formation (can be done in situ): In a round-bottom flask, combine N,N-diphenylhydrazine (1 equivalent) and acetophenone (1.1 equivalents).

• Indolization: In a separate flask, heat polyphosphoric acid (approximately 10 g per 1 g of hydrazine) to 100°C with mechanical stirring.

• Carefully add the mixture of N,N-diphenylhydrazine and acetophenone to the hot PPA.

• Increase the temperature to 150-160°C and maintain for 15-20 minutes. The reaction mixture will darken.

• Work-up: Allow the reaction to cool to approximately 100°C and then carefully pour it onto a beaker of crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of 10% aqueous sodium hydroxide until the mixture is basic.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with water.

• Purification: Recrystallize the crude product from ethanol to yield pure N,2-diphenylindole.

Protocol 2: Purification of N-Phenyl Indoles by Column Chromatography

This protocol provides a general guideline for the purification of N-phenyl indoles using silica gel column chromatography.

Materials and Equipment:

• Crude N-phenyl indole product

• Silica gel (230-400 mesh)

• Hexanes (or other non-polar solvent)

• Ethyl acetate (or other polar solvent)

• Glass column

• Test tubes or fraction collector

• TLC plates and developing chamber

• UV lamp

Procedure:

• TLC Analysis: Determine an appropriate solvent system for the separation by TLC. A good starting point is a mixture of hexanes and ethyl acetate. The desired product should have an Rf value of approximately 0.2-0.3.

• Column Packing (Wet Method):

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexanes).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure there are no air bubbles or cracks in the silica bed.

  • Add another thin layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent (e.g., dichloromethane).

  • Carefully apply the sample to the top of the silica gel bed.

  • Allow the sample to adsorb onto the silica.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions.

  • If the separation is difficult, a gradient elution can be used, starting with a low polarity solvent system and gradually increasing the polarity by adding more of the polar solvent.

• Fraction Analysis:

  • Monitor the collected fractions by TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified N-phenyl indole.

Mandatory Visualizations

Caption: Mechanism of the Fischer Indole Synthesis.

Caption: Competing N-N Bond Cleavage Side Reaction.

Caption: Troubleshooting Workflow for Low Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fischer indole synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Problem	Potential Cause	Recommended Solution
Low or No Recovery of Compound	Inappropriate solvent system for extraction or chromatography.	Test a range of solvents with varying polarities. For this compound, a combination of a non-polar solvent (like hexane or heptane) and a moderately polar solvent (like ethyl acetate or dichloromethane) is a good starting point for column chromatography.
The compound may have degraded on silica gel.	The phenolic hydroxyl group can make the compound slightly acidic and prone to degradation on silica gel. Consider deactivating the silica gel with a small amount of triethylamine in the eluent (e.g., 0.1-1%).[1] Alternatively, use a different stationary phase like alumina.
The compound is not eluting from the column.	Increase the polarity of the eluent. A gradient elution from a non-polar to a more polar solvent system can be effective. Small additions of methanol to the eluent can help elute highly polar compounds.[2]
Presence of Multiple Spots on TLC (Post-Purification)	Co-elution of impurities.	Optimize the solvent system for better separation on TLC before scaling up to column chromatography. A lower Rf value (around 0.2-0.3) on the TLC plate often leads to better separation on the column.[1]
Formation of isomers or degradation products.	Isomeric impurities can be challenging to separate.[3] Consider using a high-performance liquid chromatography (HPLC) system for better resolution.[4] If degradation is suspected, minimize exposure to light and air, and consider using an inert atmosphere during purification.
Streaking of the Compound Spot on TLC	The compound is interacting too strongly with the stationary phase.	Add a small amount of a modifier to the eluent. For acidic compounds, a few drops of acetic acid can improve the spot shape. For basic impurities, adding triethylamine is often effective.[2]
The sample is overloaded on the TLC plate.	Apply a smaller, more concentrated spot of the sample to the TLC plate.
Oily Product Instead of Solid After Purification	Presence of residual solvent.	Ensure the product is thoroughly dried under high vacuum. Gentle heating may be applied if the compound is thermally stable.
The compound is a low-melting solid or an oil at room temperature.	If the compound is inherently an oil, further purification might be achieved through techniques like preparative HPLC.
Coloration of the Product	Presence of oxidized impurities.	Indole derivatives can be susceptible to oxidation. Purification in an inert atmosphere and the use of antioxidants (if compatible with the downstream application) can help. Recrystallization can also be effective in removing colored impurities.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for developing a column chromatography method for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone?

A1: A good starting point is to use silica gel as the stationary phase and a solvent system of hexane and ethyl acetate. Begin with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity. Monitor the separation using thin-layer chromatography (TLC). Due to the presence of a hydroxyl group and a ketone, the compound is expected to be moderately polar.

Q2: How can I visualize the compound on a TLC plate if it is not colored?

A2: Most indole derivatives are UV-active due to their aromatic structure and will appear as dark spots on a TLC plate with a fluorescent indicator (F254) under UV light (254 nm).[2] Alternatively, you can use staining reagents. Ehrlich's reagent is highly specific for indoles and typically produces blue or purple spots.[2] A potassium permanganate (KMnO4) stain can also be used as a general purpose stain.[2]

Q3: My compound seems to be sticking to the column. What can I do?

A3: This is a common issue with compounds containing polar functional groups like hydroxyls. You can try adding a small percentage of a more polar solvent like methanol to your eluent to help push the compound off the column.[2] Another strategy is to use a different adsorbent, such as alumina, which has different surface properties compared to silica gel.

Q4: Is recrystallization a suitable purification technique for this compound?

A4: Recrystallization can be a very effective method for obtaining high-purity indole derivatives, especially for removing minor impurities after chromatographic purification.[5][6] The key is to find a suitable solvent or solvent pair in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below. A mixture of methanol and water has been shown to be effective for the crystallization of some indole-related compounds.[6][7]

Q5: What are the potential impurities I should be aware of during the synthesis and purification?

A5: Impurities can arise from starting materials, side reactions, or degradation. For indole syntheses, common impurities include isomers, unreacted starting materials, and by-products from side reactions.[8] Oxidation of the indole ring can also lead to colored impurities. It is crucial to monitor the reaction progress by TLC or LC-MS to identify the formation of major impurities.

Experimental Protocols

General Column Chromatography Protocol

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent.

• Column Packing: Pour the slurry into the column and allow it to pack evenly. Add a layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. If the product is not fully soluble, it can be adsorbed onto a small amount of silica gel, dried, and then loaded onto the column as a solid.[1]

• Elution: Start eluting with the low-polarity solvent system, collecting fractions. Gradually increase the polarity of the eluent to elute the desired compound.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Recrystallization Protocol

• Solvent Selection: In a small test tube, dissolve a small amount of the crude product in a minimum of a hot solvent (e.g., methanol, ethanol, or ethyl acetate).

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, try scratching the inside of the flask with a glass rod or placing the solution in an ice bath.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum.

Visualizations

Caption: A general workflow for the purification of the target compound.

Caption: A decision tree for troubleshooting low product recovery.

References

• 1. Purification [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. WO2014083113A1 - Crystallization process of tricyclic indole derivatives - Google Patents [patents.google.com]
• 4. Separation of Indole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. 1-(5-Hydr­oxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone: a new monoclinic polymorph - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Poor Solubility of Indole Compounds

This technical support center is designed for researchers, scientists, and drug development professionals to address the challenges associated with the poor aqueous solubility of indole compounds. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to assist in your experimental work.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the solubilization of indole compounds.

Issue: My indole compound will not dissolve in aqueous buffers for my in vitro assays.

• Possible Cause: The inherent hydrophobicity of the indole ring system significantly limits its solubility in water.[1]

• Solution Workflow:

  Caption: Troubleshooting workflow for initial compound solubilization.

Issue: My compound precipitates out of solution when I dilute the DMSO stock into my aqueous assay medium.

• Possible Causes:

  • The final concentration of your compound exceeds its thermodynamic solubility in the aqueous medium.

  • The final concentration of DMSO is too high, causing cellular stress or affecting the assay results.

• Solutions:

  • Reduce Final DMSO Concentration: Aim for a final DMSO concentration of less than 0.5%.[1] This may require preparing a more dilute stock solution if your final compound concentration allows.

  • Incorporate a Co-solvent: Adding a co-solvent like polyethylene glycol (PEG 400) or ethanol to your aqueous buffer can increase the solubility of your indole compound.[1][2]

  • Use a Surfactant: Non-ionic surfactants such as Tween® 80 can form micelles that encapsulate hydrophobic compounds, thereby increasing their apparent solubility in aqueous solutions.[1]

  • Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively increasing their aqueous solubility.[3][4]

Issue: I am observing low and inconsistent results in my cell-based assays.

• Possible Cause: Poor solubility can lead to an inaccurate effective concentration of the compound in the assay medium, resulting in unreliable biological data.[5]

• Solutions:

  • Confirm Complete Dissolution: Before adding to your assay, visually inspect your final diluted solution for any signs of precipitation.

  • Employ a Robust Solubilization Method: For compounds with very low solubility, consider more advanced techniques like nanoformulations (e.g., nanoemulsions) to improve bioavailability and ensure a homogenous dispersion.[6][7][8]

Frequently Asked Questions (FAQs)

Q1: Why are indole compounds often poorly soluble in water?

A1: The indole ring, which is the core structure of these compounds, is an aromatic heterocyclic system that is largely nonpolar and hydrophobic. This inherent hydrophobicity leads to low solubility in aqueous solutions.[1]

Q2: What are co-solvents and how do they improve the solubility of indole compounds?

A2: Co-solvents are water-miscible organic solvents that, when added to water, increase the solubility of poorly soluble compounds.[2][9] They work by reducing the polarity of the aqueous solvent, making it a more favorable environment for hydrophobic molecules like indoles. Commonly used co-solvents include DMSO, ethanol, propylene glycol, and polyethylene glycols (PEGs).[2]

Q3: Can adjusting the pH of the solution improve the solubility of my indole compound?

A3: Yes, if your indole derivative has ionizable functional groups. The solubility of ionizable compounds is dependent on the pH of the solution.[10][11][12] For a weakly basic indole compound, decreasing the pH (making the solution more acidic) can lead to protonation and an increase in solubility. Conversely, for a weakly acidic indole derivative, increasing the pH (making the solution more basic) will enhance solubility.[7]

Q4: How do cyclodextrins work to increase solubility?

A4: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[3] They can encapsulate nonpolar guest molecules, like indole compounds, within their cavity, forming an inclusion complex.[4][13] This complex has a hydrophilic exterior, which allows it to be readily dissolved in water, thereby increasing the apparent solubility of the guest molecule.[3]

Q5: What are nanoformulations and when should I consider using them?

A5: Nanoformulations are systems where the drug is formulated into particles with dimensions on the nanometer scale (typically under 500 nm).[6][7][8] Examples include nanoemulsions, nanosuspensions, and polymeric nanoparticles.[14] These formulations can significantly enhance the solubility and bioavailability of hydrophobic drugs by increasing the surface area for dissolution.[14] You should consider nanoformulations when other methods like co-solvents or pH adjustment are insufficient to achieve the desired concentration and stability, particularly for in vivo studies.

Data Presentation

Table 1: Solubility of Indole-3-acetic Acid in Various Solvents at Different Temperatures. [15]

Solvent	Temperature (K)	Mole Fraction Solubility (x 10^2)
Ethyl Acetate	323.15	1.35
DMSO	323.15	1.18
DMF	323.15	1.05
n-Butanol	323.15	0.88
Acetone	323.15	0.75
Isopropanol	323.15	0.65
Ethanol	323.15	0.52
Methanol	323.15	0.45
Acetonitrile	323.15	0.28
Chloroform	323.15	0.09

Table 2: Effect of β-Cyclodextrin on the Aqueous Solubility of Indomethacin (an indole derivative). [16]

β-Cyclodextrin Conc. (mM)	Indomethacin Solubility (mM)
0	0.35
2	0.85
4	1.35
6	1.85
8	2.35
10	2.85

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility by the Shake-Flask Method [17][18][19]

This protocol outlines the widely used shake-flask method for determining the thermodynamic solubility of a compound.

Materials:

• Indole compound

• Phosphate-buffered saline (PBS), pH 7.4

• Scintillation vials or glass tubes with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• High-performance liquid chromatography (HPLC) system

Procedure:

• Add an excess amount of the indole compound to a scintillation vial.

• Add a known volume of PBS (e.g., 1 mL) to the vial.

• Seal the vial tightly and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

• Shake the vials for 24-48 hours to ensure equilibrium is reached.

• After shaking, let the vials stand for at least 1 hour to allow undissolved particles to settle.

• Centrifuge the samples to further separate the solid and liquid phases.

• Carefully withdraw a sample from the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Dilute the filtered solution with an appropriate solvent (e.g., mobile phase for HPLC).

• Quantify the concentration of the dissolved indole compound using a validated HPLC method with a standard curve.

Protocol 2: Preparation of an Indole Compound-Cyclodextrin Inclusion Complex [20]

This protocol describes the co-precipitation method for preparing a solid inclusion complex of an indole compound with a cyclodextrin.

Materials:

• Indole compound

• β-Cyclodextrin (or a derivative like HP-β-CD)

• Ethanol

• Deionized water

• Magnetic stirrer

• Vacuum oven

Procedure:

• Dissolve the indole compound in a minimal amount of ethanol.

• In a separate beaker, dissolve the β-cyclodextrin in deionized water with gentle heating and stirring to form a clear solution.

• Slowly add the ethanolic solution of the indole compound dropwise to the cyclodextrin solution while continuously stirring.

• Continue stirring the mixture at room temperature for 24-48 hours.

• A precipitate of the inclusion complex should form. Collect the precipitate by filtration.

• Wash the collected solid with a small amount of cold deionized water to remove any uncomplexed cyclodextrin.

• Dry the resulting powder in a vacuum oven at 40-50°C until a constant weight is achieved.

Protocol 3: Sample Preparation for HPLC Analysis of Indole Compounds [14][21][22]

This protocol provides a general procedure for preparing samples for HPLC quantification.

Materials:

• Sample solution containing the indole compound

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or acetic acid (for pH adjustment of the mobile phase)

• Syringe filters (0.22 µm)

• Autosampler vials

Procedure:

• If the sample contains particulates, centrifuge the sample to pellet the solids.

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particles that could damage the HPLC column.[21]

• If the concentration of the indole compound is too high for the linear range of the detector, dilute the filtered sample with the mobile phase.

• Transfer the final solution to an autosampler vial for HPLC analysis.

• The mobile phase often consists of a gradient of acetonitrile and water with a small amount of acid (e.g., 0.1% formic acid) to ensure good peak shape.[22]

Visualizations

Signaling Pathway: Indole Derivatives as Kinase Inhibitors

Many indole derivatives exert their biological effects, such as anti-cancer activity, by inhibiting protein kinases in signaling pathways like the PI3K/Akt/mTOR pathway.[1][23]

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by indole derivatives.

Experimental Workflow: Shake-Flask Solubility Assay

The following diagram illustrates the key steps in determining the aqueous solubility of an indole compound.

Caption: The experimental workflow for the shake-flask solubility method.

References

• 1. researchgate.net [researchgate.net]
• 2. Aqueous and cosolvent solubility data for drug-like organic compounds | Semantic Scholar [semanticscholar.org]
• 3. medium.com [medium.com]
• 4. Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction [mdpi.com]
• 5. enamine.net [enamine.net]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. pnfs.or.kr [pnfs.or.kr]
• 8. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. researchgate.net [researchgate.net]
• 11. pH-dependent solubility prediction for optimized drug absorption and compound uptake by plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. researchgate.net [researchgate.net]
• 16. Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 19. bioassaysys.com [bioassaysys.com]
• 20. jocpr.com [jocpr.com]
• 21. nacalai.com [nacalai.com]
• 22. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of reaction conditions for indole N-arylation

Welcome to the Technical Support Center for the Optimization of Reaction Conditions for Indole N-Arylation. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding this crucial cross-coupling reaction.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic methods for indole N-arylation?

A1: The two most common and effective methods for indole N-arylation are the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination.[1][2][3] Both methods have their advantages and are chosen based on substrate scope, functional group tolerance, and desired reaction conditions.

Q2: What is the fundamental difference between the Ullmann and Buchwald-Hartwig reactions for this purpose?

A2: The Ullmann condensation traditionally uses a copper catalyst (often CuI), and historical methods required high temperatures (often over 140°C) and polar, high-boiling point solvents.[3][4] Modern protocols have been developed that use ligands to facilitate the reaction under milder conditions.[1][4] The Buchwald-Hartwig amination employs a palladium catalyst with bulky, electron-rich phosphine ligands, which generally allows for lower reaction temperatures and a broader substrate scope, including the use of aryl chlorides, bromides, iodides, and triflates.[5][6]

Q3: Which reaction parameters are most critical to optimize for a successful N-arylation?

A3: The most critical parameters to optimize are the choice of catalyst, ligand, base, and solvent. The interplay between these four components dictates the reaction's efficiency, yield, and selectivity (N- vs. C-arylation). Temperature and reaction time are also crucial and are optimized based on the reactivity of the specific substrates.

Q4: How can I minimize the common side reaction of C3-arylation?

A4: C3-arylation is a frequent side reaction, particularly in palladium-catalyzed processes. Minimizing it can be achieved by carefully selecting the ligand. Bulky, electron-rich phosphine ligands have been shown to promote N-selectivity by sterically hindering the approach to the C3 position.[5][6] In some cases, the choice of base and solvent can also influence the N/C selectivity.

Q5: Are there ligand-free options available for indole N-arylation?

A5: Yes, some ligand-free protocols have been developed, particularly for copper-catalyzed reactions. For instance, using copper oxide (CuO) nanoparticles or running the reaction in specific media like water with a phase-transfer catalyst can facilitate the N-arylation of indoles with aryl iodides without the need for an additional ligand.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the optimization of indole N-arylation reactions.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps & Recommendations
Inactive Catalyst	Copper(I) salts can oxidize over time. Ensure you are using a fresh, high-purity source of CuI or other copper catalysts.[7][8] For palladium catalysts, ensure they have been stored under an inert atmosphere.
Inappropriate Ligand	The ligand is critical for catalyst activity. If yield is low, screen a variety of ligands. For Pd-catalysis, try bulky biarylphosphine ligands.[6] For Cu-catalysis, diamine or pyridine-based ligands are often effective.[4][9]
Incorrect Base	The base is crucial for deprotonating the indole N-H. Strong, non-nucleophilic bases like NaOt-Bu are often effective in Pd-catalyzed reactions.[5] For copper systems and base-sensitive substrates, milder bases like K₃PO₄ or Cs₂CO₃ are preferred.[4][5] A reaction without any base will likely result in low yield.[10]
Suboptimal Solvent	Solvents like toluene and dioxane are commonly used and effective.[4][5] In some copper-catalyzed systems, polar aprotic solvents like DMF or DMSO are required, especially at higher temperatures.[3][11] Ensure all reagents are soluble in the chosen solvent.[12]
Low Reaction Temperature	Many N-arylation reactions require heating. If the reaction is sluggish, gradually increase the temperature. Ullmann reactions traditionally require higher temperatures than Buchwald-Hartwig reactions.[3][11]
Insufficient Reaction Time	Monitor the reaction by TLC or GC/LC-MS. Some substrate combinations, especially hindered ones, may require longer reaction times to reach completion.[6]
Oxygen Sensitivity	Many coupling reactions are sensitive to oxygen, which can deactivate the catalyst.[7] Ensure the reaction is set up under an inert atmosphere (e.g., Argon or Nitrogen).[5]

Issue 2: Significant Formation of Side Products (e.g., C3-Arylation, Di-arylation)

Potential Cause	Troubleshooting Steps & Recommendations
Incorrect Ligand Choice	This is the most common cause of poor selectivity in Pd-catalyzed reactions. The use of specific bulky, electron-rich phosphine ligands can effectively minimize C-arylation and over-arylation products.[6]
Ligand Arylation	In some copper-catalyzed systems, the diamine ligand itself can undergo N-arylation, which slows the reaction rate and leads to incomplete conversion.[4] If this is suspected, switching to a different, more robust ligand is recommended.
Reaction Conditions	High temperatures and prolonged reaction times can sometimes lead to the formation of undesired byproducts.[6] Try lowering the temperature once the optimal catalyst/ligand system has been identified.

Issue 3: Difficulty with Sterically Hindered Substrates

Potential Cause	Troubleshooting Steps & Recommendations
Steric Hindrance	Indoles with substituents at the C2 or C7 positions, or ortho-substituted aryl halides, can be challenging substrates.
Suboptimal Catalyst System	For hindered substrates, a more active catalyst system is often required. Specific ligands have been developed that are particularly effective for coupling hindered substrates. For example, certain biarylphosphine ligands in Pd-catalysis[5][6] and specific diamine ligands in Cu-catalysis have shown success.[4]
Increased Catalyst Loading	For particularly difficult couplings, increasing the catalyst and ligand loading may improve the yield, although this should be optimized to balance cost and efficiency.[6]

Data Presentation: Optimizing Reaction Conditions

The following tables summarize conditions from various studies to guide optimization.

Table 1: Selected Conditions for Palladium-Catalyzed Indole N-Arylation

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Aryl Halide	Yield (%)	Reference
Pd₂(dba)₃ (1)	Bulky Phosphine 2 (3)	NaOt-Bu (1.2)	Toluene	100	4-chlorotoluene	95	[6]
Pd₂(dba)₃ (1)	Bulky Phosphine 1 (3)	NaOt-Bu (1.2)	Toluene	80	4-iodotoluene	96	[6]
Pd₂(dba)₃ (2.5)	Bulky Phosphine 3 (7.5)	NaOt-Bu (1.2)	Toluene	100	2-bromotoluene	81	[6]
Pd(OAc)₂ (0.2)	(not specified)	Et₃N (2)	DMF	110	Iodobenzene	>95	[10]

Table 2: Selected Conditions for Copper-Catalyzed Indole N-Arylation

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Aryl Halide	Yield (%)	Reference
CuI (5)	trans-1,2-Cyclohexanediamine (10)	K₃PO₄ (2)	Dioxane	110	Iodobenzene	99	[4]
CuI (1)	N,N'-Dimethylethylenediamine (10)	K₃PO₄ (2)	Toluene	110	4-bromotoluene	93	[4]
CuI (10)	Benzotriazol-1-ylmethanol (20)	K-O-tBu (2)	DMSO	120	4-bromotoluene	58	[11]
CuO NPs (10mg/mmol)	(none)	TEA (2)	DMF	Reflux	Iodobenzene	98	[1]

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed N-Arylation

This protocol is a general guideline based on common Buchwald-Hartwig conditions.[5][6]

• Reagent Preparation : To an oven-dried reaction vessel (e.g., a test tube or flask) equipped with a stir bar, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2.5 mol%), the phosphine ligand (2-7.5 mol%), and the base (e.g., NaOt-Bu, 1.2-2.0 equiv).

• Inert Atmosphere : Seal the vessel with a septum and purge with argon or nitrogen for 5-10 minutes.

• Addition of Reagents : Under the inert atmosphere, add the indole (1.0 equiv), the aryl halide (1.1-1.2 equiv), and the anhydrous solvent (e.g., toluene or dioxane).

• Reaction : Place the sealed vessel in a preheated oil bath or heating block set to the desired temperature (typically 80-110°C).

• Monitoring : Stir the reaction vigorously and monitor its progress by TLC or GC/LC-MS until the starting indole is consumed.

• Workup : Cool the reaction to room temperature. Dilute with a suitable solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Purification : Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Copper-Catalyzed N-Arylation (Ullmann-type)

This protocol is a general guideline based on modern Ullmann condensation conditions.[4]

• Reagent Preparation : To a reaction vessel equipped with a stir bar, add the copper catalyst (e.g., CuI, 1-5 mol%), the ligand (e.g., a diamine, 10-20 mol%), the base (e.g., K₃PO₄, 2.0 equiv), the indole (1.0 equiv), and the aryl halide (1.1-1.5 equiv).

• Solvent Addition : Add the solvent (e.g., dioxane or toluene). While an inert atmosphere is good practice, some modern protocols are more tolerant to air.

• Reaction : Seal the vessel and place it in a preheated oil bath or heating block set to the desired temperature (typically 110°C or higher).

• Monitoring : Stir the reaction vigorously. The reaction mixture is often heterogeneous. Monitor progress by taking small aliquots, working them up, and analyzing by TLC or GC/LC-MS.

• Workup : After cooling to room temperature, dilute the mixture with a solvent like ethyl acetate.

• Purification : Filter the mixture through a plug of silica gel, washing with additional ethyl acetate. Concentrate the filtrate under reduced pressure and purify the resulting residue by column chromatography.

Mandatory Visualizations

Here are diagrams illustrating key workflows and logical relationships in indole N-arylation.

Caption: General experimental workflow for indole N-arylation.

References

• 1. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Progress Concerning the N-Arylation of Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Efficient Palladium-Catalyzed N-Arylation of Indoles [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting HPLC Separation of Indole Isomers

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic separation of indole isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of indole isomers critical, especially in drug development?

A1: Isomers are molecules that share the same molecular formula but have different structural arrangements. In pharmaceuticals, even minor differences in the spatial orientation of atoms between isomers can lead to significant variations in biological activity. One isomer of a drug might be therapeutically active, while another could be inactive or, in some cases, cause harmful side effects.[1] Therefore, accurately separating and quantifying indole isomers is crucial to ensure the safety, efficacy, and quality of the final drug product.[1]

Q2: What are the primary chromatographic techniques used for separating indole isomers?

A2: The most common and effective techniques are High-Performance Liquid Chromatography (HPLC), particularly Reversed-Phase HPLC (RP-HPLC), and Supercritical Fluid Chromatography (SFC).[1] For separating enantiomers (isomers that are non-superimposable mirror images), chiral chromatography using Chiral Stationary Phases (CSPs) is essential.[1]

Q3: What is a good starting point for developing an HPLC method for indole isomers?

A3: A robust starting point for separating indole analogs is to use a reversed-phase C18 column.[2] The mobile phase can consist of a mixture of acetonitrile and water, often with an acidic modifier like 0.1% formic acid or 0.1% trifluoroacetic acid, typically run in a gradient elution.[2]

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the HPLC separation of indole isomers.

Problem 1: Poor Resolution or Co-elution of Isomers

Q: My indole isomers are not separating well and are eluting very close together or as a single peak. What should I do?

A: Poor resolution is a common challenge when separating structurally similar isomers. Here are several strategies to improve separation:[2][3]

• Optimize Mobile Phase Composition:

  • Adjust Organic Modifier: Small changes in the percentage of the organic solvent (e.g., acetonitrile, methanol) can significantly impact selectivity. Try a shallower gradient or isocratic elution with a lower organic content.[2]

  • Modify pH: The pH of the mobile phase affects the ionization state of ionizable indole compounds. Adjusting the pH can alter retention times and improve separation. For basic compounds, a pH of ≤2.5 is a good starting point.[2]

  • Use Additives: Introducing additives or ion-pairing reagents to the mobile phase can enhance separation.[4]

• Change the Stationary Phase: If mobile phase optimization is insufficient, try a column with a different selectivity. A phenyl-hexyl column, for instance, can offer unique selectivity for aromatic compounds like indoles due to π-π interactions.[2]

• Adjust Chromatographic Conditions:

  • Lower the Temperature: Running the separation at a lower temperature can sometimes enhance resolution between isomers.[2]

  • Reduce the Flow Rate: A lower flow rate increases the time analytes spend in the column, which can improve resolution, though it will extend the run time.[2]

Problem 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Q: My peaks are tailing or splitting. What is the cause and how can I fix it?

A: Poor peak shape can be caused by several factors, from secondary interactions on the column to issues with the sample solvent.

• Peak Tailing: This is often caused by secondary interactions between basic analytes and acidic silanol groups on the silica-based stationary phase.[1][3]

  • Solution 1: Use a Mobile Phase Modifier: Add a basic modifier, such as triethylamine (TEA), to the mobile phase to mask the active silanol groups.[1][2]

  • Solution 2: Adjust pH: Lowering the mobile phase pH (e.g., 2-3 units below the analyte's pKa) ensures the analyte is in a single ionic form.[2]

  • Solution 3: Use an End-Capped Column: Employ a column that has been "end-capped" to reduce the number of free silanol groups.[3]

• Peak Splitting: This can indicate a problem with the column or the injection process.[1][5]

  • Solution 1: Check for Column Voids: A void at the head of the column can disrupt the sample band. Using a guard column can help protect the analytical column.[1]

  • Solution 2: Sample Solvent Mismatch: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.[6]

  • Solution 3: Column Contamination: A contaminated frit or column can lead to split peaks.[1] Try flushing the column with a strong solvent.[7]

Problem 3: Shifting Retention Times

Q: The retention times for my peaks are inconsistent between runs. What could be the problem?

A: Retention time variability can compromise the reliability of your results. The issue often lies with the mobile phase or the pump.[8][9]

• Possible Cause 1: Mobile Phase Issues

  • Inconsistent Composition: Ensure the mobile phase is prepared accurately and consistently. If using an automated mixer, verify its performance.[10] Keep solvent bottles covered to prevent evaporation.[1]

  • Lack of Equilibration: The column must be properly equilibrated with the mobile phase before injection. Increase the equilibration time to at least 10 column volumes.[1]

  • Degassing: Air bubbles in the mobile phase can cause pressure fluctuations and retention time shifts. Degas the mobile phase thoroughly.[6][11]

• Possible Cause 2: Pump and Hardware Issues

  • Leaks: Check for leaks in the pump, fittings, or seals, which can lead to erratic flow rates.[8]

  • Pump Malfunction: Worn pump seals or faulty check valves can cause inconsistent flow.[6]

• Possible Cause 3: Temperature Fluctuations

  • Unstable Temperature: Changes in column temperature will affect retention times. Use a column oven to maintain a stable temperature.[8][11]

Problem 4: Baseline Issues (Noise, Drift)

Q: I'm observing a noisy or drifting baseline in my chromatogram. How can I resolve this?

A: Baseline problems can obscure small peaks and affect integration accuracy.

• Baseline Noise:

  • Air Bubbles: Air bubbles in the detector cell are a common cause of noise. Purge the system to remove them and ensure the mobile phase is degassed.[9][11]

  • Contamination: A contaminated mobile phase, column, or detector cell can lead to a noisy baseline.[11] Use high-purity solvents and filter the mobile phase.[3]

  • Detector Lamp Instability: An aging detector lamp can also cause noise.[11]

• Baseline Drift:

  • Temperature Fluctuations: Unstable temperatures in the column or detector can cause the baseline to drift.[11]

  • Column Bleed: The stationary phase degrading and eluting from the column can cause drift, especially in gradient elution.[11]

  • Mobile Phase Contamination: Impurities accumulating on the column and eluting during a gradient can cause the baseline to rise.[6]

Experimental Protocols & Data

Example HPLC Method for Indole Compounds

This section provides a general methodology for the separation of various indole compounds based on common practices found in the literature.

1. Sample Preparation:

• For liquid samples like bacterial culture supernatants, a simple clean-up step involving centrifugal filtration can be used.[12][13]

• For more complex matrices, a solid-phase extraction (SPE) with a C18 cartridge may be necessary for pre-concentration and purification.[14]

2. Chromatographic Conditions: The following table summarizes typical starting conditions for the reversed-phase HPLC separation of indole isomers.

Parameter	Typical Value / Condition	Notes
Column	C18 or C8 (e.g., 250 mm x 4.6 mm, 5 µm)	C18 is a common first choice. Phenyl-hexyl columns can offer alternative selectivity.[2]
Mobile Phase A	Water with 0.1% Formic Acid or Acetic Acid	Acidic modifier improves peak shape for many indole compounds.[2][3][14]
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid	Acetonitrile is a common organic modifier.[2][13]
Elution Mode	Gradient Elution	A gradient is often required to separate a mixture of indoles with varying polarities.[12][13][15]
Flow Rate	1.0 mL/min	Can be reduced to improve resolution.[2][13]
Column Temp.	35 °C	Temperature control is crucial for reproducible retention times.[1][16]
Injection Vol.	10 - 20 µL	Can be reduced if peak fronting or overload is observed.[1][2]
Detection	UV (280 nm) or Fluorescence (Ex: 280 nm, Em: 350 nm)	Fluorescence detection is highly sensitive and selective for indoles.[12][13]

Quantitative Data Summary

The following table presents detection limits for various indole compounds from a published RP-HPLC method with fluorimetric detection.

Compound	Limit of Detection (LOD) (µg/mL)
Indole-3-acetic acid (IAA)	< 0.015
Indole-3-acetamide (IAM)	< 0.015
Indole-3-acetonitrile (IAN)	< 0.015
Indole-3-ethanol (TOL)	< 0.015
Indole-3-lactic acid (ILA)	< 0.015
Tryptamine (TAM)	< 0.015
Tryptophan (Trp)	< 0.015
(Data synthesized from a study on RP-HPLC determination of indolic compounds.[12][13])

Visualizations

HPLC Troubleshooting Workflow

The following diagram outlines a systematic approach to diagnosing and resolving common HPLC issues.

A systematic workflow for troubleshooting common HPLC problems.

Factors Affecting Indole Isomer Separation

This diagram illustrates the key parameters that can be adjusted to optimize the separation of indole isomers in HPLC.

Key experimental factors influencing HPLC separation of indole isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mastelf.com [mastelf.com]
• 6. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 7. labcompare.com [labcompare.com]
• 8. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 9. aelabgroup.com [aelabgroup.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. medikamenterqs.com [medikamenterqs.com]
• 12. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. A Novel Selective and Sensitive HPLC-ESI-Tandem MS/MS Method for Indole Structure-Retaining Metabolites of Tryptophan: Application in Beverages | MDPI [mdpi.com]
• 16. Optimized High-Performance Liquid Chromatography Method for Determining Nine Cytokinins, Indole-3-acetic Acid and Abscisic Acid [mdpi.com]

Technical Support Center: Interpreting Complex NMR Spectra of Substituted Indoles

Welcome to the technical support center for the NMR analysis of substituted indoles. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the structural elucidation of indole derivatives.

Frequently Asked Questions & Troubleshooting Guides

This section addresses specific issues you might encounter during the interpretation of your NMR spectra.

Issue 1: Severe Signal Overlap in the Aromatic Region

Q: My ¹H NMR spectrum shows a complex, overcrowded multiplet in the aromatic region (typically 6.5-8.0 ppm), making it impossible to assign individual protons. How can I resolve these signals?

A: Signal overlap in the aromatic region is a frequent challenge when analyzing substituted indoles.[1] Several strategies can be employed to resolve these signals:

• Optimize Solvent Conditions: The chemical shifts of indole protons can be solvent-dependent.[2] Acquiring spectra in different deuterated solvents (e.g., benzene-d₆, acetone-d₆, or DMSO-d₆) can alter the chemical shifts of specific protons, potentially resolving the overlap.[1][3]

• Higher Magnetic Field: If accessible, re-running the spectrum on a higher field NMR spectrometer will increase chemical shift dispersion, often leading to better signal separation.[1]

• Utilize 2D NMR Spectroscopy: Two-dimensional NMR is the most powerful tool for resolving overlapped signals.

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) coupling networks.[1] By identifying which protons are coupled, you can trace the connectivity within the benzene and pyrrole rings, even if their 1D signals are crowded.[4][5]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to their attached carbons.[1][6] Since ¹³C spectra have a much wider chemical shift range, you can use the carbon dimension to resolve proton signals that overlap in the ¹H dimension.[1][7]

  • HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons over two to three bonds, helping to piece together the molecular skeleton and unambiguously assign protons and quaternary carbons.[8]

Issue 2: Ambiguous Substituent Position on the Benzene Ring

Q: I've synthesized a mono-substituted indole, but the 1D ¹H NMR is not sufficient to definitively determine if the substituent is at the C4, C5, C6, or C7 position. How can I distinguish between these positional isomers?

A: Distinguishing positional isomers is a critical task where NMR spectroscopy excels.[9][10] Here’s a systematic approach:

• Analyze ¹H NMR Splitting Patterns and Coupling Constants: The coupling constants (J-values) between aromatic protons are highly informative.[9]

  • Ortho-coupling (³J): Between adjacent protons (e.g., H4-H5, H5-H6, H6-H7). Typically the largest, in the range of 6-10 Hz.[9]

  • Meta-coupling (⁴J): Between protons separated by two carbons (e.g., H4-H6, H5-H7). This coupling is smaller, usually 1-3 Hz.

  • Para-coupling (⁵J): Between protons opposite each other (e.g., H4-H7). This is the smallest and often not resolved (0-1 Hz). By carefully analyzing the multiplicities (e.g., doublet, triplet, doublet of doublets) and measuring the J-values, you can often deduce the substitution pattern. For example, a 4-substituted indole will show a characteristic doublet for H7, a triplet for H6, and a doublet for H5.

• Utilize NOESY/ROESY for Spatial Correlations:

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment detects protons that are close in space (< 5 Å), irrespective of through-bond coupling.[11][12] For a 4-substituted indole, a clear NOE should be observed between the substituent (if it has protons) and the H5 proton, as well as the NH proton (H1). For a 7-substituted indole, an NOE would be expected between the substituent's protons and the H6 proton.

• Leverage Long-Range ¹H-¹³C Correlations (HMBC):

  • The HMBC experiment is definitive for assigning substitution patterns. For instance, the NH proton (H1) will show a ³J correlation to C7a and C3a. The H2 proton will show correlations to C3 and C3a. By systematically mapping these long-range correlations, the position of a substituent can be unequivocally determined by observing which expected correlations are absent or which new correlations appear from the substituent.

Issue 3: Broad or Disappearing N-H Proton Signal

Q: The signal for my N-H proton is very broad, or in some cases, not visible at all. How can I confirm its presence and chemical shift?

A: The indole N-H proton is exchangeable and its appearance in the spectrum is highly dependent on solvent, temperature, and concentration.[13]

• Broadening due to Chemical Exchange: The N-H proton can undergo rapid chemical exchange with residual water or other exchangeable protons in the sample, leading to a broad signal.[13] In some protic solvents like methanol-d₄, the exchange is so fast that the N-H signal merges with the solvent's residual OH peak and may not be individually observable.[13]

• Confirmation with D₂O Exchange: To confirm the identity of an N-H peak, add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the ¹H spectrum. The exchangeable N-H proton will be replaced by deuterium, causing its signal to disappear from the spectrum.[3]

• Quadrupolar Broadening: The ¹⁴N nucleus has a quadrupole moment which can cause broadening of the attached N-H proton signal.

• Troubleshooting Steps:

  • Use an aprotic solvent: Solvents like DMSO-d₆ are excellent for observing N-H protons as they form hydrogen bonds, slowing down exchange and resulting in sharper signals, often at a downfield chemical shift (δ > 10 ppm).[13]

  • Lower the temperature: Cooling the sample can slow the rate of chemical exchange, leading to a sharper N-H signal.

  • Check concentration: High concentrations can sometimes lead to broader signals due to intermolecular interactions.

Data Presentation: Typical NMR Chemical Shifts

The chemical shifts in substituted indoles are influenced by the electronic properties (electron-donating or electron-withdrawing) and the position of the substituents.[14][15][16][17] Electron-donating groups (EDGs) like -OCH₃ or -NH₂ tend to shield protons and carbons, shifting their signals upfield (to lower ppm values), particularly at the ortho and para positions relative to the substituent.[16][18] Conversely, electron-withdrawing groups (EWGs) like -NO₂ or -CN deshield the nuclei, causing a downfield shift (to higher ppm values).[15][16][18]

Table 1: Typical ¹H NMR Chemical Shift Ranges for the Indole Ring System (Note: Values are approximate and can vary significantly based on solvent and substituents.)

Proton Position	Typical Chemical Shift (δ, ppm)	Multiplicity (in unsubstituted indole)	Typical Coupling Constants (Hz)
H1 (N-H)	8.0 - 12.0 (often broad)	br s	-
H2	7.0 - 7.5	t	J₂,₃ ≈ 2.5-3.1, J₁,₂ ≈ 2.0-2.5
H3	6.4 - 6.8	t	J₂,₃ ≈ 2.5-3.1, J₁,₃ ≈ 2.5-2.8
H4	7.4 - 7.8	d	J₄,₅ ≈ 7.8-8.2
H5	7.0 - 7.3	t	J₄,₅ ≈ 7.8-8.2, J₅,₆ ≈ 7.0-7.5
H6	7.0 - 7.3	t	J₅,₆ ≈ 7.0-7.5, J₆,₇ ≈ 7.8-8.2
H7	7.5 - 7.9	d	J₆,₇ ≈ 7.8-8.2

Table 2: Typical ¹³C NMR Chemical Shift Ranges for the Indole Ring System (Note: Values are for a proton-decoupled spectrum.)

Carbon Position	Typical Chemical Shift (δ, ppm)
C2	120 - 125
C3	100 - 105
C3a	127 - 130
C4	118 - 122
C5	120 - 124
C6	120 - 124
C7	110 - 115
C7a	135 - 138

Experimental Protocols

Detailed methodologies for key 2D NMR experiments are provided below. These are general guidelines; specific parameters should be optimized for your sample and spectrometer.

Protocol 1: COSY (¹H-¹H Correlation Spectroscopy)

• Objective: To identify protons that are spin-coupled to each other, revealing the connectivity of proton networks.

• Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the indole derivative in 0.5-0.6 mL of a suitable deuterated solvent.

  • Setup: Load a standard gradient-selected COSY pulse sequence (e.g., cosygpqf on Bruker systems).[19]

  • Acquisition Parameters:

    • Acquire a standard 1D ¹H spectrum to determine the spectral width (sw).

    • Set the number of scans (ns) per increment, typically 2 to 8.

    • Set the number of increments in the indirect dimension (td in F1) to at least 256 for adequate resolution.

  • Processing:

    • Apply a sine-bell or squared sine-bell window function.

    • Perform a two-dimensional Fourier transform (xfb).

    • The resulting spectrum can be symmetrized for clearer visualization.[20]

• Interpretation: Cross-peaks appear between signals of coupled protons. Symmetrical cross-peaks off the diagonal indicate a J-coupling interaction.[5]

Protocol 2: HSQC (Heteronuclear Single Quantum Coherence)

• Objective: To correlate protons with their directly attached carbons (one-bond ¹H-¹³C correlation).

• Methodology:

  • Sample Preparation: As per COSY protocol. A slightly higher concentration may be beneficial.

  • Setup: Load a standard gradient-selected, phase-sensitive HSQC pulse sequence with multiplicity editing (e.g., hsqcedetgpsisp on Bruker systems), which can distinguish CH/CH₃ from CH₂ signals by their phase.[6][21]

  • Acquisition Parameters:

    • Set the ¹H spectral width based on the 1D spectrum.

    • Set the ¹³C spectral width to cover the expected range (e.g., 0-160 ppm).

    • Set the one-bond coupling constant (¹J_CH) to an average value of 145 Hz.

    • Set the number of scans (ns) to 2-8 per increment.

  • Processing:

    • Apply a squared sine-bell window function in both dimensions.

    • Perform a 2D Fourier transform.

    • Carefully phase the spectrum in both dimensions.

• Interpretation: Each cross-peak represents a proton bonded to a carbon. This is extremely useful for assigning carbon signals and for resolving overlapping proton signals using the wider dispersion of the carbon spectrum.[7]

Protocol 3: HMBC (Heteronuclear Multiple Bond Correlation)

• Objective: To identify long-range correlations (typically 2-3 bonds) between protons and carbons.

• Methodology:

  • Sample Preparation: As per HSQC protocol.

  • Setup: Load a standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker systems).[22][23]

  • Acquisition Parameters:

    • Set ¹H and ¹³C spectral widths as in the HSQC experiment.

    • The key parameter is the long-range coupling constant (ⁿJ_CH), which is typically optimized for a value between 8-10 Hz to observe both ²J and ³J correlations.

    • Set the number of scans (ns) to 4-16 per increment, as HMBC is less sensitive than HSQC.[8]

    • A longer relaxation delay (1.5-2.0 s) is recommended.

  • Processing: HMBC spectra are typically processed in magnitude mode, which does not require phasing.[1] Apply a sine-bell window function and perform a 2D Fourier transform.

• Interpretation: Cross-peaks indicate correlations between protons and carbons separated by multiple bonds. This experiment is crucial for connecting spin systems and identifying quaternary carbons.[8]

Protocol 4: NOESY (Nuclear Overhauser Effect Spectroscopy)

• Objective: To identify protons that are close to each other in space (through-space correlation), providing information on stereochemistry and 3D structure.

• Methodology:

  • Sample Preparation: Ensure the sample is pure and free of paramagnetic impurities (e.g., dissolved oxygen), which can quench the NOE effect. Degassing the sample can be beneficial.

  • Setup: Load a standard phase-sensitive gradient-selected NOESY pulse sequence (e.g., noesygpph on Bruker systems).[24]

  • Acquisition Parameters:

    • The most critical parameter is the mixing time (d8 or t_mix). For small to medium-sized molecules like most substituted indoles, a mixing time of 500-800 ms is a good starting point.[25]

    • Set the number of scans (ns) to 16 or higher to achieve good signal-to-noise for the typically weak NOE cross-peaks.[26]

  • Processing: Process the data similarly to a phase-sensitive COSY spectrum.

• Interpretation: Cross-peaks (which have an opposite phase to the diagonal peaks for small molecules) indicate that two protons are spatially proximate, typically within 5 Å.[11] This is invaluable for determining substitution patterns and relative stereochemistry.

Visualizations

Indole Numbering and Key NMR Correlations

The following diagram illustrates the standard IUPAC numbering for the indole ring system, which is fundamental for reporting chemical shifts and interpreting correlation spectra.

Caption: Standard IUPAC numbering of the indole heterocycle.

Systematic Workflow for NMR Analysis of a Substituted Indole

A logical workflow is essential for efficiently elucidating the structure of an unknown substituted indole from its NMR data.

References

• 1. benchchem.com [benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Troubleshooting [chem.rochester.edu]
• 4. emerypharma.com [emerypharma.com]
• 5. Settle in and get COSY! - NMR Blog — Nanalysis [nanalysis.com]
• 6. Heteronuclear Single-quantum Correlation (HSQC) NMR – Advances in Polymer Science [ncstate.pressbooks.pub]
• 7. Heteronuclear single quantum coherence spectroscopy - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. creative-biostructure.com [creative-biostructure.com]
• 11. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. ORGANIC SPECTROSCOPY INTERNATIONAL: Effect of electron donating and withdrawing groups on NMR [orgspectroscopyint.blogspot.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. youtube.com [youtube.com]
• 17. forums.studentdoctor.net [forums.studentdoctor.net]
• 18. Tuning the Electronic Transition Energy of Indole via Substitution: Application to Identify Tryptophan-Based Chromophores That Absorb and Emit Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chemistry.uoc.gr [chemistry.uoc.gr]
• 20. TUTORIAL: 2D COSY EXPERIMENT with PRESATURATION [imserc.northwestern.edu]
• 21. TUTORIAL: Phase-sensitive 2D HSQC EXPERIMENT [imserc.northwestern.edu]
• 22. Gradient Enhanced HMBC [nmr.chem.ucsb.edu]
• 23. TUTORIAL: 2D HMBC EXPERIMENT [imserc.northwestern.edu]
• 24. 2D NOESY Experiment [imserc.northwestern.edu]
• 25. 1D NOESY made easy | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 26. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]

Preventing degradation of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone during experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone during experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is changing color to a yellowish or brownish hue. What is causing this?

A1: A color change in your solution is a primary indicator of degradation, specifically oxidation. The 5-hydroxyindole moiety of the molecule is susceptible to oxidation, which can lead to the formation of colored quinone-like species and other polymeric byproducts. This process can be accelerated by several factors in your experimental setup.

Q2: What are the main factors that promote the degradation of this compound?

A2: The degradation of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is primarily driven by:

• Oxygen: Dissolved molecular oxygen in solvents is a key oxidizing agent.

• pH: Basic or alkaline conditions (high pH) can deprotonate the phenolic hydroxyl group, making the molecule more prone to oxidation.

• Light Exposure: UV and visible light can provide the energy needed to initiate and propagate oxidative reactions.[1][2]

• Temperature: Higher temperatures can increase the rate of chemical reactions, including degradation pathways.

• Metal Ions: Trace amounts of transition metal ions (e.g., Fe³⁺, Cu²⁺) in your buffers or reagents can act as catalysts for oxidation.[1]

Q3: How can I prevent the degradation of my compound during storage?

A3: For optimal stability, the compound should be stored as a solid in a tightly sealed container, protected from light, and at a low temperature (e.g., -20°C). If you need to store it in solution, use a deoxygenated solvent, aliquot it into small volumes to minimize freeze-thaw cycles, and store it at -80°C.

Q4: Are there any specific chemicals I can add to my solutions to prevent oxidation?

A4: Yes, adding antioxidants to your solutions can significantly inhibit oxidative degradation.[3] Common antioxidants used in laboratory settings include:

• Ascorbic acid (Vitamin C): A water-soluble antioxidant that can reduce reactive oxygen species.[3]

• Butylated hydroxytoluene (BHT): A lipid-soluble antioxidant suitable for organic solvents.

• Glutathione: A biologically relevant antioxidant.[3]

It is crucial to test the compatibility of the chosen antioxidant with your specific experimental system to ensure it does not interfere with your assays.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue	Potential Cause	Recommended Solution
Rapid color change of the solution upon dissolving the compound.	High concentration of dissolved oxygen in the solvent.	Use solvents that have been deoxygenated by sparging with an inert gas (e.g., argon or nitrogen) for at least 15-30 minutes before use.
Inconsistent results between experimental replicates.	Degradation of the compound in your stock or working solutions over the course of the experiment.	Prepare fresh solutions for each experiment. If using a stock solution, store it under an inert atmosphere and protected from light. Consider adding a compatible antioxidant.
Low yield or formation of multiple products in a reaction involving the compound.	Instability of the compound under the reaction conditions (e.g., high temperature, basic pH).	Optimize reaction conditions by lowering the temperature, using a buffer with a slightly acidic to neutral pH, and ensuring an inert atmosphere. Monitor reaction progress closely using techniques like TLC or LC-MS to identify the formation of byproducts.
Precipitate formation in the solution upon storage.	Formation of insoluble degradation products.	Filter the solution before use to remove any precipitates. Re-evaluate your storage conditions to minimize degradation.

Experimental Protocols

Protocol for Preparing a Stable Stock Solution

• Solvent Preparation:

  • Choose a suitable solvent in which the compound is highly soluble.

  • Deoxygenate the solvent by bubbling with argon or nitrogen gas for 15-30 minutes.

• Dissolving the Compound:

  • Weigh the desired amount of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone in a vial.

  • Add the deoxygenated solvent to the vial to achieve the desired concentration.

  • If necessary, briefly sonicate the vial to ensure complete dissolution.

• Adding Antioxidants (Optional but Recommended):

  • Prepare a concentrated stock solution of a suitable antioxidant (e.g., 1 M ascorbic acid in deoxygenated water).

  • Add the antioxidant to your compound's stock solution to a final concentration of 1-10 mM.

• Storage:

  • Aliquot the stock solution into small, single-use volumes in amber vials.

  • Flush the headspace of each vial with argon or nitrogen before sealing.

  • Store the aliquots at -80°C.

Protocol for Monitoring Compound Stability

This protocol can be used to determine the stability of the compound under your specific experimental conditions.

• Sample Preparation:

  • Prepare solutions of the compound under different conditions you wish to test (e.g., different buffers, pH levels, presence/absence of antioxidants).

• Initial Analysis (Time 0):

  • Immediately after preparation, analyze an aliquot of each solution using a suitable analytical method such as HPLC-UV or LC-MS to determine the initial concentration and purity of the compound.

• Incubation:

  • Incubate the remaining solutions under the desired experimental conditions (e.g., at room temperature, 37°C, or exposed to light).

• Time-Point Analysis:

  • At regular intervals (e.g., 1, 2, 4, 8, 24 hours), take an aliquot from each solution and analyze it using the same analytical method as in step 2.

• Data Analysis:

  • Calculate the percentage of the compound remaining at each time point relative to the initial concentration.

  • Plot the percentage of the compound remaining versus time to visualize the degradation kinetics.

Visualizations

Logical Workflow for Preventing Degradation

Caption: Workflow for minimizing degradation of the compound.

Potential Degradation Pathway

Caption: Generalized oxidative degradation pathway.

References

• 1. Natural Phenolic Compounds for the Control of Oxidation, Bacterial Spoilage, and Foodborne Pathogens in Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant - Wikipedia [en.wikipedia.org]

Enhancing the stability of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone for long-term studies

Welcome to the technical support center for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. This guide provides essential information, troubleshooting advice, and detailed protocols to help you enhance the stability of this compound for successful long-term studies. Please note that while specific stability data for this compound is limited in public literature, the guidance provided here is based on established principles for handling structurally related hydroxyindole and phenolic compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone?

A1: The primary factors contributing to the degradation of this compound are its phenolic hydroxyl group and the indole ring system. These structural features make it susceptible to:

• Oxidation: The 5-hydroxy group is prone to oxidation, which can be accelerated by exposure to oxygen (air), light, and elevated temperatures. This can lead to the formation of colored degradation products (quinones and polymeric materials).

• Light Sensitivity (Photosensitivity): Aromatic and phenolic compounds can be sensitive to light, particularly UV radiation, which can provide the energy to initiate degradation reactions.

• pH Instability: The stability of the phenolic group can be pH-dependent. In alkaline conditions, the phenoxide anion formed is often more susceptible to oxidation.

• Temperature: Higher temperatures increase the rate of all chemical reactions, including degradation pathways.[1][2]

Q2: What are the recommended storage conditions for the solid compound and solutions to ensure long-term stability?

A2: To maximize the shelf-life of both the solid compound and its solutions, we recommend implementing the following storage conditions, which are generally effective for phenolic compounds.[2][3]

Condition	Solid Compound	Solutions	Rationale
Temperature	Store at low temperatures, such as 2-8°C or -20°C.[2]	Store frozen at -20°C or -80°C for long-term use. For short-term use, refrigerate at 2-8°C.	Reduces the rate of chemical degradation.[4]
Light	Store in an amber or opaque vial.	Use amber glass vials or wrap containers in aluminum foil.	Prevents light-induced (photolytic) degradation.[2]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Degas solvents and overlay the solution with an inert gas before sealing.	Minimizes exposure to oxygen, thereby preventing oxidation.[1]
Solvent Choice	N/A	Use deoxygenated, high-purity solvents. Aprotic solvents may be preferable. Prepare solutions fresh when possible.	Solvent impurities can catalyze degradation. Oxygen in solvents is a primary oxidant.

Q3: My solution of the compound is changing color (e.g., turning yellow or brown). What does this indicate and what should I do?

A3: A color change is a common indicator of degradation, likely due to the oxidation of the 5-hydroxy group to form colored quinone-type species or polymers.

• Immediate Action: Stop using the solution for critical experiments as its concentration and purity are compromised.

• Troubleshooting:

  • Verify Storage: Confirm that the solution was stored with protection from light and air.

  • Prepare Fresh: Prepare a fresh solution using deoxygenated solvent and store it properly under an inert atmosphere.

  • Add Antioxidant: Consider adding a small amount of an antioxidant (e.g., ascorbic acid, BHT) to the solvent before dissolving the compound to inhibit oxidation.

  • Analytical Check: Analyze the discolored solution by HPLC or LC-MS to identify degradation products and confirm the identity of the main peak against a fresh standard.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue	Possible Cause(s)	Recommended Solution(s)
Loss of compound potency or activity over time.	Chemical degradation of the compound in your experimental medium (e.g., cell culture media, buffer).	• Perform a stability test of the compound in the specific medium under experimental conditions (e.g., 37°C, 5% CO₂). • Prepare stock solutions at a higher concentration in a stable solvent (e.g., DMSO) and dilute into the aqueous medium immediately before the experiment. • Reduce the duration of the experiment if possible.
Appearance of new peaks in HPLC chromatogram during a study.	The compound is degrading into one or more new chemical entities.	• Perform a forced degradation study (see protocol below) to intentionally generate and identify potential degradation products. This will help in tracking them during your main study. • Adjust storage conditions (lower temperature, protect from light/oxygen) to minimize the formation of these new peaks.[5]
Poor reproducibility between experiments.	Inconsistent purity or concentration of the compound due to ongoing degradation. Different rates of degradation between freshly prepared and older solutions.	• Always prepare a fresh solution of the compound for each experiment from a solid that has been stored properly. • If using a stock solution, validate its stability over the intended period of use by HPLC analysis. • Standardize solution preparation and handling procedures across all experiments.

Experimental Protocols

Protocol 1: Forced Degradation Study

This study is designed to identify potential degradation pathways and develop a stability-indicating analytical method.

Objective: To determine the susceptibility of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone to hydrolysis, oxidation, and photolysis.

Methodology:

• Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions: Expose the compound to the following conditions in separate, clearly labeled vials. Include a control sample stored at -20°C in the dark.

Condition	Procedure
Acid Hydrolysis	Mix 1 mL of stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.
Base Hydrolysis	Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.
Oxidation	Mix 1 mL of stock with 1 mL of 3% H₂O₂. Store at room temperature in the dark for 24 hours.
Thermal Stress	Store 2 mL of the stock solution at 60°C in the dark for 24 hours.
Photolytic Stress	Expose 2 mL of the stock solution to direct sunlight or a photostability chamber for 24 hours.

• Analysis: After the incubation period, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze by a suitable HPLC-UV method (see Protocol 2).

• Evaluation: Compare the chromatograms of the stressed samples to the control. Look for a decrease in the parent peak area and the appearance of new peaks (degradation products).

Protocol 2: General Purpose HPLC Method for Stability Analysis

Objective: To quantify the parent compound and separate it from potential degradation products. Note: This method may require optimization for your specific equipment and degradation products.

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., 4.6 mm x 150 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, return to 10% B and equilibrate.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection (UV)	Diode Array Detector (DAD) scanning from 200-400 nm. Monitor at an appropriate wavelength (e.g., λmax of the compound).
Injection Volume	10 µL

Visualizations

Caption: Potential degradation pathways for the target compound.

Caption: Workflow for conducting a comprehensive stability study.

Caption: A decision tree for troubleshooting compound instability.

References

• 1. mdpi.com [mdpi.com]
• 2. Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up the Synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation, particularly during scale-up efforts.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Fischer indole synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is resulting in a low yield. What are the common causes and how can I improve it?

A1: Low yields in the Fischer indole synthesis are a frequent issue, especially during scale-up.[1] Several factors can contribute to this problem. Here are the primary causes and troubleshooting steps:

• Poor Quality of Starting Materials: Ensure the (4-hydroxyphenyl)hydrazine and 1-(phenylamino)propan-2-one are of high purity. Impurities can lead to side reactions and inhibit the catalyst.

• Inappropriate Acid Catalyst: The choice and concentration of the acid catalyst are critical.[1] Both Brønsted acids (e.g., H₂SO₄, polyphosphoric acid) and Lewis acids (e.g., ZnCl₂, BF₃) can be used. The optimal catalyst often needs to be determined empirically for this specific substrate combination.

• Reaction Temperature and Time: The Fischer indole synthesis often requires elevated temperatures.[2] However, excessively high temperatures or prolonged reaction times can lead to the decomposition of starting materials, intermediates, or the final product. It is crucial to monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Inefficient Cyclization: The key[3][3]-sigmatropic rearrangement and subsequent cyclization can be inefficient.[1] Ensure the reaction is conducted under anhydrous conditions, as water can interfere with the acid catalyst and intermediates.

Q2: I am observing the formation of significant byproducts in my reaction mixture. How can I minimize them?

A2: The formation of byproducts is a common challenge in indole synthesis. With unsymmetrical ketones like 1-(phenylamino)propan-2-one, two regioisomeric indoles can be formed.[1] Additionally, side reactions due to harsh conditions can occur.

• Optimize Reaction Conditions: Modifying the acid catalyst or reaction temperature can improve regioselectivity.[1] Milder reaction conditions may reduce the formation of degradation products.

• Alternative Synthetic Routes: If byproduct formation remains a significant issue, consider exploring modern variations of indole synthesis, which can offer higher selectivity and yields under milder conditions.[3][4]

Q3: I am struggling with the purification of my crude 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, especially at a larger scale. What are the best techniques?

A3: Purification can be challenging due to the presence of starting materials, catalysts, and byproducts.[1]

• Column Chromatography: This is the most common and effective method for purifying indoles.[1] A silica gel column with a gradient elution system, typically using a mixture of a non-polar solvent (like hexanes or petroleum ether) and a polar solvent (like ethyl acetate), can effectively separate the desired product.

• Recrystallization: If the crude product is of reasonable purity, recrystallization can be an efficient method for obtaining highly pure material. Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures for your target compound.

• Workup Procedure: An effective aqueous workup is crucial to remove the acid catalyst and other water-soluble impurities before chromatographic purification. This typically involves neutralizing the reaction mixture and extracting the product into an organic solvent.

Experimental Protocols

General Procedure for Fischer Indole Synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

This protocol is a representative method and may require optimization for specific laboratory conditions and scale.

• Hydrazone Formation:

  • In a round-bottom flask, dissolve (4-hydroxyphenyl)hydrazine hydrochloride in ethanol.

  • Add a stoichiometric equivalent of a base (e.g., sodium acetate) to neutralize the hydrochloride.

  • To this solution, add 1-(phenylamino)propan-2-one dropwise at room temperature.

  • Stir the mixture for 1-2 hours. The formation of the hydrazone can be monitored by TLC.

  • Once the reaction is complete, the hydrazone can be isolated by filtration or used directly in the next step.

• Indolization (Cyclization):

  • To the crude hydrazone, add a suitable solvent (e.g., toluene, xylene, or glacial acetic acid).

  • Add the chosen acid catalyst (e.g., polyphosphoric acid, zinc chloride, or sulfuric acid) portion-wise, as the reaction can be exothermic.

  • Heat the reaction mixture to the optimal temperature (typically between 80-140°C) and monitor the progress by TLC.

  • The reaction time can vary from a few hours to overnight.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and carefully pour it into a beaker of ice water to quench the reaction.

  • Neutralize the acidic solution with a base (e.g., sodium bicarbonate or sodium hydroxide solution) until the pH is neutral.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation

Table 1: Troubleshooting Guide for Low Yield

Potential Cause	Recommended Action	Expected Outcome
Impure Starting Materials	Verify purity by NMR or other analytical techniques. Purify if necessary.	Improved reaction efficiency and reduced side products.
Suboptimal Acid Catalyst	Screen various Brønsted and Lewis acids (e.g., PPA, ZnCl₂, H₂SO₄).	Identification of a more effective catalyst for the specific substrates.
Inappropriate Temperature	Optimize the reaction temperature by running small-scale trials at different temperatures.	Increased yield and minimized decomposition.
Presence of Water	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere.	More efficient cyclization and higher product yield.

Table 2: Comparison of Reaction Conditions for Indole Synthesis

Parameter	Condition A (Harsh)	Condition B (Mild)	Typical Yield Range
Catalyst	Polyphosphoric Acid (PPA)	Zinc Chloride (ZnCl₂)	40-70%
Solvent	Xylene	Glacial Acetic Acid
Temperature	140°C	100°C
Reaction Time	2-4 hours	8-12 hours

Mandatory Visualization

Caption: Synthetic workflow for the target indole.

Caption: Troubleshooting flowchart for low yield issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in the synthesis of indoles and their applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Sustainable multicomponent indole synthesis with broad scope - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02060B [pubs.rsc.org]

Method refinement for consistent results in biological assays with indole compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals achieve consistent and reliable results in biological assays involving indole compounds.

Frequently Asked Questions (FAQs)

Q1: My indole compound is precipitating out of solution when I add it to my aqueous assay buffer. What should I do?

A1: Precipitation is a common issue due to the generally low aqueous solubility of many indole derivatives.[1][2] Here is a systematic approach to address this:

• Initial Solvent Choice: Begin by dissolving your compound in a minimal amount of a water-miscible organic solvent like DMSO.[1] Be mindful of the final solvent concentration in your assay, as high concentrations can be toxic to cells.

• Co-Solvent Systems: If a single solvent is insufficient or requires a toxic concentration, consider a co-solvent system.[1] This involves dissolving the compound in a primary organic solvent and then diluting it with a less toxic one before the final dilution in your aqueous medium.

• pH Modification: For indole compounds with ionizable groups, adjusting the pH of the solvent can significantly improve solubility.[3] The solubility of derivatives with an amine group, for instance, may be enhanced in acidic conditions (pH < 7).[1]

• Solubilizing Agents: The use of surfactants (e.g., Tween® 80) or cyclodextrins can help to increase the solubility of hydrophobic compounds in aqueous solutions.[3]

Q2: I am observing high variability in my cell-based assay results between experiments. What could be the cause?

A2: High variability can stem from several factors. Here are some key areas to investigate:

• Compound Stability: Ensure your indole compound is stable in the assay buffer and under your experimental conditions. Some indole derivatives can degrade over time, affecting their activity.[4] It is recommended to prepare fresh dilutions for each experiment from a concentrated stock solution.[5]

• Cell Health and Consistency: Use cells that are healthy, within a consistent passage number, and in the logarithmic growth phase.[5][6] Over-confluent or unhealthy cells can lead to unreliable results.[6]

• Assay Conditions: Maintain consistent incubator conditions such as temperature, CO2 levels, and humidity.[5][6] Also, ensure that incubation times for treatments and reagents are precise and uniform across experiments.[5][7]

• Pipetting and Technique: Inconsistent pipetting can introduce significant variability.[7] Calibrate your pipettes regularly and use proper techniques to ensure accurate and reproducible liquid handling.[5]

Q3: My indole compound seems to be interfering with my fluorescence-based assay. How can I troubleshoot this?

A3: Indole compounds can exhibit intrinsic fluorescence, which can interfere with fluorescence-based assays.[8][9][10] Here’s how to address this issue:

• Run a Compound-Only Control: To determine if your compound is autofluorescent at the excitation and emission wavelengths of your assay, run a control plate containing only the compound in the assay buffer.

• Spectral Scanning: If autofluorescence is detected, perform a spectral scan of your compound to identify its excitation and emission maxima. This will help you determine if there is spectral overlap with your assay's fluorophores.

• Use a Different Assay: If significant spectral overlap exists, consider using a non-fluorescence-based assay, such as a colorimetric or luminescent assay, to measure the same endpoint.

• Quenching Effects: Some indole derivatives can also act as quenchers in fluorescence resonance energy transfer (FRET)-based assays.[11] Be sure to run appropriate controls to test for this possibility.

Q4: I am not observing any biological activity with my indole compound. What are the possible reasons?

A4: A lack of biological activity can be due to several factors:[7]

• Compound Degradation: Verify the integrity of your compound. Improper storage or handling can lead to degradation.[7]

• Solubility Issues: Your compound may not be fully dissolved in the assay medium, leading to a lower effective concentration than intended.[2][3]

• Incorrect Concentration: The concentration range tested may be too low to elicit a biological response. Consider performing a wider dose-response study.

• Assay Suitability: The chosen assay may not be appropriate for detecting the specific biological activity of your compound. Ensure that the target of your compound is present and functional in your assay system.

Troubleshooting Guides

Issue 1: Poor Solubility of Indole Compounds

Low aqueous solubility is a frequent challenge when working with indole derivatives.[1] This can lead to compound precipitation, inaccurate concentration measurements, and inconsistent results.[2][12]

Troubleshooting Workflow:

Troubleshooting workflow for compound precipitation.

Issue 2: Inconsistent Results in Cell-Based Assays

Variability in cell-based assays can mask the true effects of your indole compound. Following a logical troubleshooting process can help identify and resolve the source of the inconsistency.

Logical Troubleshooting Diagram:

A logic diagram for troubleshooting inconsistent bioassay results.

Data Presentation

Table 1: Solubility of Indole Compounds in Common Solvents

Solvent	Typical Final Concentration in Bioassays	Suitability for Cell-Based Assays
DMSO	< 0.5%	Generally well-tolerated at low concentrations
Ethanol	< 1%	Can be used, but may have biological effects
Methanol	Not Recommended	Generally too toxic for live-cell assays
PEG 400	1-5%	Can be a useful co-solvent
PBS	N/A	Ideal, but many indoles have low solubility

This table provides general guidelines. The optimal solvent and concentration should be determined empirically for each compound and assay system.[1][3]

Table 2: Cytotoxicity of Selected Indole Derivatives

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Cell Line	Assay Type	IC50 (µM)
Indole-3-acetic acid	Caco-2	Cytotoxicity	0.52[13]
Indole-3-propionic acid	T47D	Cytotoxicity	2.02[13]
3-Acetylindole	Not specified	Not specified	Not specified
Indole-3-carbinol	Not specified	Not specified	Not specified
Evodiamine	MCF-7 (Breast Cancer)	MTT Assay	1.5[14]
Compound 3b (Phthalide-fused indoline)	HL-60	Antiproliferative	45.4[15]
Compound 3b (Phthalide-fused indoline)	HepG2	Antiproliferative	57.7[15]

IC50 values are highly dependent on the specific cell line and assay conditions.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of indole compounds on cell lines.[14][16]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[14][16]

• Compound Treatment: Prepare serial dilutions of the indole compound in complete cell culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO).[16]

• Incubation: Incubate the cells with the compound for a specified period (e.g., 48-72 hours).[16]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[14][16]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[14][16]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[16] The IC50 value can be calculated from the resulting dose-response curve.[14]

Experimental Workflow Diagram:

Workflow for a typical MTT cell viability assay.

Western Blotting for Signaling Pathway Analysis

This protocol is used to investigate the effect of an indole compound on the expression levels of proteins within a specific signaling pathway.[14]

Methodology:

• Cell Treatment: Treat cells with the indole compound at a desired concentration for a specified time.

• Protein Extraction: Lyse the cells using RIPA buffer to extract total protein.[14]

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.[14]

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer them to a PVDF membrane.[14]

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk and then incubate with primary antibodies against the target proteins overnight at 4°C.[14]

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[14]

Simplified PI3K/Akt Signaling Pathway:

Simplified PI3K/Akt signaling pathway often targeted by indole compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. EVALUATION OF INDOLE-BASED PROBES FOR HIGH-THROUGHPUT SCREENING OF DRUG BINDING TO HUMAN SERUM ALBUMIN: ANALYSIS BY HIGH-PERFORMANCE AFFINITY CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. biocompare.com [biocompare.com]
• 7. benchchem.com [benchchem.com]
• 8. The fluorescence of indoles and aniline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Tuning the Electronic Transition Energy of Indole via Substitution: Application to Identify Tryptophan-Based Chromophores That Absorb and Emit Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. <i>In-vitro</i> cytotoxicity of synthesized phthalide-fused indoles and indolines against HL-60 and HepG2 cells - Arabian Journal of Chemistry [arabjchem.org]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Mass Spectrometry of Hydroxy-Indoles

Welcome to the technical support center for the mass spectrometry analysis of hydroxy-indoles. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common artifacts and challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical challenges when analyzing hydroxy-indoles by mass spectrometry?

The most frequently encountered issues in the mass spectrometry of hydroxy-indoles include ion suppression from complex biological matrices, in-source oxidation leading to "ghost peaks," and in-source fragmentation of the parent molecule. These artifacts can lead to poor signal intensity, inaccurate quantification, and misidentification of analytes.

Q2: What causes ion suppression and how can I mitigate it?

Ion suppression is a matrix effect where co-eluting endogenous components from the sample (e.g., phospholipids, salts, proteins) compete with the analyte for ionization, thereby reducing the signal intensity of the hydroxy-indole.[1][2] Mitigation strategies include:

• Improved Sample Preparation: Employing more rigorous sample cleanup techniques can significantly reduce matrix effects.[1]

• Chromatographic Optimization: Adjusting the LC gradient can help separate the analyte of interest from interfering matrix components.[1][3]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar ion suppression, allowing for more accurate quantification.[1]

Q3: I am observing a peak at the m/z of a potential oxidized metabolite of my hydroxy-indole that I don't expect to be there. What could be the cause?

This is likely a "ghost peak" caused by in-source oxidation of your hydroxy-indole.[4][5] This artifact is common for aromatic compounds and occurs within the ion source of the mass spectrometer, primarily due to corona discharge.[4][5] The precursor compound is oxidized (+16 Da), making it appear as its mono-oxidized metabolite.[4][5] To confirm this, you can try to chromatographically separate the analyte from its potential in-vivo oxidation precursor.[4][5]

Q4: My precursor ion signal for the hydroxy-indole is very low, and I see fragments in my full scan MS. What is happening?

This phenomenon is likely due to in-source fragmentation (ISF), where the hydroxy-indole molecule fragments in the ion source before reaching the mass analyzer.[6][7] The hydroxyl group is a fragile moiety that can easily undergo neutral loss of water (H₂O).[7] This reduces the intensity of the intended precursor ion and can complicate analysis.[6][7] To address this, optimization of the ion source parameters, such as capillary voltage and temperature, is recommended to achieve softer ionization conditions.[6]

Q5: When should I consider derivatization for hydroxy-indole analysis?

Derivatization is a chemical modification of the analyte that can be beneficial in several scenarios.[8] For hydroxy-indoles, it can be used to:

• Enhance sensitivity and ionization efficiency: By adding a readily ionizable group.[9][10]

• Improve chromatographic properties: By altering the polarity of the molecule for better separation.

• Increase stability: By protecting reactive groups like the hydroxyl and indole nitrogen from degradation or unwanted reactions.[11]

• Mitigate in-source reactions: By modifying the functional groups prone to in-source fragmentation or oxidation.

Troubleshooting Guides

Issue 1: Low Signal Intensity or High Variability in Biological Samples

This is often a result of ion suppression. Follow this troubleshooting workflow to diagnose and resolve the issue.

Troubleshooting Ion Suppression

Issue 2: Suspected In-Source Oxidation (Ghost Peak)

The appearance of a peak with an m/z corresponding to your analyte +16 Da can be an artifact of in-source oxidation.

In-Source Oxidation Mechanism

Data & Protocols

Quantitative Impact of Sample Preparation on Ion Suppression

The choice of sample preparation method can have a significant impact on the degree of ion suppression. While data for all hydroxy-indoles is extensive, the following table, using data for the closely related 5-hydroxyindoleacetic acid (5-HIAA), illustrates the relative effectiveness of different techniques in reducing matrix effects.

Sample Preparation Method	Analyte Concentration	Average Matrix Suppression (%)	Reference
Protein Precipitation	Low (50 nmol/L)	10%	[1]
Protein Precipitation	High (µmol/L range)	~25-50%	[12]
Liquid-Liquid Extraction	Not specified	Generally lower than PPT	[1]
Solid-Phase Extraction	Not specified	< 2%	[1]

Experimental Protocols

Protocol 1: Protein Precipitation (PPT)

This is a simple and fast method, but it may not be sufficient for removing all interfering matrix components.[1]

• To 100 µL of plasma or serum sample, add 300 µL of ice-cold acetonitrile containing the internal standard.

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial or 96-well plate for LC-MS/MS analysis.[1]

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a highly selective method that provides cleaner extracts compared to PPT.[1] The following is a general protocol using a C18 cartridge.

• Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol, followed by 1 mL of water through it. Ensure the sorbent does not go dry.[1]

• Loading: Load the pre-treated sample (e.g., diluted plasma) onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.[1]

• Elution: Elute the hydroxy-indole from the cartridge with 1 mL of methanol or acetonitrile.[1]

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for injection.[1]

General Experimental Workflow for Hydroxy-Indole Analysis

A systematic approach from sample collection to data analysis is crucial for reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. Practical LC-MS/MS Method for 5-Hydroxyindoleacetic Acid in Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ghost Peaks of Aromatic Metabolites Induced by Corona Discharge Artifacts in LC‐ESI‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. Quantitative Profiling of Platelet-Rich Plasma Indole Markers by Direct-Matrix Derivatization Combined with LC-MS/MS in Patients with Neuroendocrine Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. files01.core.ac.uk [files01.core.ac.uk]

Reference Data & Comparative Studies

Confirming the Structure of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone: A 2D NMR Perspective

For Researchers, Scientists, and Drug Development Professionals

The unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research and drug development. For novel heterocyclic compounds such as 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a multi-faceted analytical approach is crucial. While techniques like 1D NMR, Mass Spectrometry, and IR Spectroscopy provide essential pieces of the puzzle, 2D Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to reveal the intricate network of atomic connections, thereby providing definitive structural confirmation.

This guide compares the utility of 2D NMR in the structural elucidation of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone against other analytical methods, supported by illustrative data and detailed experimental protocols. Although specific experimental 2D NMR data for this exact molecule is not publicly available, this guide presents a realistic, data-driven illustration based on established principles for analogous indole derivatives.[1][2][3]

Data Presentation: Unraveling the Connectivity

A complete assignment of proton (¹H) and carbon (¹³C) chemical shifts is the foundation of structural confirmation. The following table presents a plausible set of ¹H and ¹³C NMR data for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, based on known values for similar indole structures.

Table 1: Hypothetical ¹H and ¹³C NMR Data for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Atom Number	¹H Chemical Shift (ppm)	Multiplicity	Integration	¹³C Chemical Shift (ppm)
2-CH₃	2.50	s	3H	13.5
3-C=O-CH₃	2.65	s	3H	31.0
4-H	7.90	d	1H	115.0
6-H	6.90	dd	1H	112.0
7-H	7.10	d	1H	110.0
Phenyl-H (ortho)	7.45	d	2H	129.0
Phenyl-H (meta)	7.55	t	2H	130.0
Phenyl-H (para)	7.40	t	1H	128.0
5-OH	9.50	s	1H	-
2-C	-	-	-	140.0
3-C	-	-	-	118.0
3a-C	-	-	-	132.0
5-C	-	-	-	155.0
7a-C	-	-	-	136.0
Phenyl-C (ipso)	-	-	-	138.0
3-C=O	-	-	-	195.0

Interpreting 2D NMR Correlations:

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. For the target molecule, we would expect to see correlations between the aromatic protons on the indole ring (H-4, H-6, H-7) and between the protons on the N-phenyl group.[4][5]

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates directly bonded protons and carbons. It would definitively link each proton signal in Table 1 to its corresponding carbon signal. For example, the proton at 7.90 ppm would show a cross-peak with the carbon at 115.0 ppm, confirming its assignment to the C-4 position.[4][6]

• HMBC (Heteronuclear Multiple Bond Correlation): This is often the most informative experiment for piecing together the molecular skeleton, as it shows correlations between protons and carbons that are two or three bonds away. Key expected HMBC correlations for confirming the structure of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone would include:

  • The protons of the 2-CH₃ group (2.50 ppm) to the C-2 (140.0 ppm) and C-3 (118.0 ppm) carbons of the indole ring.

  • The protons of the acetyl-CH₃ group (2.65 ppm) to the acetyl carbonyl carbon (195.0 ppm) and the C-3 of the indole ring (118.0 ppm).

  • The H-4 proton (7.90 ppm) to the C-3 (118.0 ppm), C-5 (155.0 ppm), and C-7a (136.0 ppm) carbons.

  • The ortho protons of the N-phenyl group (7.45 ppm) to the C-2 of the indole ring (140.0 ppm).

Experimental Protocols

The following provides a generalized experimental procedure for acquiring 2D NMR data for a small organic molecule like 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.[7]

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is critical for sample solubility and to avoid signal overlap with the analyte.

2. 1D NMR Acquisition:

• Acquire standard one-dimensional ¹H and ¹³C{¹H} NMR spectra to determine the chemical shift ranges and appropriate spectral widths for the 2D experiments.

3. 2D NMR Acquisition:

• COSY: A standard gradient-selected COSY (gs-COSY) experiment is typically performed. Key parameters include a spectral width covering all proton signals, a sufficient number of increments in the indirect dimension (e.g., 256-512), and an appropriate number of scans per increment to achieve adequate signal-to-noise.

• HSQC: A gradient-selected, multiplicity-edited HSQC experiment is often used to distinguish between CH/CH₃ and CH₂ signals. The spectral widths in both the ¹H and ¹³C dimensions should be set to encompass all relevant signals.

• HMBC: A gradient-selected HMBC experiment is acquired. The long-range coupling delay (typically optimized for a J-coupling of 8-10 Hz) is a critical parameter to set for observing two- and three-bond correlations.

4. Data Processing and Analysis:

• The acquired 2D data is processed using appropriate software (e.g., MestReNova, TopSpin). This involves Fourier transformation in both dimensions, phase correction, and baseline correction. The resulting 2D spectra are then analyzed to identify cross-peaks and establish the connectivity of the molecule.

Workflow for 2D NMR-based structural elucidation.

Comparison with Alternative Methods

While other analytical techniques are indispensable in chemical analysis, 2D NMR offers unique advantages for complete and unambiguous structure determination.

Table 2: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
2D NMR (COSY, HSQC, HMBC)	Detailed through-bond connectivity of the entire molecule.	Provides unambiguous assignment of all atoms in the molecular skeleton.	Requires a relatively larger amount of pure sample; can be time-consuming.
1D NMR (¹H, ¹³C)	Information about the chemical environment and number of different types of protons and carbons.	Relatively fast and requires less sample than 2D NMR.	Signal overlap in complex molecules can make unambiguous assignment difficult or impossible.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity, requires very small amounts of sample.	Does not provide direct information on the connectivity of atoms; isomers can be difficult to distinguish.
Infrared (IR) Spectroscopy	Presence of specific functional groups (e.g., C=O, O-H, N-H).	Fast and non-destructive.	Provides limited information about the overall molecular structure.

In the context of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, while 1D NMR could suggest the presence of the indole core, a phenyl group, a methyl group, and an acetyl group, it would be challenging to definitively establish their points of attachment. For instance, the exact position of the acetyl group on the indole ring (position 3) and the phenyl group on the indole nitrogen (position 1) are best confirmed by the long-range correlations observed in an HMBC spectrum. Similarly, while mass spectrometry would confirm the molecular formula, it would not differentiate between various isomers.

Conclusion

For the definitive structural confirmation of complex organic molecules like 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, 2D NMR spectroscopy is an unparalleled tool. By providing a detailed roadmap of the atomic connectivity through experiments like COSY, HSQC, and HMBC, it allows researchers to move beyond speculation and establish the exact molecular architecture with a high degree of confidence. While other techniques provide complementary and valuable data, the comprehensive structural information gleaned from 2D NMR is essential for advancing research and ensuring the integrity of chemical and pharmaceutical development.

References

• 1. scienceopen.com [scienceopen.com]
• 2. m.youtube.com [m.youtube.com]
• 3. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 4. Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. emerypharma.com [emerypharma.com]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]

Comparative analysis of the biological activity of different indole derivatives

For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous natural products and synthetic compounds with a wide spectrum of biological activities.[1][2] This guide provides a comparative analysis of the biological activity of various indole derivatives, with a focus on their anticancer, anti-inflammatory, and antimicrobial properties. The information is supported by quantitative experimental data, detailed methodologies for key assays, and visualizations of relevant biological pathways and workflows to aid in research and drug development efforts.

Data Presentation: A Comparative Overview

The biological activity of indole derivatives is highly dependent on the nature and position of substituents on the indole ring. Below is a summary of the quantitative data for different classes of indole derivatives, showcasing their potency in various biological assays.

Anticancer Activity of Indole Derivatives

The anticancer potential of indole derivatives has been extensively studied, with many compounds demonstrating potent activity against a range of cancer cell lines. A significant mechanism of action for many anticancer indole compounds is the inhibition of tubulin polymerization, which disrupts microtubule dynamics and leads to cell cycle arrest and apoptosis.[3][4]

Table 1: Comparative Anticancer Activity (IC50) of Indole Derivatives as Tubulin Polymerization Inhibitors

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Indole-Based TMP Analogue (1k)	MCF-7 (Breast)	0.0045	[3]
Indole Derivative (5f)	A549 (Lung)	0.11	[3]
HCT116 (Colon)	0.14	[3]
MCF-7 (Breast)	0.12	[3]
K562 (Leukemia)	1.4	[3]
Indole Derivative (5m)	A549 (Lung)	0.15	[3]
HCT116 (Colon)	0.18	[3]
MCF-7 (Breast)	0.13	[3]
K562 (Leukemia)	1.2	[3]
3-amino-1H-7-azaindole derivative (25)	HeLa (Cervical)	3.7	[5]
HepG2 (Liver)	8.0	[5]
MCF-7 (Breast)	19.9	[5]
28-indole-betulin derivative (EB355A)	MCF-7 (Breast)	67	[6]
A375 (Melanoma)	132	[6]
DLD-1 (Colon)	155	[6]

Anti-inflammatory Activity of Indole Derivatives

Indole derivatives have shown significant promise as anti-inflammatory agents, often through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase-2 (COX-2).[7][8] The carrageenan-induced paw edema model in rats is a standard in vivo assay to evaluate the anti-inflammatory potential of novel compounds.[9][10]

Table 2: Comparative Anti-inflammatory Activity of Indole Derivatives in Carrageenan-Induced Paw Edema in Rats

Compound ID	Dose (mg/kg)	Time (hours)	% Inhibition of Edema	Reference
N-salicyloyltryptamine (NST)	100	-	Significant decrease in leukocyte migration	[11]
200	-	Significant decrease in leukocyte migration	[11]
Indomethacin (Standard)	10	-	Marked reduction in total proteins	[11]
Benzenesulfonamide Derivative (1)	200	4	96.31	[12]
Benzenesulfonamide Derivative (2)	200	4	72.08	[12]
Benzenesulfonamide Derivative (3)	200	4	99.69	[12]
Indomethacin (Standard)	10	4	57.66	[12]
Asparacosin A	20	5	Significant	[13]
40	5	Significant	[13]
Celecoxib (Standard)	50	5	Significant	[13]

Antimicrobial Activity of Indole Derivatives

The versatile indole scaffold has also been explored for the development of novel antimicrobial agents. The minimum inhibitory concentration (MIC) is a key parameter used to quantify the potency of an antimicrobial compound.

Table 3: Comparative Antimicrobial Activity (MIC) of Indole Derivatives

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference
Indolenine-substituted pyrazole derivative	Staphylococcus aureus (MSSA)	50	[14]
Staphylococcus aureus (MRSA)	25	[14]
Indole-thiadiazole (2c)	Staphylococcus aureus (MRSA)	3.125	[15]
Indole-triazole (3d)	Staphylococcus aureus (MRSA)	6.25	[15]
Ciprofloxacin (Standard)	Staphylococcus aureus (MRSA)	>3.125	[15]
Indole-steroid derivative (19)	Staphylococcus aureus	-	Inhibited growth

Experimental Protocols

Detailed and standardized experimental protocols are critical for the reproducibility and comparison of biological activity data.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Indole derivative stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of the indole derivatives in complete medium.

• Remove the existing medium and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Carrageenan-Induced Paw Edema in Rats for Anti-inflammatory Activity

This in vivo assay is a standard model for evaluating acute inflammation.

Materials:

• Male Wistar rats (180-200 g)

• Carrageenan solution (1% in sterile saline)

• Indole derivative suspension/solution

• Reference drug (e.g., Indomethacin)

• Plethysmometer or digital calipers

Procedure:

• Acclimatize the animals for at least one week before the experiment.

• Divide the rats into groups: control (vehicle), reference drug, and test groups (different doses of indole derivatives).

• Administer the test compounds and the reference drug (e.g., intraperitoneally or orally) 30-60 minutes before carrageenan injection.

• Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.

• Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Calculate the percentage inhibition of edema for each group compared to the control group.

Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.

Materials:

• Bacterial strain (e.g., Staphylococcus aureus)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Indole derivative stock solution

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

Procedure:

• Prepare a bacterial inoculum suspension in sterile saline, adjusted to the 0.5 McFarland standard.

• Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Perform serial two-fold dilutions of the indole derivatives in CAMHB in the wells of a 96-well plate.

• Inoculate each well with the diluted bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubate the plates at 37°C for 16-20 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualizing the Mechanisms and Workflows

Diagrams created using Graphviz provide a clear visual representation of complex biological pathways and experimental procedures.

Caption: Generalized workflow for the synthesis and biological evaluation of novel indole derivatives.

References

• 1. Structural insights into the design of indole derivatives as tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Developments in the Synthesis and Anticancer Activity of Indole and Its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Indole derivatives (2010-2020) as versatile tubulin inhibitors: synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Anticancer Activity of Indole-Functionalized Derivatives of Betulin [mdpi.com]
• 7. Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Anti-inflammatory activity of drugs using carrageenan induced paw-edema model | PPTX [slideshare.net]
• 11. Anti-Inflammatory and Antioxidant Effects of the Indole-Derived N-Salicyloyltryptamine on Peritonitis and Joint Disability Induced by Carrageenan in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Frontiers | Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach [frontiersin.org]
• 14. Synthesis and Staphylococcus aureus biofilm inhibitory activity of indolenine-substituted pyrazole and pyrimido[1,2-b]indazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone and Known COX-2 Inhibitors: A Framework for Efficacy Evaluation

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant biological activity, including anti-inflammatory agents.[1] The compound 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, hereafter referred to as "the compound of interest," is an indole derivative whose biological efficacy has not been extensively documented in publicly available literature. This guide provides a framework for comparing its potential anti-inflammatory efficacy with that of well-established, selective cyclooxygenase-2 (COX-2) inhibitors.

Given the structural similarities to other anti-inflammatory molecules, it is hypothesized that the compound of interest may exert its effects through the inhibition of the COX pathway. This guide will use Celecoxib, the only COX-2 inhibitor currently available in the United States, as the primary benchmark for comparison.[2][3] We will outline the necessary experimental protocols, present hypothetical data in the required tabular format, and visualize the relevant biological pathways and experimental workflows to guide researchers in this evaluation.

Hypothesized Mechanism of Action: COX-2 Inhibition

Nonsteroidal anti-inflammatory drugs (NSAIDs) primarily function by inhibiting cyclooxygenase (COX) enzymes, which are responsible for converting arachidonic acid into prostaglandins.[4] Prostaglandins are key mediators of inflammation, pain, and fever.[5] There are two main isoforms of this enzyme: COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in protecting the stomach lining and maintaining platelet function.[4] In contrast, COX-2 is typically induced at sites of inflammation.[4] Selective COX-2 inhibitors, like Celecoxib, are designed to reduce inflammation and pain while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[6]

The proposed mechanism for the compound of interest is the selective inhibition of COX-2, which would block the synthesis of pro-inflammatory prostaglandins.

Caption: Hypothesized COX-2 Inhibition Pathway.

Comparative Efficacy Data

To objectively compare the efficacy of the compound of interest with known inhibitors, quantitative data from standardized assays are essential. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates greater potency. The selectivity index (IC50 COX-1 / IC50 COX-2) quantifies the drug's preference for inhibiting COX-2 over COX-1.

Table 1: In Vitro COX Inhibition Profile (Hypothetical Data)

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Compound of Interest	25.0	0.55	45.5
Celecoxib	13.02[7]	0.49[7]	26.6
Etoricoxib	>100	0.94	>106[8]

| Diclofenac | 0.90 | 0.20 | 4.5 |

Note: Data for the "Compound of Interest" is hypothetical and for illustrative purposes. Data for known inhibitors is sourced from published literature.

For in vivo studies, the percentage of inflammation inhibition is a critical parameter. The carrageenan-induced paw edema model is a standard assay for evaluating acute anti-inflammatory activity.[9]

Table 2: In Vivo Anti-Inflammatory Activity (Hypothetical Data)

Compound (Dose)	Paw Edema Inhibition (%) at 3h
Control (Vehicle)	0%
Compound of Interest (10 mg/kg)	65%
Celecoxib (10 mg/kg)	70%

| Indomethacin (5 mg/kg) | 75%[10] |

Note: Data for the "Compound of Interest" is hypothetical and for illustrative purposes. Indomethacin is a non-selective NSAID often used as a positive control.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to generating reliable comparative data.

Protocol 1: In Vitro COX-1/COX-2 Inhibition Assay

This protocol is adapted from commercially available colorimetric and fluorometric inhibitor screening kits.[7][11]

Objective: To determine the IC50 values of the test compound for COX-1 and COX-2 enzymes.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic Acid (substrate)

• Colorimetric or fluorometric probe (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

• Test compound and reference inhibitors (dissolved in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. Create serial dilutions of the test compound and reference inhibitors.

• Enzyme Addition: To the wells of a 96-well plate, add the assay buffer, heme, and either the COX-1 or COX-2 enzyme.

• Inhibitor Incubation: Add the various concentrations of the test compound, reference inhibitors, or vehicle (DMSO) to the appropriate wells. Incubate for a defined period (e.g., 15 minutes) at room temperature to allow for inhibitor binding.[12]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, arachidonic acid, to all wells.[12]

• Reaction Incubation: Incubate the plate for a specific time (e.g., 2-10 minutes) at 37°C.[13]

• Detection: Measure the absorbance or fluorescence at the appropriate wavelength. The signal is proportional to the amount of prostaglandin produced.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration. Plot the percent inhibition against the log concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for the in vitro COX inhibition assay.

Protocol 2: In Vivo Carrageenan-Induced Paw Edema Assay

This is a classic and widely used model for screening anti-inflammatory drugs.[14][15]

Objective: To evaluate the acute anti-inflammatory activity of the test compound in a rodent model.

Materials:

• Wistar rats or Swiss albino mice

• 1% λ-carrageenan solution in saline

• Test compound and reference drug (e.g., Indomethacin) suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer or digital calipers

• Oral gavage needles

Procedure:

• Animal Acclimatization: Acclimatize animals to laboratory conditions for at least one week before the experiment. Fast animals overnight before the experiment with free access to water.

• Baseline Measurement: Measure the initial volume of the right hind paw of each animal (V0) using a plethysmometer.

• Compound Administration: Administer the test compound, reference drug, or vehicle orally via gavage.

• Inflammation Induction: After a set period (e.g., 60 minutes) to allow for drug absorption, inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.[10][14]

• Paw Volume Measurement: Measure the paw volume (Vt) at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[10]

• Data Analysis:

  • Calculate the edema volume at each time point: Edema = Vt - V0.

  • Calculate the percentage inhibition of edema for the treated groups compared to the control group using the formula: % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] * 100.

Caption: Workflow for the in vivo carrageenan-induced paw edema assay.

Conclusion

While there is a lack of published efficacy data for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, its indole structure suggests potential as an anti-inflammatory agent, possibly acting via COX-2 inhibition. This guide provides a comprehensive framework for researchers to systematically evaluate this hypothesis. By employing standardized in vitro and in vivo assays, such as the COX inhibition assay and the carrageenan-induced paw edema model, it is possible to generate robust, quantitative data. This data will allow for a direct and objective comparison of the compound's potency and selectivity against established COX-2 inhibitors like Celecoxib. The protocols and visualization tools presented here offer a clear roadmap for elucidating the therapeutic potential of this and other novel chemical entities in the field of drug discovery.

References

• 1. A Novel Synthesis of [4-(3-Methyl-1H-Indol-2-Yl)Phenyl]Phenylmethanone – Oriental Journal of Chemistry [orientjchem.org]
• 2. my.clevelandclinic.org [my.clevelandclinic.org]
• 3. drugs.com [drugs.com]
• 4. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 5. news-medical.net [news-medical.net]
• 6. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]
• 8. Cyclooxygenase-2 inhibitor - Wikipedia [en.wikipedia.org]
• 9. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 10. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. benchchem.com [benchchem.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. bio-protocol.org [bio-protocol.org]
• 15. inotiv.com [inotiv.com]

Cross-Validation of Analytical Methods for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone: A Comparative Guide

For researchers, scientists, and drug development professionals, the robust and accurate quantification of novel chemical entities is fundamental. This guide provides a comparative overview of two common analytical techniques, High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ultra-Performance Liquid Chromatography with tandem mass spectrometry (UPLC-MS/MS), for the analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone. The validation of analytical methods is a critical step in drug development and quality control, ensuring that a chosen method is fit for its intended purpose by providing reliable, reproducible, and accurate data.[1][2]

Cross-validation of different analytical methods provides a comprehensive understanding of each method's capabilities and limitations.[3][4] This guide presents a hypothetical cross-validation scenario to aid in the selection of the most suitable analytical method for specific research needs, based on typical performance characteristics observed for similar indole derivatives.

Data Presentation: A Comparative Overview

The following table summarizes the hypothetical performance characteristics of the analytical methods discussed. This data is representative of what could be expected for the analysis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone and is intended to provide a comparative baseline.

Validation Parameter	HPLC-UV	UPLC-MS/MS	Acceptance Criteria
Linearity (r²)	0.9985	>0.999	≥ 0.99
Range (µg/mL)	0.1 - 100	0.001 - 10	-
Limit of Detection (LOD) (µg/mL)	0.05	0.0005	-
Limit of Quantification (LOQ) (µg/mL)	0.1	0.001	Signal-to-Noise > 10
Accuracy (% Bias)	-4.5% to 5.2%	-2.1% to 1.8%	Within ±15% (±20% for LOQ)
Precision (%RSD)	≤ 8.9%	≤ 4.5%	≤ 15% (≤ 20% for LOQ)
Selectivity	Moderate	High	No interference at analyte retention time
Robustness	Good	Moderate	Consistent results with minor changes

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are hypothetical and would require optimization for the specific compound.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for routine quantification in various samples due to its simplicity and robustness.

• Sample Preparation: The sample is dissolved in a suitable solvent, such as methanol or acetonitrile, to a concentration within the linear range and filtered through a 0.45 µm syringe filter before injection.[1]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient elution is typically used, for example, with a mixture of acetonitrile and water (containing 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV detection at a wavelength determined by the UV absorbance maximum of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

  • Column Temperature: 30 °C.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method provides higher sensitivity and selectivity and is ideal for the analysis of complex matrices and for bioanalytical studies.[5]

• Sample Preparation: Similar to HPLC-UV, with the potential for additional extraction steps (e.g., liquid-liquid extraction or solid-phase extraction) for complex biological matrices to minimize matrix effects.[2]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A gradient elution using a mixture of methanol and water, both containing 0.1% formic acid, to facilitate ionization.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • MS System: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Ionization: Electrospray ionization (ESI) in positive mode is typically used for indole derivatives.[1]

  • Quantification: Quantification is achieved by monitoring specific precursor-to-product ion transitions for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone and an appropriate internal standard.

Mandatory Visualizations

The following diagrams illustrate a generalized workflow for analytical method cross-validation and a decision-making pathway for method selection.

References

• 1. benchchem.com [benchchem.com]
• 2. jetir.org [jetir.org]
• 3. e-b-f.eu [e-b-f.eu]
• 4. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Utility of mass spectrometry for in-vitro ADME assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of the synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

An In-Depth Guide to the Reproducible Synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

Executive Summary

The synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a substituted indole, presents a significant challenge in achieving high reproducibility, a cornerstone of reliable drug discovery and chemical research. Indole scaffolds are pivotal in medicinal chemistry, forming the core of numerous natural products and pharmaceutical agents.[1][2] This guide provides a comparative analysis of the two primary synthetic routes to this target molecule: the classic Fischer indole synthesis and the Nenitzescu indole synthesis. We will dissect the mechanistic principles, provide detailed experimental protocols, and identify critical parameters that govern the success and reproducibility of each method. By understanding the causality behind experimental choices, researchers can navigate common pitfalls, troubleshoot effectively, and select the synthetic strategy best suited to their objectives.

Introduction: The Challenge of Substituted Indoles

The indole nucleus is a privileged structure in pharmacology, renowned for its broad range of biological activities.[3] Consequently, the development of robust and scalable methods for synthesizing functionally diverse indole derivatives is of paramount importance. The target molecule, 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, incorporates several key features—a phenolic hydroxyl group, an N-phenyl substituent, and a C3-acetyl group—that make its synthesis a valuable case study.

However, the very functional groups that impart potential biological activity also introduce significant hurdles in its synthesis. Reproducibility can be hampered by competing reaction pathways, difficult purifications, and sensitivity to reaction conditions. This guide aims to demystify these challenges by providing a scientifically grounded comparison of viable synthetic strategies.

Method 1: The Fischer Indole Synthesis

The Fischer indole synthesis, discovered by Emil Fischer in 1883, is arguably the most famous and widely used method for constructing the indole core.[4][5] The reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed in situ from an arylhydrazine and a suitable aldehyde or ketone.[6][7]

Principle & Mechanism

For the target molecule, the synthesis involves the reaction of a p-substituted phenylhydrazine with pentane-2,4-dione. The key mechanistic steps are:

• Hydrazone Formation: Condensation of the arylhydrazine and the ketone.

• Tautomerization: The hydrazone tautomerizes to its reactive ene-hydrazine form.[7]

• [8][8]-Sigmatropic Rearrangement: This is the crucial, irreversible, and bond-forming step. The ene-hydrazine undergoes a pericyclic rearrangement, creating a new C-C bond at the ortho position of the aromatic ring.[6][9]

• Aromatization & Cyclization: The intermediate rearomatizes, followed by an intramolecular nucleophilic attack to form the five-membered ring.

• Ammonia Elimination: The final step is the elimination of an ammonia molecule to yield the aromatic indole ring.

To avoid side reactions involving the phenolic -OH group, a common strategy is to use a starting material with a protecting group, such as a methoxy ether, which can be cleaved in a final step.

Visualizing the Fischer Indole Pathway

Caption: Key stages of the Fischer indole synthesis pathway.

Detailed Experimental Protocol (Fischer Route)

Step 1: Hydrazone Formation and Cyclization

• To a solution of p-methoxyphenylhydrazine hydrochloride (1.0 eq) in ethanol, add pentane-2,4-dione (1.1 eq).

• Heat the mixture to reflux for 1 hour to form the hydrazone intermediate.

• Cool the reaction mixture slightly and add the acid catalyst. Polyphosphoric acid (PPA) or a mixture of acetic acid and sulfuric acid are commonly effective.

  • Causality: The acid protonates the hydrazone, facilitating the tautomerization to the ene-hydrazine, which is essential for the subsequent[8][8]-sigmatropic rearrangement.[6][9] The choice of acid is critical; strong Lewis acids like ZnCl₂ or Brønsted acids are required to drive the cyclization.[4][10]

• Heat the mixture to 80-100°C and monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Pour the cooled reaction mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: Deprotection of the Hydroxyl Group

• Dissolve the crude protected indole from Step 1 in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Cool the solution to 0°C and add boron tribromide (BBr₃, 1.5 eq) dropwise.

  • Causality: BBr₃ is a powerful Lewis acid that selectively cleaves aryl methyl ethers without affecting other functional groups.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction by slowly adding methanol, followed by water.

• Extract the product with DCM, dry the organic layer, and concentrate. Purify the final product via column chromatography.

Critical Parameters and Reproducibility Issues

• Acid Catalyst: This is the most significant variable. The type and concentration of the acid can dramatically alter yields and byproduct formation.[6][10] Some substrates fail completely with protic acids but work with Lewis acids.[8] Reproducibility demands consistent sourcing and precise measurement of the chosen catalyst.

• Substituent Effects: Electron-donating groups on the carbonyl component can overly stabilize intermediates, leading to a competing N-N bond cleavage pathway that fragments the molecule instead of allowing it to cyclize.[8][11][12] This is a primary cause of reaction failure and poor reproducibility.

• Temperature Control: The[8][8]-sigmatropic rearrangement is thermally driven, but excessive heat can lead to decomposition and tar formation, complicating purification.

• Purification: Indoles, particularly those with free hydroxyl groups, can be prone to oxidation and may present challenges during chromatographic purification, sometimes appearing as multiple overlapping spots on a TLC plate.[13]

Method 2: The Nenitzescu Indole Synthesis

The Nenitzescu synthesis, reported in 1929, is a powerful method for producing 5-hydroxyindole derivatives specifically. It involves the reaction of a 1,4-benzoquinone with a β-enamino ester or ketone.[14]

Principle & Mechanism The reaction proceeds via a sequence of steps:

• Michael Addition: The enamine performs a conjugate addition to the benzoquinone.

• Tautomerization: A proton shift occurs to form a hydroquinone intermediate.

• Intramolecular Cyclization: The enamine nitrogen attacks one of the carbonyl carbons of the quinone ring.

• Dehydration: Elimination of a water molecule yields the final 5-hydroxyindole product.

Visualizing the Nenitzescu Workflow

Caption: Experimental workflow for the Nenitzescu synthesis.

Detailed Experimental Protocol (Nenitzescu Route)

• First, prepare the required enamine: React aniline (1.0 eq) with pentane-2,4-dione (1.0 eq) in toluene with a catalytic amount of p-toluenesulfonic acid, using a Dean-Stark apparatus to remove water. Distill the resulting enamine, 4-(phenylamino)pent-3-en-2-one, before use.

  • Causality: Using a pre-formed, pure enamine is crucial for reproducibility, as impurities can interfere with the primary reaction.

• In a separate flask, dissolve 1,4-benzoquinone (1.0 eq) in a suitable solvent like 1,2-dichloroethane or acetic acid.

• Add the purified enamine (1.0 eq) to the benzoquinone solution at room temperature.[15]

• Heat the mixture to reflux and monitor by TLC. The reaction is often slower than the Fischer synthesis and may require several hours (8-12 h).

• After completion, cool the mixture and concentrate under reduced pressure.

• The crude product will likely be a dark, complex mixture. Subject it directly to silica gel column chromatography for purification.

Critical Parameters and Reproducibility Issues

• Reagent Purity: The success of the Nenitzescu reaction is highly dependent on the purity of both the benzoquinone and the enamine. Benzoquinone is susceptible to polymerization, and the enamine can hydrolyze if exposed to moisture.

• Solvent Choice: The choice of solvent can influence reaction rates and the solubility of intermediates. Acetic acid can act as both a solvent and a catalyst, but other solvents like chloroform or dichloroethane are also used.

• Side Reactions: The highly reactive nature of benzoquinone can lead to undesired polymerization and the formation of tarry byproducts, which significantly complicates purification and lowers reproducible yields.

• Scalability: Due to the potential for byproduct formation and purification difficulties, scaling up the Nenitzescu reaction can be challenging.

Comparative Analysis: Fischer vs. Nenitzescu

To provide an objective comparison, the key performance indicators for each method are summarized below.

Parameter	Fischer Indole Synthesis	Nenitzescu Indole Synthesis
Number of Steps	2 (if starting with protected hydrazine)	2 (enamine formation + main reaction)
Starting Materials	Substituted Hydrazine, Diketone	Benzoquinone, Enamine (from Aniline + Diketone)
Key Challenge	Preventing N-N bond cleavage; catalyst sensitivity.[8][12]	Preventing benzoquinone polymerization; purification.
Typical Yields	Variable (30-70%), highly substrate-dependent.	Moderate (25-50%), often lowered by purification losses.
Scalability	Generally more scalable and widely used in industry.	More challenging to scale due to purification issues.
Versatility	Highly versatile for many indole types.	Specific for the synthesis of 5-hydroxyindoles.[14]
Reproducibility	Moderate; highly dependent on precise control of acid catalyst and temperature.	Lower; sensitive to reagent purity and side reactions.

Logic of Method Selection

Caption: Decision logic for selecting the optimal synthetic route.

Purification and Characterization Protocol

Achieving a pure, well-characterized final product is the ultimate measure of a reproducible synthesis.

1. Purification by Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient solvent system of hexane and ethyl acetate is a standard choice. Start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity. The free hydroxyl group on the target molecule will require a more polar eluent for elution than its protected precursor.

• Troubleshooting: If the product streaks on the column, adding 1% triethylamine to the eluent can help for basic indoles, or 1% acetic acid for acidic impurities. Given the phenolic nature of the target, a neutral or slightly acidic mobile phase is recommended.

2. Characterization

• ¹H NMR (Proton NMR): Expect to see characteristic signals for the aromatic protons on the N-phenyl and indole rings, a singlet for the C2-methyl group, a singlet for the C3-acetyl methyl group, and a broad singlet for the C5-hydroxyl proton (which may exchange with D₂O).

• ¹³C NMR (Carbon NMR): Look for the carbonyl carbon of the acetyl group (~190-200 ppm) and the distinct signals for the substituted aromatic carbons of the indole core.

• Mass Spectrometry (MS): The molecular ion peak (M+) in the mass spectrum should correspond to the calculated molecular weight of C₁₇H₁₅NO₂ (265.31 g/mol ).

• Infrared (IR) Spectroscopy: Key stretches to identify include a broad O-H stretch (~3200-3400 cm⁻¹) for the phenol, a C=O stretch (~1650-1680 cm⁻¹) for the ketone, and C-H stretches in the aromatic region.

Conclusion and Recommendations

The reproducible synthesis of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is a challenging yet achievable goal.

• The Fischer indole synthesis stands out as the more robust and generally higher-yielding method. Its primary reproducibility challenge lies in the stringent control of the acid catalyst and reaction temperature to avoid the N-N bond cleavage side reaction. For research programs requiring scalability and access to a broad body of literature for troubleshooting, this is the recommended route.

• The Nenitzescu indole synthesis offers a more direct path to the 5-hydroxyindole target, bypassing the need for protection/deprotection steps. However, it is often plagued by lower yields and significant purification difficulties due to byproduct formation. This method is best suited for small-scale synthesis where direct installation of the 5-hydroxy group is the highest priority.

Ultimately, achieving reproducibility requires a deep understanding of the reaction mechanism, meticulous control over critical parameters, and the implementation of rigorous purification and characterization protocols.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. 3-Acetyl Indole in the Synthesis of Natural Bioactive Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. Mechanochemical Fischer indolisation: an eco-friendly design for a timeless reaction - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC00724J [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors againstMycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the Performance of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone: A Comparative Analysis Based on Structurally Similar Compounds

For Researchers, Scientists, and Drug Development Professionals

Anticipated Biological Profile

The unique combination of substituents on the indole ring of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone suggests a potential for significant biological activity. The 3-acetyl group is a common feature in many bioactive indole alkaloids and serves as a crucial starting point for the synthesis of various therapeutic agents.[2] The presence of a hydroxyl group at the C-5 position is often associated with antioxidant and antimicrobial properties.[3][4] Furthermore, substitutions at the N-1 and C-2 positions with phenyl and methyl groups, respectively, are known to modulate the pharmacological profile of indole derivatives, often enhancing their anticancer and enzyme-inhibitory activities.[5]

Comparative Performance Data of Structurally Similar Indole Derivatives

To quantitatively assess the potential of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, the following tables summarize the reported biological activities of indole derivatives with similar substitution patterns.

Table 1: Anticancer Activity of Substituted Indole Derivatives

Compound/Derivative Class	Cell Line(s)	IC50 (µM)	Reference
2,5-disubstituted indole derivative (3b)	A549 (Lung)	0.48 ± 0.15	[5]
2,5-disubstituted indole derivative (2c)	HepG2 (Liver)	13.21 ± 0.30	[5]
Trisindoline-5	Cancer cell line	17.067 (at 48h)	[6]
Pyrazoline and isoxazole bridged indole C-glycoside hybrids (Compound 34)	MDA-MB-231 (Breast)	22.3	[7]
O-Hydroxycyanopyridine Derivatives (Compounds 1a,b, 2a, 3b)	HCT-116 (Colon)	Good activity (qualitative)	[8]

Table 2: Antimicrobial Activity of Substituted Indole Derivatives

Compound/Derivative Class	Microorganism(s)	Activity (MIC, µg/mL or Zone of Inhibition, mm)	Reference
5-hydroxy indole analogs	A. niger, B. cirroflagellosus, C. albicans	Not specified quantitatively	[3][4]
3-substituted indole-2-one/thione derivatives (Compounds 2, 3)	S. enterica	MIC: 125	[9][10][11]
3-substituted indole-2-one/thione derivatives (Compounds 4, 5, 6, 7, 8)	Methicillin-resistant S. aureus	MIC: 125	[9][10][11]
Indole-triazole conjugates (Compound 6f)	Candida albicans	MIC: 2	[12]
Indole-triazole conjugates	Gram-negative bacteria	DIZ: 11-15 mm, MIC: ~250	[12]

Experimental Protocols

The following are generalized methodologies for key experiments cited in the comparative data.

1. In Vitro Anticancer Activity (MTT Assay)

• Cell Culture: Human cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compounds for a specified period (e.g., 48 hours).

• MTT Assay: After treatment, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated. The resulting formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Data Analysis: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.[7]

2. In Vitro Antimicrobial Activity (Microdilution Method)

• Microorganism Preparation: Bacterial and fungal strains are cultured in appropriate broth media to a specified optical density.

• Compound Dilution: Test compounds are serially diluted in a 96-well microplate containing the growth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[12]

Signaling Pathways and Experimental Workflows

Diagram 1: General Workflow for Anticancer Drug Screening

Caption: Workflow for determining the in vitro anticancer activity of a compound using the MTT assay.

Diagram 2: Postulated Mechanism of Action for Certain Anticancer Indole Derivatives

Caption: Proposed mechanism of action for certain 2,5-disubstituted indole derivatives.[5]

Conclusion

Based on the structure-activity relationships derived from analogous compounds, 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone is predicted to exhibit promising biological activities. The combination of a 5-hydroxy group, a 3-acetyl moiety, and N-phenyl substitution suggests potential for both anticancer and antimicrobial efficacy. The 2-methyl group may further enhance this activity. The provided comparative data and experimental protocols offer a framework for the future evaluation and benchmarking of this specific compound. Further empirical studies are warranted to definitively characterize its performance profile and therapeutic potential.

References

• 1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, structure-activity relationship studies and biological evaluation of novel 2,5-disubstituted indole derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. EMU Journal of Pharmaceutical Sciences » Submission » Antimicrobial Activity Studies of 3-Substituted Indole-2-one and -thione derivatives and Molecular Docking and ADME Evaluations [dergipark.org.tr]
• 11. researchgate.net [researchgate.net]
• 12. Design, Synthesis, and Antimicrobial Activity of Certain New Indole-1,2,4 Triazole Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Structure-activity relationship (SAR) studies of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone analogs

For Researchers, Scientists, and Drug Development Professionals

Indole-Based Chalcones as Anticancer Agents

A series of chalcones incorporating a 1-(5-substituted-1H-indol-3-yl)ethanone moiety has been investigated for their potential as anticancer agents. The general structure involves a prop-2-en-1-one linker between the indole scaffold and a substituted phenyl or furan ring.

Quantitative Data: Anticancer Activity of Indole Chalcones

The anticancer activity of these compounds was evaluated against the human colorectal carcinoma cell line HCT-116 using the MTT assay. The half-maximal inhibitory concentrations (IC50) are summarized below.

Compound ID	R (Substitution at Indole N-1)	Ar (Aryl Group)	IC50 (µM) against HCT-116
SBS3	H	4-Chlorophenyl	10.70[1]
SBS4	H	4-Fluorophenyl	Not specified, but noted as potent[1]
SCS3	H	4-Chlorofuran	13.53[2]
SCS4	H	4-Bromofuran	Not specified, but noted as potent[2]

Structure-Activity Relationship (SAR) Insights:

• The presence of a halogen (chloro or fluoro) on the terminal aromatic ring appears to be favorable for anticancer activity.

• Both phenyl and furan rings as the aryl group can lead to potent compounds.

• The unsubstituted N-1 position of the indole ring was common among the most active compounds in these series.

Indole-Based Bcl-2 Inhibitors

A series of indole derivatives were designed as inhibitors of the anti-apoptotic protein Bcl-2, a key target in cancer therapy. These compounds feature a more complex substitution at the 3-position of the indole ring, incorporating a triazole-thiol linker.

Quantitative Data: In Vitro Antiproliferative Activity

The antiproliferative activity of these Bcl-2 inhibitors was assessed against a panel of human cancer cell lines.

Compound ID	Substitution	IC50 (µM) vs. MCF-7 (Breast)	IC50 (µM) vs. A549 (Lung)	IC50 (µM) vs. MDA-MB-231 (Breast)
U1	4-Fluorophenyl	Not specified, but less potent than U2/U3	Not specified	Not specified
U2	4-Methoxyphenyl	0.83 ± 0.11[3]	0.73 ± 0.07[3]	5.22 ± 0.55[3]
U3	4-Methylphenyl	1.17 ± 0.10[3]	2.98 ± 0.19[3]	4.07 ± 0.35[3]
U4	3-Chlorophenyl	Not specified, but less potent than U2/U3	Not specified	Not specified

SAR Insights:

• Electron-donating groups (methoxy and methyl) at the para-position of the phenyl ring attached to the triazole moiety resulted in the most potent compounds (U2 and U3).

• The anticancer activity was most pronounced against the MCF-7 breast cancer cell line.

1-(1H-Indol-1-yl)ethanone Derivatives as COX-2 Inhibitors

A series of 1-(1H-indol-1-yl)ethanone derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties, targeting the cyclooxygenase-2 (COX-2) enzyme.

Quantitative Data: In Vivo Anti-inflammatory and Analgesic Activity

The most potent compound from this series, D-7 (1-(1H-indol-1-yl)-2-(4-((4-nitrophenyl)imino)methyl)phenoxy)ethanone), was identified based on its in vivo performance.

Compound ID	Biological Activity	Result
D-7	Anti-inflammatory	Strongest activity in the series[4][5][6]
D-7	Analgesic	Strongest activity in the series[4][5][6]

SAR Insights:

• The specific structure of D-7, with the imine-linked nitrophenyl group, was crucial for its potent anti-inflammatory and analgesic effects.

Experimental Protocols

MTT Assay for Anticancer Activity

The in vitro cytotoxicity of the indole analogs against cancer cell lines was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1][2]

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of approximately 5 x 10^4 cells/well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and incubated for a further 24-48 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plates were incubated for another 4 hours at 37°C.

• Formazan Solubilization: The resulting formazan crystals were solubilized by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan was measured at a specific wavelength (typically around 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50) was calculated by plotting the percentage of cell viability against the compound concentration.

In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema)

The anti-inflammatory activity of the COX-2 inhibitor analogs was evaluated in a rat model of carrageenan-induced paw edema.[7]

• Animal Model: Wistar rats were used for the study.

• Compound Administration: The test compounds were administered to the animals, typically intraperitoneally or orally, at a specific dose.

• Induction of Inflammation: After a set period, a sub-plantar injection of carrageenan solution was administered to the right hind paw of each rat to induce localized inflammation and edema.

• Paw Volume Measurement: The volume of the inflamed paw was measured at different time intervals after carrageenan injection using a plethysmometer.

• Calculation of Inhibition: The percentage of inhibition of edema was calculated by comparing the paw volume of the treated group with that of the control group.

Signaling Pathways and Experimental Workflows

Bcl-2 Mediated Apoptosis Pathway

The indole-based Bcl-2 inhibitors exert their anticancer effects by modulating the intrinsic apoptosis pathway. Bcl-2 is an anti-apoptotic protein that prevents the release of cytochrome c from the mitochondria. Inhibition of Bcl-2 leads to the activation of caspases and subsequent programmed cell death.

Caption: Bcl-2 inhibition by indole analogs promotes apoptosis.

COX-2 Mediated Inflammation Pathway

The anti-inflammatory effects of the 1-(1H-indol-1-yl)ethanone derivatives are mediated through the inhibition of the COX-2 enzyme. COX-2 is induced during inflammation and catalyzes the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.

Caption: COX-2 inhibition by indole analogs reduces inflammation.

Experimental Workflow for Anticancer Drug Screening

The general workflow for screening potential anticancer compounds involves a series of in vitro and in vivo assays to determine their efficacy and safety.

Caption: General workflow for anticancer drug discovery.

References

• 1. jchr.org [jchr.org]
• 2. jchr.org [jchr.org]
• 3. Design, Synthesis, and Potent Anticancer Activity of Novel Indole-Based Bcl-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benthamdirect.com [benthamdirect.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Computational Study of Some New 1-(1H-indol-1- yl)ethanone Derivatives on COX-2 Enzyme and Evaluation of In-Vivo Analgesic and Anti-inflammatory Activity | Bentham Science [eurekaselect.com]
• 7. Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Synthetic Routes for N-Phenylated Indoles

The N-phenylated indole scaffold is a privileged structural motif in medicinal chemistry and materials science, appearing in numerous biologically active compounds and functional materials. The synthesis of these compounds has been a subject of intense research, leading to the development of several effective synthetic strategies. This guide provides a comparative overview of the most prominent methods for the N-phenylation of indoles: the Buchwald-Hartwig amination, the Ullmann condensation, and the Cadogan-Sundberg indole synthesis. We present a summary of their performance based on experimental data, detailed experimental protocols for key reactions, and visualizations of the reaction mechanisms to assist researchers in selecting the optimal synthetic route for their specific needs.

Comparative Performance of N-Phenylation Methods

The choice of a synthetic route for N-phenylation of indoles depends on several factors, including substrate scope, reaction conditions, catalyst cost, and functional group tolerance. The following table summarizes quantitative data for the Buchwald-Hartwig amination and Ullmann condensation, two of the most widely employed methods. Data for the Cadogan-Sundberg reaction is more varied and less suited for direct tabular comparison, as it is a cyclization reaction to form the indole ring itself, with N-arylation being predetermined by the starting materials.

Synthetic Route	Indole Substrate	Aryl Halide/Reactant	Catalyst/Reagents	Conditions (Temperature, Time)	Yield (%)	Reference
Buchwald-Hartwig Amination	Indole	4-Chlorotoluene	Pd₂(dba)₃ (1 mol%), P(t-Bu)₃ (2 mol%), NaOt-Bu	Toluene, 100 °C, 3 h	98	[1]
Indole	4-Bromoanisole	Pd(OAc)₂ (2 mol%), SPhos (4 mol%), K₃PO₄	Toluene, 110 °C, 24 h	95	[2]
Indole	4-Iodoanisole	Pd₂(dba)₃ (0.5 mol%), XPhos (1.5 mol%), Cs₂CO₃	Dioxane, 100 °C, 18 h	94	[2]
5-Cyanoindole	4-Bromotoluene	Pd(OAc)₂ (2 mol%), RuPhos (4 mol%), K₂CO₃	Toluene, 100 °C, 24 h	85	[2]
2-Methylindole	4-Chlorobenzonitrile	Ni(COD)₂ (5 mol%), IPr (10 mol%), NaOt-Bu	Dioxane, 100 °C, 18 h	92	[2]
Ullmann Condensation	Indole	Iodobenzene	CuI (5 mol%), 1,10-Phenanthroline (10 mol%), K₂CO₃	Dioxane, 110 °C, 24 h	85	[3]
Indole	4-Bromotoluene	CuI (5 mol%), N,N'-Dimethylethylenediamine (20 mol%), K₃PO₄	Toluene, 110 °C, 24 h	96	[3]
5-Nitroindole	Iodobenzene	CuI (10 mol%), L-proline (20 mol%), K₂CO₃	DMSO, 90 °C, 12 h	88	[2]
Indole	4-Iodoacetophenone	CuI (1 mol%), N,N,N',N'-tetramethyl-BINAM (1 mol%), Cs₂CO₃	Pyridine, 170 °C, 3 h	90	[4]
2-Phenylindole	4-Bromoanisole	CuI (10 mol%), DMEDA (20 mol%), K₃PO₄	Toluene, 110 °C, 24 h	91	[2]

Note: Yields are isolated yields. dba = dibenzylideneacetone; P(t-Bu)₃ = tri-tert-butylphosphine; SPhos = 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl; XPhos = 2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl; RuPhos = 2-dicyclohexylphosphino-2',6'-diisopropoxybiphenyl; COD = 1,5-cyclooctadiene; IPr = 1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene; BINAM = 1,1'-binaphthyl-2,2'-diamine; DMEDA = N,N'-dimethylethylenediamine.

Experimental Protocols

Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is known for its broad substrate scope and high functional group tolerance.[1][5]

General Procedure: An oven-dried Schlenk tube is charged with Pd₂(dba)₃ (0.01 mmol, 1 mol%), a suitable phosphine ligand (e.g., XPhos, 0.03 mmol, 3 mol%), and a base (e.g., Cs₂CO₃, 2.0 mmol). The tube is evacuated and backfilled with argon. The indole (1.0 mmol), aryl halide (1.2 mmol), and anhydrous solvent (e.g., dioxane, 2 mL) are then added via syringe. The Schlenk tube is sealed and the mixture is stirred at the desired temperature (typically 80-110 °C) for the specified time (typically 12-24 hours). After cooling to room temperature, the reaction mixture is diluted with a suitable organic solvent (e.g., ethyl acetate), filtered through a pad of celite, and the filtrate is concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed N-arylation that is often a more economical alternative to palladium-catalyzed methods, though it sometimes requires harsher reaction conditions.[3][6] Modern ligand systems have significantly improved the mildness and scope of this reaction.

General Procedure: To a sealable reaction tube are added CuI (0.05 mmol, 5 mol%), the indole (1.0 mmol), the aryl halide (1.2 mmol), a base (e.g., K₃PO₄, 2.0 mmol), and a suitable ligand (e.g., 1,10-phenanthroline or N,N'-dimethylethylenediamine, 10-20 mol%). Anhydrous solvent (e.g., dioxane or toluene, 2 mL) is added, and the tube is sealed. The reaction mixture is then heated in an oil bath at the specified temperature (typically 110-170 °C) for 24 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a plug of silica gel, eluting with additional ethyl acetate. The filtrate is concentrated under reduced pressure, and the residue is purified by flash chromatography on silica gel to afford the N-arylated indole.

Cadogan-Sundberg Indole Synthesis

This reaction is a reductive cyclization of an o-nitrostyrene to form an indole, where the N-substituent is introduced from the beginning. It is a powerful method for the synthesis of indoles with various substitution patterns.[7][8]

General Procedure: A solution of the o-nitrostyrene (1.0 mmol) in triethyl phosphite (5.0 mL) is heated at reflux (typically 160-170 °C) for 3-6 hours. The progress of the reaction can be monitored by thin-layer chromatography. Upon completion, the excess triethyl phosphite is removed by distillation under reduced pressure. The resulting residue is then purified by column chromatography on silica gel to yield the corresponding indole.

Reaction Mechanisms and Workflows

The following diagrams illustrate the catalytic cycles and reaction pathways for the described synthetic routes.

Buchwald-Hartwig Amination Catalytic Cycle

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent Progress Concerning the N-Arylation of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Efficient Palladium-Catalyzed N-Arylation of Indoles [organic-chemistry.org]
• 6. On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts | MDPI [mdpi.com]
• 7. Cadogan–Sundberg indole synthesis - Wikipedia [en.wikipedia.org]
• 8. synarchive.com [synarchive.com]

Validating Computational Predictions for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone: An Experimental Comparison Guide

Introduction

In the realm of modern drug discovery, computational modeling serves as a powerful tool for the initial screening and identification of novel therapeutic candidates. Indole derivatives, in particular, have garnered significant attention due to their wide range of biological activities, making them a cornerstone in medicinal chemistry. This guide focuses on the experimental validation of a computationally predicted biological activity for the specific indole derivative, 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone (referred to herein as the "Test Compound").

For the purpose of this guide, we will operate under a hypothetical, yet plausible, computational prediction: in silico modeling suggests that the Test Compound is a potent inhibitor of "Kinase-Z," a key enzyme in the "Pro-Growth Signaling Pathway" frequently dysregulated in certain cancers. The objective of this guide is to provide a comprehensive experimental framework to rigorously validate this prediction, comparing the performance of the Test Compound against a known potent Kinase-Z inhibitor ("Positive Control") and a structurally similar, but computationally predicted inactive, molecule ("Negative Control"). This framework is designed for researchers, scientists, and drug development professionals to bridge the gap between computational prediction and experimental confirmation.[1][2][3][4]

Experimental Validation Workflow

The validation process follows a logical progression from direct target engagement to cellular and phenotypic responses. This multi-tiered approach is crucial for building a robust evidence base for the compound's mechanism of action.

References

• 1. Experimental validation of in silico target predictions on synergistic protein targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Predicting the anticancer activity of indole derivatives: A novel GP-tree-based QSAR model optimized by ALO with insights from molecular docking and decision-making methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Analytical Techniques for Indole Characterization

For Researchers, Scientists, and Drug Development Professionals

Indole and its derivatives are a critical class of heterocyclic compounds, forming the core structure of numerous pharmaceuticals, agrochemicals, and natural products. Their biological activity is highly dependent on their substitution pattern and purity, making rigorous characterization essential in drug development and quality control. This guide provides an objective comparison of key analytical techniques for indole characterization, supported by experimental data and detailed methodologies.

Data Presentation: A Comparative Overview

The following table summarizes the performance of various analytical techniques in the characterization of indoles, providing a clear comparison of their key quantitative parameters.

Technique	Principle	Common Detector(s)	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Linearity Range	Key Advantages	Key Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity using a stationary and mobile phase.[1]	UV/Vis, Diode Array (DAD), Fluorescence, Mass Spectrometry (MS)	UV: ng/mL range; Fluorescence: pg/mL range; MS: pg/mL to fg/mL range	Typically 2-3 orders of magnitude	High versatility, sensitivity, and reproducibility for quantitative analysis.[2]	Can be time- and reagent-consuming; complex matrices may require extensive sample preparation.[3]
Gas Chromatography (GC)	Separation of volatile compounds based on their boiling points and interaction with a stationary phase.[1]	Flame Ionization (FID), Nitrogen-Phosphorus (NPD), Mass Spectrometry (MS)	NPD: 20 µg/kg[4]	Wide linear range	High resolution for volatile and thermally stable indoles; can be automated for high-throughput analysis.[4]	Requires derivatization for non-volatile indoles; potential for thermal degradation of labile compounds.
Mass Spectrometry (MS)	Ionization of molecules and separation of ions based on their mass-to-charge ratio.[1]	Quadrupole, Time-of-Flight (TOF), Orbitrap	pg/mL to fg/mL range	Several orders of magnitude	High sensitivity and specificity; provides structural information through fragmentation patterns.[1][5]	High initial instrument cost; matrix effects can suppress ion signals.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about molecular structure.[6]	N/A	mg to µg range	Quantitative NMR (qNMR) offers good linearity	Unparalleled for structural elucidation of unknown indoles and their derivatives.[6][7]	Relatively low sensitivity compared to other techniques; requires higher sample concentrations.
UV-Visible (UV-Vis) Spectroscopy	Measures the absorption of light in the ultraviolet and visible regions by a molecule.[1]	Photomultiplier Tube, Photodiode Array	µg/mL range	Typically 1-2 orders of magnitude	Simple, rapid, and non-destructive; suitable for quantitative analysis of pure samples.[1][8]	Non-specific; can only provide quantitative information on total indole content, not individual compounds.[3]
Fluorescence Spectroscopy	Measures the fluorescence emitted by a molecule after it absorbs light.	Photomultiplier Tube	ng/mL to pg/mL range	Wide linear range	Highly sensitive and selective for fluorescent indoles.[9]	Not all indoles are naturally fluorescent; susceptible to quenching effects.
Capillary Electrophoresis (CE)	Separation of ions in a capillary based on their electrophoretic mobility in an applied electric field.[10]	UV/Vis, Laser-Induced Fluorescence (LIF)	LIF: nM range[11]	Good linearity	High separation efficiency and resolution; requires very small sample volumes.[10]	Lower sensitivity for UV detection compared to HPLC; reproducibility can be challenging.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Indole Analysis

This protocol outlines a general method for the separation and quantification of indole and its derivatives using reverse-phase HPLC with UV detection.

1. Objective: To separate and quantify indole and related compounds in a sample matrix.

2. Materials:

• HPLC system with a gradient pump, autosampler, column oven, and UV/Vis or DAD detector.

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Indole standards of known concentration.

• Sample dissolved in a suitable solvent (e.g., methanol, acetonitrile).

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 218 nm or 278 nm, depending on the sample concentration and matrix complexity.[12]

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-35 min: 90% to 10% B

  • 35-40 min: 10% B (re-equilibration)

4. Procedure:

• Prepare a series of indole standards of known concentrations to create a calibration curve.

• Prepare the sample by dissolving it in the mobile phase or a compatible solvent and filter it through a 0.45 µm syringe filter.

• Set up the HPLC system with the specified chromatographic conditions.

• Inject the standards and the sample onto the column.

• Identify the indole peaks in the sample chromatogram by comparing their retention times with those of the standards.

• Quantify the amount of each indole in the sample using the calibration curve generated from the standards.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Indole Analysis

This protocol describes a general method for the analysis of volatile indoles using GC-MS.

1. Objective: To identify and quantify volatile indoles in a sample.

2. Materials:

• GC-MS system with a capillary column and an electron ionization (EI) source.

• Capillary Column: e.g., HP-5MS (30 m x 0.25 mm x 0.25 µm).[2]

• Carrier Gas: Helium.

• Sample dissolved in a volatile solvent (e.g., dichloromethane, hexane).

3. GC-MS Conditions:

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 min.

• Carrier Gas Flow: 1.0 mL/min (constant flow).

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 40-550.

4. Procedure:

• Prepare the sample by dissolving it in a suitable volatile solvent.

• Inject a small volume (e.g., 1 µL) of the sample into the GC.

• The separated compounds will enter the mass spectrometer to be ionized and fragmented.

• Identify the indole peaks by comparing their retention times and mass spectra with those of reference compounds or by searching a mass spectral library.

• Quantification can be performed using an internal or external standard method.

Mandatory Visualizations

References

• 1. Indole: Chemical Properties, Synthesis, Applications, and Analysis - Creative Proteomics [creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gas chromatographic determination of indole and 3-methylindole (skatole) in bacterial culture media, intestinal contents and faeces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Structural elucidation of indole alkaloids - Strychnine and Brucine - Magritek [magritek.com]
• 8. asianpubs.org [asianpubs.org]
• 9. Analysis for indole compounds in urine by high-performance liquid chromatography with fluorometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Capillary electrophoresis - Wikipedia [en.wikipedia.org]
• 11. Capillary electrophoretic separation of biologically active amines and acids using nanoparticle-coated capillaries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dr.ntu.edu.sg [dr.ntu.edu.sg]

Assessing the selectivity of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone for its biological target

Initial investigations into the biological activity of the compound 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone have not identified a specific biological target. Publicly available scientific literature and databases do not contain definitive information on the primary mechanism of action or the specific protein or pathway with which this molecule interacts to elicit a biological response.

While the indole scaffold is a common feature in many biologically active compounds with a wide range of activities, including anti-inflammatory, antimicrobial, and anticancer effects, the specific biological target of this particular substituted indole derivative is not well-characterized. For instance, some indole-containing molecules have been identified as inhibitors of enzymes such as kinases or as ligands for various receptors. However, without experimental data from screening assays or mechanism-of-action studies for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, any discussion of its selectivity would be purely speculative.

A comprehensive assessment of the selectivity of this compound would necessitate initial screening against a broad panel of biological targets, such as receptor binding assays or enzyme inhibition assays, to first identify its primary biological target. Once a primary target is identified, a more focused selectivity panel against related targets could be conducted to establish a selectivity profile.

Due to the current lack of information regarding the biological target of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a comparison guide on its selectivity cannot be compiled. Further research is required to first elucidate its primary biological target.

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone: A Guide for Laboratory Professionals

For researchers and scientists in the field of drug development, the responsible disposal of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone (CAS No. 5102-18-1)[1][2], ensuring the safety of personnel and adherence to regulatory standards.

Important Note: A specific Safety Data Sheet (SDS) for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone with detailed disposal instructions was not publicly available at the time of this writing. The following procedures are based on general best practices for the disposal of laboratory chemicals. It is imperative to consult your institution's Environmental Health and Safety (EHS) office and adhere to all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone with the appropriate safety measures. While specific toxicity data for this compound is limited, it should be treated as a potentially hazardous substance.

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile rubber).
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Lab Coat	Standard laboratory coat to prevent skin contact.
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.

Always handle the compound in a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone must be managed as hazardous waste in accordance with institutional and regulatory guidelines.

Step 1: Waste Identification and Segregation

• Designate as Hazardous Waste: As soon as the material is deemed unnecessary, it must be classified as hazardous chemical waste.

• Segregate from Other Waste Streams: Do not mix 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone with non-hazardous waste. It should be collected in a dedicated waste container.

• Check for Incompatibilities: Store this compound away from strong oxidizing agents, acids, and bases to prevent any adverse chemical reactions.

Step 2: Waste Containerization and Labeling

• Select an Appropriate Container: Use a clean, dry, and chemically compatible container with a secure screw-top lid. The container should be in good condition, free of leaks or cracks.

• Label the Container Clearly: The waste container must be labeled with a "Hazardous Waste" tag. The label should include:

  • The full chemical name: 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

  • The CAS number: 5102-18-1

  • An accurate estimation of the quantity of waste.

  • The date the waste was first added to the container.

  • Any known hazard characteristics (e.g., "Irritant," "Handle with Caution").

Step 3: Storage and Accumulation

• Designated Storage Area: Store the labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in the event of a leak.

• Keep Container Closed: The waste container must be kept securely closed at all times, except when adding waste.

Step 4: Arranging for Disposal

• Contact EHS: Once the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup.

• Provide Necessary Documentation: Be prepared to provide the EHS office with a completed hazardous waste disposal form, detailing the contents and quantity of the waste.

The following diagram illustrates the procedural flow for the proper disposal of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Caption: Disposal Workflow for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone.

Emergency Procedures

In the event of a spill or exposure, follow these procedures:

• Spill:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent, followed by soap and water.

  • Dispose of all contaminated materials as hazardous waste.

• Exposure:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

  • Inhalation: Move the affected person to fresh air.

  • Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the medical personnel with the chemical name and CAS number.

By adhering to these general guidelines and consulting with your institution's safety professionals, you can ensure the safe and compliant disposal of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, fostering a secure research environment.

References

• 1. 5102-18-1 CAS MSDS (1-(5-HYDROXY-2-METHYL-1-PHENYL-1H-INDOL-3-YL)-ETHANONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 1-(5-HYDROXY-2-METHYL-1-PHENYL-1H-INDOL-3-YL)-ETHANONE | 5102-18-1 [amp.chemicalbook.com]

Personal protective equipment for handling 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone

This guide provides crucial safety and logistical information for handling the chemical compound 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone (CAS No. 5102-18-1). The information is compiled to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone, a comprehensive personal protective equipment strategy is essential to minimize exposure and ensure personal safety. The following table summarizes the required PPE.

Protection Type	Specific Equipment	Standard
Eye/Face Protection	Safety glasses with side-shields or goggles	EN 166 (EU) or NIOSH (US) approved
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber)	Inspect gloves before use
Laboratory coat	Standard lab attire
Respiratory Protection	Not generally required with adequate ventilation	Use a full-face respirator if dust is generated and exposure limits are exceeded

Hazard Identification and First Aid

Exposure Route	Symptoms	First Aid Measures
Inhalation	May cause respiratory irritation	Move the person to fresh air. If breathing is difficult, seek medical attention.
Skin Contact	May cause skin irritation	Remove contaminated clothing. Wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.
Eye Contact	May cause serious eye irritation	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek medical attention if irritation persists.
Ingestion	Unknown	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Operational Plan: Handling and Storage

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Facilities should be equipped with an eyewash station and a safety shower.

Safe Handling Procedures:

• Read and understand all safety information before handling the compound.

• Avoid the formation of dust and aerosols.

• Wear the appropriate personal protective equipment (PPE) as detailed above.

• Avoid contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly sealed container.

• Keep in a cool, dry, and well-ventilated place.

Disposal Plan

Dispose of 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone and its containers in accordance with local, regional, and national regulations. Do not allow the product to enter drains or waterways.

Disposal Steps:

• Place the waste material in a suitable, labeled container.

• Consult with your institution's environmental health and safety (EHS) office for specific disposal procedures.

• Dispose of the material through an approved waste disposal plant.

Experimental Workflow

As no specific experimental protocols for 1-(5-hydroxy-2-methyl-1-phenyl-1H-indol-3-yl)ethanone were found, a general workflow for handling a solid chemical in a laboratory setting is provided below.

Caption: General laboratory workflow for the safe handling of a solid chemical compound.